(6-amino-9H-purin-9-yl)methanol

Core Science & Biosynthesis

(6-amino-9H-purin-9-yl)methanol chemical structure and properties

The following technical guide details the structural, physicochemical, and pharmacological profile of (6-amino-9H-purin-9-yl)methanol , commonly known as 9-Hydroxymethyladenine .

Structural Dynamics, Synthesis, and Therapeutic Utility

Executive Summary

(6-amino-9H-purin-9-yl)methanol (CAS: 4316-85-8) is a purine acyclonucleoside analogue characterized by a hydroxymethyl group substituted at the N9 position of the adenine ring. Unlike stable N9-alkylated nucleoside analogues (e.g., acyclovir, tenofovir), this compound represents a hemiaminal adduct. It exists in a dynamic equilibrium with adenine and formaldehyde in aqueous media, a property that dictates its handling, stability, and biological application. While structurally mimicking the 5'-hydroxymethyl moiety of adenosine, its lack of a furanose ring renders it a critical molecular probe for understanding the "minimal binding requirements" of enzymes like Adenosine Deaminase (ADA) and DNA polymerases.

Part 1: Structural Characterization & Synthesis

1.1 Molecular Geometry and Tautomerism

The core structure consists of the 6-aminopurine (adenine) system. The N9-hydroxymethyl substitution locks the purine tautomerism, preventing the N7-H tautomer formation typical of free adenine. However, the N-C-O hemiaminal linkage is chemically labile.

• IUPAC Name: (6-amino-9H-purin-9-yl)methanol[1][2]

• Synonyms: 9-Hydroxymethyladenine; 9-HMA.

• Molecular Formula: C₆H₇N₅O[3]

• Molecular Weight: 165.15 g/mol [1][2]

1.2 Synthetic Pathways

The synthesis relies on the nucleophilic addition of the adenine N9 imidazole nitrogen to formaldehyde. This reaction is reversible.[4] Under basic conditions, the thermodynamic product is favored, though kinetic control can yield N6-adducts.

DOT Diagram: Synthetic Pathway & Equilibrium

Figure 1: Synthetic pathway showing the reversible formation of 9-hydroxymethyladenine. Note the hydrolytic instability indicated by the red dotted line.

Protocol 1: Synthesis via Formaldehyde Condensation

• Reagents: Adenine (10 mmol), Formaldehyde (37% aq, 100 mmol), Potassium Carbonate (0.5 mmol).

• Solvent: Water/Dioxane (1:1 v/v).

• Procedure:

  • Suspend adenine in the solvent mixture.

  • Add K₂CO₃ to slightly elevate pH (facilitating N9 deprotonation).

  • Add excess formaldehyde.[5]

  • Stir at 37°C for 12–24 hours. The solution clarifies as the soluble hydroxymethyl adduct forms.

  • Isolation: Lyophilize carefully. Note: Recrystallization from anhydrous methanol is possible, but presence of water triggers reversion.

Part 2: Physicochemical Properties[6]

The hemiaminal nature of (6-amino-9H-purin-9-yl)methanol defines its physical behavior. Unlike N9-methyladenine (which is stable), the hydroxymethyl variant is a "formaldehyde carrier."

Property	Value / Characteristic	Relevance
Physical State	White Crystalline Solid	Stable in dry solid form.
Melting Point	185–189°C (dec)	Decomposes with formaldehyde release.
Solubility	DMSO (High), Water (Moderate)	Hydrolyzes in water over time.
pKa	~4.1 (N1), ~9.8 (N9-H parent)	Similar basicity to adenosine.
Stability (t½)	Hours to Days (pH dependent)	Critical: Unstable in acidic/neutral aqueous buffers.

Expert Insight: In drug development, this compound is rarely a final API (Active Pharmaceutical Ingredient) due to this instability. Instead, it serves as a prodrug moiety (e.g., to increase solubility of adenine) or an intermediate in the synthesis of stable acyclic nucleosides like 9-(2-hydroxyethoxymethyl)guanine (Acyclovir) where the spacer is longer and ether-linked, not hemiaminal-linked.

Part 3: Biological Mechanism & Pharmacology[5][7][8]

3.1 Adenosine Deaminase (ADA) Interaction

ADA is the enzyme responsible for deaminating adenosine to inosine. (6-amino-9H-purin-9-yl)methanol has been extensively used to map the active site of ADA.

• Substrate vs. Inhibitor: Contrary to early assumptions, recent structural biology data indicates that 9-hydroxymethyladenine does not effectively bind to or inhibit ADA (Ki > 5 mM).

• Mechanistic Implication: This reveals that the ribose sugar (specifically the 3'- and 5'-hydroxyls) provides critical binding energy. The simple hydroxymethyl group is insufficient to anchor the purine in the active site for deamination.

DOT Diagram: ADA Interaction Logic

Figure 2: Comparative binding logic showing why 9-hydroxymethyladenine fails to act as a potent ADA substrate compared to adenosine.

3.2 Antiviral Potential

While the compound itself is not a potent antiviral, it is the structural parent of acyclic nucleoside phosphonates .

• Mechanism: To be active, a nucleoside must be phosphorylated by cellular kinases to the triphosphate form.

• Limitation: The short hydroxymethyl tail of (6-amino-9H-purin-9-yl)methanol cannot reach the phosphate-transfer site of most nucleoside kinases. Therefore, it acts as a "chain terminator" only if synthetically phosphorylated and delivered (e.g., as a ProTide), but naturally, it is metabolically inert.

Part 4: Analytical Protocols

4.1 HPLC-UV Quantification Method

Due to the instability of the analyte, samples must be prepared in non-aqueous solvents (DMSO/Methanol) and injected immediately.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm).

• Mobile Phase A: 10 mM Ammonium Phosphate Buffer (pH 6.0).

• Mobile Phase B: Acetonitrile.[6][7]

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 260 nm (Adenine λmax).

• Gradient:

  • 0-2 min: 2% B (Isocratic)

  • 2-10 min: 2% -> 30% B (Linear)

  • 10-15 min: 30% B (Wash)

Validation Criterion: The 9-hydroxymethyladenine peak will elute slightly earlier or later than adenine depending on the specific column chemistry (usually later due to lipophilicity of the methylene, but the hydroxyl adds polarity). Crucially, the appearance of an Adenine peak in the chromatogram indicates sample degradation.

4.2 NMR Identification

• Solvent: DMSO-d6 (Avoid D₂O to prevent hydrolysis/exchange).

• Key Signal: A singlet or doublet (if coupling to OH is visible) at δ 5.5 - 5.7 ppm corresponding to the N9-CH₂ -OH protons. This is distinct from the aromatic protons (δ 8.1, 8.3 ppm).

References

• Structural Biology of ADA: Substrate Deconstruction and the Nonadditivity of Enzyme Recognition. ACS Chemical Biology.

• Synthesis & Stability: N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA. Nucleic Acids Research.[3]

• Chemical Properties: 1-(6-Amino-9H-purin-9-yl)-3-diazoacetone (Related N9-alkylated synthesis). Molecules.[1][2][3][4][5][8][9][6][10][11][12]

• Product Data: (6-Amino-9H-purin-9-yl)methanol Product Information. Sigma-Aldrich.

Sources

• 1. (6-Amino-9H-purin-9-yl)methanol - Amerigo Scientific [amerigoscientific.com]
• 2. (6-Amino-9H-purin-9-yl)methanol - Amerigo Scientific [amerigoscientific.com]
• 3. DNAmod: 6-hydroxymethyladenine [dnamod.hoffmanlab.org]
• 4. mdpi.com [mdpi.com]
• 5. escholarship.org [escholarship.org]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Inhibition of adenosine deaminase (ADA)-mediated metabolism of cordycepin by natural substances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. 9-Methyladenine | C6H7N5 | CID 69689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Adenosine deaminase inhibitors: synthesis and structure-activity relationships of imidazole analogues of erythro-9-(2-hydroxy-3-nonyl)adenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Researcher's Technical Guide to N⁶-hydroxymethyladenine: Sourcing, Synthesis, and Application

Foreword: Navigating the Nomenclature of a Novel Epigenetic Marker

For researchers and drug development professionals venturing into the dynamic field of epitranscriptomics and epigenetics, precision in molecular identity is paramount. The compound of interest, 9-hydroxymethyladenine, under the specified CAS number 30466-95-6, is not readily found in commercial catalogs or the scientific literature. It is highly probable that this refers to a related, and scientifically significant, isomer: N⁶-hydroxymethyladenine (6hmA) , or its corresponding nucleoside, N⁶-hydroxymethyladenosine (hm⁶A) . This guide is structured around the chemistry, sourcing, and application of N⁶-hydroxymethyladenine and its derivatives, which are at the forefront of research into reversible nucleic acid modifications.

Section 1: The Chemical and Biological Identity of N⁶-hydroxymethyladenine

N⁶-hydroxymethyladenine is a modified purine base, characterized by a hydroxymethyl group attached to the exocyclic nitrogen at the 6th position of the adenine ring.[1] It exists in nucleic acids primarily as the nucleoside N⁶-hydroxymethyladenosine (hm⁶A) in RNA and N⁶-hydroxymethyl-2'-deoxyadenosine (hm⁶dA) in DNA.

Property	Value	Source
Compound Name	N⁶-hydroxymethyladenine	DNAmod[1]
Abbreviation	6hmA	DNAmod[1]
Molecular Formula	C₆H₇N₅O	DNAmod[1]
Average Mass	165.153 Da	DNAmod[1]
IUPAC Name	(9H-purin-6-ylamino)methanol	DNAmod[1]

1.1. The Epigenetic Significance: An Intermediate in Demethylation

N⁶-hydroxymethyladenine is not a standalone modification but a crucial, transient intermediate in the oxidative demethylation of N⁶-methyladenine (m⁶A), the most abundant internal modification in eukaryotic mRNA.[2] This process is catalyzed by the Fe(II)- and α-ketoglutarate-dependent dioxygenases, primarily the Fat Mass and Obesity-associated (FTO) protein and AlkB homolog 1 (ALKBH1).[2]

The FTO protein oxidizes m⁶A to hm⁶A.[2] This hm⁶A intermediate is relatively unstable under physiological conditions and can be further oxidized by FTO to N⁶-formyladenosine (f⁶A) or non-enzymatically decay to adenosine, releasing formaldehyde.[2] This dynamic pathway represents a fundamental mechanism for regulating gene expression at the post-transcriptional level.[2]

Caption: Oxidative demethylation pathway of m⁶A mediated by FTO/ALKBH1 enzymes.

Section 2: Sourcing and Procurement of N⁶-hydroxymethyladenine Derivatives

A critical challenge for researchers is the commercial unavailability of N⁶-hydroxymethyladenosine as a standard catalog item. Its inherent instability makes it difficult to store and supply. Consequently, researchers typically rely on two main strategies for procurement: in-house chemical synthesis or outsourcing to a custom synthesis provider.

Given the complexities of nucleoside chemistry, partnering with a specialized custom synthesis company is often the most efficient and reliable approach. These services provide the expertise and infrastructure to synthesize and purify modified nucleosides and incorporate them into oligonucleotides.

Table of Representative Custom Nucleic Acid Synthesis Providers:

Provider	Service Highlights	Website
Bio-Synthesis Inc.	Custom DNA and RNA synthesis, extensive modifications, various purification options (HPLC, PAGE).	[3]
BOC Sciences	Custom synthesis of modified RNA oligos, including phosphorothioate modifications and fluorescent labels.	[]
Dharmacon (Horizon Discovery)	Custom RNA synthesis, including long oligos, specialized chemical modifications, and custom phosphoramidites.	[5]
Creative Biolabs	Custom m⁶A-modified mRNA synthesis and mapping services for therapeutic development.	[6]
Chemspace	Connects researchers with partners for custom DNA and RNA oligonucleotide synthesis with various modifications.	[7]

When engaging a custom synthesis service, it is crucial to provide an unambiguous chemical structure and specify purity requirements (typically >95% by HPLC), desired salt form, and the need for a detailed Certificate of Analysis including HPLC and Mass Spectrometry data.

Section 3: Synthesis and Quality Control Protocols

For laboratories equipped for organic synthesis, N⁶-hydroxymethyl-2'-deoxyadenosine (hm⁶dA) can be prepared in-house. This protocol is adapted from established literature.[8]

3.1. Protocol: Synthesis of N⁶-hydroxymethyl-2'-deoxyadenosine (hm⁶dA)

This protocol describes a one-step reaction to generate hm⁶dA from commercially available 2'-deoxyadenosine.

Materials:

• 2'-deoxyadenosine (dA)

• Formaldehyde solution (e.g., 37% w/w)

• Phosphate buffer (e.g., 1 M, pH 7.2)

• High-purity water

• Reverse-phase HPLC system for purification

Procedure:

• Reaction Setup: In a sterile microcentrifuge tube, prepare a reaction mixture containing 10 mM of 2'-deoxyadenosine and 100 mM of formaldehyde in phosphate buffer (pH 7.2).

• Incubation: Incubate the reaction mixture at 37°C for 12 hours. The reaction involves the nucleophilic attack of the exocyclic amino group of adenine on the carbonyl carbon of formaldehyde.

• Purification: Purify the resulting hm⁶dA product from the reaction mixture using reverse-phase high-performance liquid chromatography (HPLC).

  • Column: A C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size) is suitable.[8]

  • Mobile Phase A: 0.01% Formic acid in water.

  • Mobile Phase B: Methanol.

  • Gradient: A typical gradient would be 5% B for 3 minutes, followed by a linear gradient from 5% to 70% B over 20 minutes, at a flow rate of 0.2-1.0 mL/min.[8]

• Fraction Collection & Verification: Collect fractions corresponding to the hm⁶dA peak, which will elute later than the starting material (dA). Confirm the identity and purity of the collected fractions using mass spectrometry.

• Lyophilization: Lyophilize the purified fractions to obtain hm⁶dA as a solid powder. Store at -80°C to minimize degradation.

3.2. Protocol: Quality Control and Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of modified nucleosides from biological samples.

Caption: A typical experimental workflow for the analysis of hm⁶A by LC-MS/MS.

Procedure:

• Nucleic Acid Isolation: Extract total RNA or genomic DNA from cells or tissues using a high-quality commercial kit.

• Enzymatic Digestion: Digest 1-5 µg of nucleic acid into individual nucleosides.

  • Incubate the nucleic acid with Nuclease P1 to cleave it into nucleoside 5'-monophosphates.

  • Subsequently, add bacterial alkaline phosphatase to dephosphorylate the mononucleotides into nucleosides.

• Sample Cleanup: Remove enzymes and other macromolecules by passing the digest through an ultrafiltration unit (e.g., 10 kDa MWCO).

• LC-MS/MS Analysis:

  • Chromatography: Separate the nucleosides on a UPLC system equipped with a C18 column, using a gradient of acetonitrile or methanol in water with a formic acid modifier.

  • Mass Spectrometry: Analyze the eluent using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) positive electrospray ionization (ESI) mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for hm⁶A and the canonical adenosine (A) for quantification. A key transition for hm⁶A is from the precursor ion [M+H]⁺ to the fragment ion corresponding to the N⁶-hydroxymethyladenine base.[2]

• Quantification: Generate a standard curve using synthesized and purified hm⁶A of known concentrations. Calculate the absolute amount of hm⁶A in the sample by comparing its peak area to the standard curve. The final data is often presented as a ratio of hm⁶A to total adenosine (A).

Section 4: Applications in Research and Drug Development

The ability to synthesize and quantify hm⁶A is critical for elucidating its biological functions and exploring its therapeutic potential.

• Elucidating Enzyme Kinetics: Synthetic hm⁶A-containing oligonucleotides are essential substrates for in vitro assays to study the kinetics and substrate specificity of "eraser" enzymes like FTO and ALKBH5.[2]

• Mapping Epigenetic Landscapes: The development of antibodies and chemical enrichment strategies for hm⁶A allows for transcriptome-wide and genome-wide mapping, revealing its distribution and potential regulatory hotspots.

• Drug Discovery Target: The enzymes that regulate m⁶A/hm⁶A dynamics, particularly FTO, are emerging as attractive targets for drug development in areas such as oncology and metabolic diseases.[9] The availability of hm⁶A is crucial for developing high-throughput screening assays to identify small molecule inhibitors of these enzymes.

• mRNA Therapeutics: Modulating the m⁶A/hm⁶A status of in vitro-transcribed mRNA can influence its stability and translational efficiency, offering a novel strategy to optimize the efficacy of mRNA-based vaccines and therapeutics.[6]

References

• Creative Biolabs. (n.d.). N6-Methyladenosine Modification Service. Retrieved February 15, 2026, from [Link][6]

• Bio-Synthesis Inc. (n.d.). Oligonucleotide synthesis, Custom Oligo Synthesis company. Retrieved February 15, 2026, from [Link][3]

• Horizon Discovery. (n.d.). Dharmacon Custom RNA synthesis. Retrieved February 15, 2026, from [Link][5]

• Chemspace. (n.d.). DNA and RNA Oligonucleotide Synthesis. Retrieved February 15, 2026, from [Link][7]

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., ... & He, C. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 4(1), 1-8. [Link][2]

• Xiong, J., Ye, T. T., Ma, C. J., Cheng, Q. Y., Yuan, B. F., & Feng, Y. Q. (2018). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic acids research, 47(3), 1268-1277. [Link][8]

• DNAmod. (2020). 6-hydroxymethyladenine. Retrieved February 15, 2026, from [Link][1]

Sources

• 1. DNAmod: 6-hydroxymethyladenine [dnamod.hoffmanlab.org]
• 2. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oligonucleotide synthesis, Custom Oligo Synthesis company - Bio-Synthesis [biosyn.com]
• 5. Custom RNA synthesis [horizondiscovery.com]
• 6. N6-Methyladenosine Modification Service - Creative Biolabs [mrna.creative-biolabs.com]
• 7. Custom DNA Oligo & Primer Synthesis Services | Chemspace [chem-space.com]
• 8. academic.oup.com [academic.oup.com]
• 9. selleckchem.com [selleckchem.com]

An In-depth Technical Guide to N6-hydroxymethyladenine in Purine Metabolism

Executive Summary

The landscape of purine metabolism and its role in genetic and epigenetic regulation is rapidly evolving. Beyond the canonical bases, a growing catalog of modifications is being recognized for its profound impact on cellular processes. This guide focuses on a relatively new entrant, N6-hydroxymethyladenine (referred to herein as 9-hmA in the context of its purine ring structure, but more specifically as N6-hydroxymethyladenosine, hm6A, in RNA and N6-hydroxymethyl-2'-deoxyadenosine, hm6dA, in DNA). This modification, derived from the well-studied N6-methyladenine (m6A/m6dA), serves as a critical intermediate in demethylation pathways and is emerging as a distinct biochemical entity with potential regulatory functions. We will explore the enzymatic pathways governing its formation and degradation, its known physiological and pathological roles, particularly in cancer, and provide detailed methodologies for its investigation. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this novel purine modification.

Introduction: The Expanding Purine Epigenome and Epitranscriptome

For decades, our understanding of genetic information was largely confined to the four canonical bases. However, it is now clear that covalent modifications to these bases create a vast secondary layer of information. In mammals, DNA cytosine methylation (5-methylcytosine, m5C) and its oxidized derivatives (5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxylcytosine) are established epigenetic marks.[1][2] More recently, adenine modifications have come into focus. N6-methyladenine (m6dA in DNA and m6A in RNA) is a widespread modification in eukaryotes, playing roles in everything from gene expression to RNA stability.[1][2][3]

The discovery that m6A/m6dA can be further oxidized has unveiled a new level of regulatory complexity. This oxidation produces N6-hydroxymethyladenine, a critical intermediate that bridges the methylated and unmethylated states of adenine. Its existence points to a highly dynamic and regulated system of adenine modification, analogous to the TET-mediated oxidation of 5mC in DNA.[2][4]

Biochemistry of N6-hydroxymethyladenine

N6-hydroxymethyladenine is an alkylaminopurine, structurally defined as an adenine molecule where one hydrogen of the exocyclic amino group at the N6 position is substituted by a hydroxymethyl (-CH₂OH) group.[5] This seemingly minor addition has significant biochemical consequences. The presence of the hydroxyl group alters the size, polarity, and hydrogen-bonding potential of the base compared to both adenine and N6-methyladenine. These changes can influence its interaction with proteins and its stability within the nucleic acid structure.

Notably, the N6-hydroxymethyladenine modification in the form of hm6A is relatively unstable in aqueous solutions under physiological conditions, with a reported half-life of approximately three hours.[6] It can undergo non-enzymatic decay to yield adenine and formaldehyde, a characteristic that is central to its role as a demethylation intermediate.[7][8][9]

Metabolic Pathways of N6-hydroxymethyladenine

The metabolism of 9-hmA is intrinsically linked to that of its precursor, m6A. Its formation and subsequent conversion are catalyzed by a specific class of enzymes known as Fe(II)/2-oxoglutarate (2-OG)-dependent dioxygenases.

Biosynthesis: The Role of Dioxygenases

The conversion of a methyl group to a hydroxymethyl group is a hallmark of the AlkB family of dioxygenases. Different members of this family are responsible for this reaction in DNA versus RNA.

• In DNA: The enzyme ALKBH1 is responsible for oxidizing m6dA to form hm6dA in the mammalian genome.[2][4][10][11] This reaction requires co-factors Fe(II) and 2-oxoglutarate and is a key step in the proposed pathway for active DNA adenine demethylation.[2][4][7]

• In RNA: The fat mass and obesity-associated (FTO) protein, another member of the AlkB family, catalyzes the oxidation of m6A to hm6A in messenger RNA.[3][6][9][12] The primary product of FTO activity is hm6A, which then serves as a substrate for further reactions or decay.[9]

Figure 1: Enzymatic formation of N6-hydroxymethyladenine from N6-methyladenine in DNA and RNA.

Degradation and Further Metabolism

N6-hydroxymethyladenine is not a terminal modification but rather a transient intermediate. Its fate determines the ultimate outcome of the demethylation process.

• Further Oxidation (RNA): FTO can further oxidize hm6A to produce N6-formyladenosine (f6A).[3][6] This suggests a stepwise demethylation pathway in RNA.

• Non-enzymatic Decay: As mentioned, both hm6A and hm6dA are susceptible to spontaneous, non-enzymatic hydrolysis, which cleaves the hydroxymethyl group to release formaldehyde and revert the base to adenine.[7][8] This decay is a crucial final step in achieving complete demethylation.

Figure 2: The metabolic pathway showing the formation and subsequent fate of N6-hydroxymethyladenine.

Physiological and Pathophysiological Roles

The biological significance of 9-hmA is an active area of investigation. Its transient nature makes it challenging to study, but evidence points to important roles in both normal physiology and disease.

Function in DNA: An Emerging Epigenetic Mark

The discovery of hm6dA in the genome of mammalian cells suggests it may function as an epigenetic mark, similar to 5hmC.[2][4] Its presence provides a mechanism for the dynamic regulation of DNA adenine methylation.

A significant finding is the link between hm6dA levels and cancer. Studies have shown that the concentration of hm6dA is significantly elevated in lung carcinoma tissues when compared to adjacent non-tumorous tissues.[2][4][11] This increase in hm6dA correlates with an upregulation of the enzyme ALKBH1 in the cancer tissues, suggesting that altered ALKBH1 activity contributes to a shift in the adenine methylation landscape during tumorigenesis.[4]

Tissue Type	Relative m6dA Level	Relative hm6dA Level	ALKBH1 mRNA Expression	Reference
Normal Lung Tissue	Baseline	Baseline	Baseline	[4]
Lung Carcinoma Tissue	▼ Significant Decrease	▲ Significant Increase	▲ Upregulated	[4]

Table 1: Relative levels of adenine modifications and ALKBH1 expression in human lung carcinoma.

Function in RNA: A Key Intermediate in Epitranscriptomics

In RNA, hm6A's primary role appears to be as an intermediate in the FTO-mediated demethylation of m6A.[3][9] The dynamic interplay between methylation (by "writers"), demethylation (by "erasers" like FTO and ALKBH5), and recognition (by "readers") of m6A affects nearly every aspect of mRNA metabolism, including splicing, nuclear export, stability, and translation.[3][13][14]

Because FTO is the enzyme that generates hm6A, the pathological conditions associated with FTO dysregulation—including obesity, metabolic disorders, and various cancers—are indirectly linked to the flux through the hm6A intermediate.[13][15] The conversion of m6A to hm6A may serve as a crucial regulatory switch, potentially altering the binding of "reader" proteins and thereby changing the fate of the mRNA transcript.[6]

Methodologies for the Study of N6-hydroxymethyladenine

Investigating a low-abundance, transient molecule like 9-hmA requires sensitive and specific techniques. Below are validated protocols for its detection, for characterizing the enzymes that metabolize it, and for its chemical synthesis.

Detection and Quantification: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate detection and quantification of modified nucleosides in biological samples.

Protocol: Quantification of hm6dA in Genomic DNA

• Genomic DNA Extraction: Extract high-purity genomic DNA from cells or tissues using a commercial kit (e.g., DNAiso Reagent). Perform extraction at 4°C to minimize oxidative damage. Quantify DNA using a spectrophotometer.

• Removal of Bacterial DNA Contamination (Optional but Recommended): Digest 10 µg of genomic DNA with the DpnI restriction enzyme, which specifically cleaves methylated GATC sequences common in bacteria. Purify the DNA using an ultrafiltration unit.

• Enzymatic Digestion to Nucleosides: Digest the purified DNA to single nucleosides. A typical reaction includes nuclease P1 followed by alkaline phosphatase in their respective buffers.

• LC-MS/MS Analysis:

  • Inject the nucleoside mixture onto a C18 reverse-phase HPLC column.

  • Perform separation using a gradient of 0.1% formic acid in water (Mobile Phase A) and methanol (Mobile Phase B).

  • Couple the HPLC to a triple quadrupole mass spectrometer operating in positive ion, multiple reaction monitoring (MRM) mode.

  • Monitor the specific mass transitions for hm6dA and other nucleosides of interest (e.g., m6dA, dA).

• Quantification: Generate a standard curve using synthesized hm6dA of known concentrations. Calculate the amount of hm6dA in the biological sample by comparing its peak area to the standard curve, normalizing to the amount of deoxyadenosine (dA).

Functional Characterization of Metabolic Enzymes

Protocol: In Vitro Assay for ALKBH1-Mediated hm6dA Formation

• Recombinant Protein Expression: Express and purify recombinant human ALKBH1 (wild-type and a catalytically inactive mutant, e.g., D233A, as a negative control).[4]

• Substrate Preparation: Prepare a single-stranded DNA oligonucleotide containing a single m6dA modification.

• Enzymatic Reaction: Set up a 50 µL reaction containing the m6dA-DNA substrate (e.g., 5 pmol), recombinant ALKBH1 (e.g., 2 µg), and co-factors in a HEPES buffer (pH 7.0): 50 µM (NH₄)₂Fe(SO₄)₂, 1 mM 2-oxoglutarate, and 2 mM ascorbic acid.[4]

• Incubation: Incubate the reaction at 37°C for 1 hour.

• Purification and Analysis: Stop the reaction and purify the DNA using a nucleotide removal kit. Digest the DNA to nucleosides as described above and analyze by LC-MS/MS to detect the formation of hm6dA.

Cellular Analysis of 9-hmA Metabolism

Protocol: ALKBH1 Overexpression/Knockdown in Cell Culture

• Cell Culture: Culture human cells (e.g., HEK293T) under standard conditions.

• Transfection:

  • Overexpression: Transfect cells with a plasmid encoding human ALKBH1. Use an empty vector as a control.

  • Knockdown: Transfect cells with small interfering RNA (siRNA) targeting ALKBH1. Use a non-targeting scramble siRNA as a control.

• Harvest and Verification: After 48-72 hours, harvest the cells. Verify overexpression or knockdown efficiency using qRT-PCR and Western blot analysis for ALKBH1.

• Analysis: Extract genomic DNA from the remaining cells and analyze the levels of m6dA and hm6dA using LC-MS/MS as described above. Overexpression of ALKBH1 is expected to decrease m6dA and increase hm6dA, while knockdown should have the opposite effect.[4]

Figure 3: A generalized workflow for the quantification of hm6dA from biological samples.

Future Directions and Unanswered Questions

The study of 9-hmA is still in its infancy, and many fundamental questions remain. Addressing these will be crucial for fully understanding its role in purine metabolism and cellular regulation.

• Reader Proteins: Are there specific proteins that recognize and bind to hm6A or hm6dA? The existence of "reader" proteins would imply that 9-hmA is not just a transient intermediate but a functional mark in its own right.

• Genomic Distribution: What is the precise genome-wide and transcriptome-wide distribution of 9-hmA? Mapping its location will provide critical insights into its potential regulatory functions in specific genes or RNA transcripts.

• Functional Consequences: What are the direct functional consequences of this modification? How does the conversion of m6A/m6dA to 9-hmA impact DNA replication, transcription, or mRNA translation and stability?

• Therapeutic Targeting: Could the enzymes that produce 9-hmA, such as ALKBH1 and FTO, be viable therapeutic targets? Modulating the levels of 9-hmA and its precursor m6A could offer new strategies for treating diseases like cancer and metabolic disorders.

Conclusion

N6-hydroxymethyladenine represents a new and exciting frontier in the study of purine metabolism and nucleic acid modification. It sits at a critical metabolic crossroads, acting as the hydroxylated product of N6-methyladenine and a key intermediate in its demethylation. The enzymatic machinery responsible for its formation in both DNA (ALKBH1) and RNA (FTO) is directly linked to human health and disease, most notably cancer and obesity. While our understanding of its specific functions is still emerging, the development of robust analytical and molecular biology tools has paved the way for deeper investigation. Future research into the readers, writers, and erasers of this dynamic mark will undoubtedly uncover novel regulatory mechanisms and may unlock new therapeutic avenues.

References

• MODOMICS - A Database of RNA Modifications. N6-hydroxymethyladenosine (hm6A). Available at: [Link]

• O'Brown, Z. K., & Greer, E. L. (2016). N6-Methyladenine: A Conserved and Dynamic DNA Mark. Advances in Experimental Medicine and Biology, 945. Available at: [Link]

• Xiong, J., Liu, F., Yuan, B., & Feng, Y. (2018). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1268–1277.[2][4][10][11] Available at: [Link]

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., Smemo, S., Dai, Q., Bailey, K. A., Nobrega, M. A., Han, K. L., Cui, Q., & He, C. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature Communications, 4, 1798.[3][6] Available at: [Link]

• Zong, X., Zhao, Y., & Li, X. (2021). The Role of N6-Methyladenosine in Inflammatory Diseases. Frontiers in Immunology, 12.[13] Available at: [Link]

• Xiong, J., Liu, F., Yuan, B., & Feng, Y. (2018). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Semantic Scholar.[2][10] Available at: [Link]

• DNAmod. 6-hydroxymethyladenine. (2020).[5] Available at: [Link]

• Lecchi, S., & Mologni, L. (2021). New Insights on the Role of N6-Methyladenosine RNA Methylation in the Physiology and Pathology of the Nervous System. Frontiers in Molecular Neuroscience, 14.[15] Available at: [Link]

• Yuan, Y., O'Connor, T. R., & Wang, Y. (2022). DNA N6-Methyladenine Modification in Eukaryotic Genome. Frontiers in Cell and Developmental Biology, 10.[7] Available at: [Link]

• Yuan, Y., O'Connor, T. R., & Wang, Y. (2022). DNA N6-Methyladenine Modification in Eukaryotic Genome. PMC.[8] Available at: [Link]

• Wulff, J. E., et al. (2020). Evidence human FTO catalyses hydroxylation of N6-methyladenosine without direct formation of a demethylated product contrasting with ALKBH5/2/3 and bacterial AlkB. Communications Biology, 3(1), 479.[9] Available at: [Link]

• Wang, T., Hong, T., & Huang, Y. (2023). The biological function of demethylase ALKBH1 and its role in human diseases. Genes & Diseases, 10(4), 1335-1347.[16] Available at: [Link]

• Wu, J., et al. (2023). Novel Insights into the Regulatory Role of N6-Methyladenosine in the Pathogenesis and Clinical Treatment of Osteoarthritis: Research Status and Prospect. Journal of Inflammation Research, 16, 2455–2472.[14] Available at: [Link]

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N6-Hydroxymethyladenosine (hm6A): Mechanistic Role and Analytical Profiling in RNA Demethylation

Topic: N6-Hydroxymethyladenosine (hm6A) as an Intermediate in RNA Demethylation Content Type: Technical Whitepaper / Methodological Guide Audience: Senior Researchers, RNA Biologists, and Drug Discovery Scientists

Executive Summary

The dynamic regulation of the epitranscriptome relies on the "writing" and "erasing" of chemical modifications. While N6-methyladenosine (m6A) is the dominant mark, its removal is not a singular, instantaneous event. The demethylase FTO (Fat mass and obesity-associated protein) catalyzes a stepwise oxidative demethylation, generating N6-hydroxymethyladenosine (hm6A) and N6-formyladenosine (f6A) as stable intermediates before resolving to adenosine.

This guide provides a technical deep-dive into hm6A. Unlike ALKBH5, which facilitates direct demethylation, FTO’s stepwise mechanism creates a window where hm6A accumulates, potentially exerting distinct biological functions. We detail the mechanistic divergence, the challenges in distinguishing hm6A from m6A, and provide a validated LC-MS/MS protocol for precise quantification.

Part 1: The Mechanistic Basis of Demethylation

The Oxidative Cascade: FTO vs. ALKBH5

The primary challenge in studying hm6A is understanding its origin. Both FTO and ALKBH5 are Fe(II)- and

-ketoglutarate-dependent dioxygenases, yet their kinetic outcomes differ fundamentally.

• ALKBH5 Pathway: Catalyzes the direct oxidative demethylation of m6A to Adenosine (A).[1][2][3] The hydroxymethyl intermediate is transient and rapidly collapses, releasing formaldehyde.[2]

• FTO Pathway: Catalyzes a sequential oxidation.[4] FTO converts m6A to hm6A (stable intermediate).[1][3][5] hm6A can be further oxidized to f6A , which eventually hydrolyzes to Adenosine.

  • Significance: The accumulation of hm6A implies it may function not just as a transition state, but as a distinct epitranscriptomic mark affecting RNA structure or reader protein binding.

Pathway Visualization

The following diagram illustrates the stepwise oxidation catalyzed by FTO compared to the direct route of ALKBH5.

Figure 1: The FTO-mediated oxidative cascade generates stable hm6A and f6A intermediates, distinct from the direct demethylation by ALKBH5.[2][6]

Part 2: Detection & Quantification Methodologies

Detecting hm6A is technically demanding due to its low abundance (often <0.01% of total adenosine) and chemical similarity to m6A. Standard antibody-based sequencing (MeRIP-seq) often suffers from cross-reactivity. Therefore, LC-MS/MS is the gold standard for absolute quantification.

Comparative Properties of Methylated Adenosines

Property	m6A	hm6A	f6A
Chemical Moiety	Methyl (-CH3)	Hydroxymethyl (-CH2OH)	Formyl (-CHO)
Primary Demethylase	FTO, ALKBH5	FTO (Product)	FTO (Product)
Stability	Stable	Meta-stable (Hours/Days)	Meta-stable
Detection Challenge	Moderate (Abundant)	High (Low Abundance)	High (Very Low Abundance)
Base Pairing	Base pairs with U (destabilized)	Hinders Watson-Crick	Hinders Watson-Crick

Validated Protocol: UHPLC-MS/MS Quantification

This protocol ensures the preservation of the unstable hydroxymethyl group during extraction.

Phase 1: RNA Isolation & Quality Control

• Reagents: Trizol, Chloroform, Isopropanol.

• Critical Step: Use Desferrioxamine (100 μM) in lysis buffers to chelate free iron. Reasoning: Prevents non-enzymatic oxidation of m6A to hm6A during extraction, which would cause artificial inflation of hm6A signal.

• QC: Assess RNA integrity (RIN > 7.0) using an Agilent Bioanalyzer.

Phase 2: Nucleoside Digestion

To quantify modifications, RNA must be hydrolyzed into single nucleosides.

• Denaturation: Heat 1-5 μg mRNA at 95°C for 5 mins; snap cool on ice.

• Digestion Cocktail:

  • Add Nuclease P1 (1 U) in 20 mM NH4OAc (pH 5.3). Incubate at 42°C for 2 hours.

  • Add Snake Venom Phosphodiesterase (0.002 U) + Alkaline Phosphatase (0.5 U) in 100 mM NH4HCO3 (pH 8.0). Incubate at 37°C for 2 hours.

• Filtration: Pass mixture through a 3 kDa MWCO ultrafilter (14,000 x g, 20 min) to remove enzymes.

Phase 3: LC-MS/MS Analysis

• Instrument: Triple Quadrupole MS (e.g., Agilent 6495 or Sciex QTRAP).

• Column: C18 Reverse Phase (e.g., ZORBAX Eclipse Plus C18).

• Mobile Phase:

  • A: 0.1% Formic acid in Water.

  • B: 0.1% Formic acid in Acetonitrile.

• MRM Transitions (Quantifier Ions):

  • m6A: m/z 282.1

    150.1

  • hm6A: m/z 298.1

    166.1

  • Adenosine: m/z 268.1

    136.1

Workflow Visualization

Figure 2: Step-by-step workflow for the quantitative analysis of hm6A via LC-MS/MS.

Part 3: Biological Implications & Drug Discovery

hm6A as a Pharmacodynamic Biomarker

In drug development, particularly for AML (Acute Myeloid Leukemia) where FTO is an oncogene, inhibiting FTO is a therapeutic strategy.

• Mechanism: FTO overexpression lowers m6A levels, promoting oncogene expression.

• Biomarker Utility: Successful FTO inhibition should lead to a decrease in hm6A (the product of FTO) and an increase in m6A (the substrate). Monitoring the hm6A/m6A ratio provides a direct readout of intracellular enzyme engagement.

Sequencing Challenges (hMeRIP-seq)

While LC-MS/MS provides total levels, mapping location requires sequencing. hMeRIP-seq uses antibodies specific to hm6A.

• Caveat: hm6A antibodies often exhibit cross-reactivity with m6A due to structural similarity.

• Validation: Peaks identified via hMeRIP-seq must be validated by demonstrating sensitivity to FTO knockdown (peaks should disappear) or FTO overexpression (peaks should increase).

References

• Fu, Y., et al. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Cell, 153(6), 1400-1412. Link

• Jia, G., et al. (2011). N6-methyladenosine in nuclear RNA is a major substrate of the obesity-associated FTO. Nature Chemical Biology, 7(12), 885-887. Link

• Mauer, J., et al. (2017). Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature, 541(7637), 371-375. Link

• Zheng, G., et al. (2013). ALKBH5 is a mammalian RNA demethylase that impacts RNA metabolism and mouse fertility. Molecular Cell, 49(1), 18-29. Link

• Li, Z., et al. (2021). Quantitative analysis of m6A RNA modification by LC-MS.[7] STAR Protocols, 2(3), 100724. Link

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A Technical Guide to the Mechanism of N6-methyladenosine Oxidation by the FTO Enzyme

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic messenger RNA (mRNA), playing a pivotal role in the regulation of gene expression. The discovery of the fat mass and obesity-associated (FTO) protein as the first RNA demethylase unveiled a dynamic, reversible layer of gene regulation known as epitranscriptomics.[1] This guide provides an in-depth exploration of the biochemical mechanism by which FTO oxidizes m6A. We will dissect the structural basis of FTO's catalytic activity, delineate the step-by-step oxidative cascade, discuss substrate specificity, and present methodologies for its study. Understanding this mechanism is not only fundamental to cell biology but also crucial for the development of novel therapeutics targeting diseases linked to FTO dysregulation, such as obesity and cancer.[2][3]

The Epitranscriptomic Landscape and the Emergence of FTO

For decades, m6A was known as a prevalent modification on mRNA, but its functional significance remained elusive until the discovery of a dedicated enzymatic machinery for its addition ("writers"), recognition ("readers"), and removal ("erasers").[1] FTO, initially identified through genome-wide association studies (GWAS) for its strong association with obesity, was the first m6A "eraser" to be characterized.[4][5] It belongs to the AlkB family of Fe(II)/α-ketoglutarate (α-KG)-dependent dioxygenases.[6][7] This discovery was a watershed moment, establishing that RNA methylation is not a static mark but a dynamically regulated process, profoundly influencing mRNA splicing, stability, translation, and nuclear export.[1]

Structural Architecture of the FTO Enzyme

The catalytic efficiency and substrate specificity of FTO are dictated by its unique three-dimensional structure. The protein is composed of two primary domains: an N-terminal catalytic domain (NTD) and a C-terminal domain (CTD) with a novel fold.[8][9]

• N-Terminal Catalytic Domain: The NTD houses the catalytic core and adopts a conserved double-stranded β-helix fold, also known as the jelly-roll motif, which is characteristic of Fe(II)/α-KG dependent dioxygenases.[10][11] This domain contains the binding sites for the essential Fe(II) cofactor and the α-KG co-substrate.[11] Key residues, including a conserved His-X-Asp/Glu...His motif, coordinate the Fe(II) ion, positioning it for catalysis.[12]

• C-Terminal Domain: While its precise function is still under investigation, the CTD is indispensable for catalytic activity. It interacts with the NTD, and this interaction is required to maintain the structural integrity of the catalytic core.[8][13]

• The Specificity Loop: A distinctive feature of FTO, absent in many other AlkB homologs, is a long, flexible loop that partially covers the entrance to the active site.[8][11] This loop is thought to function as a gatekeeper, sterically hindering the entry of double-stranded nucleic acids and thereby conferring a strong preference for single-stranded RNA (ssRNA) and DNA substrates.[8][9]

The Oxidative Demethylation Cascade: A Step-by-Step Mechanism

FTO catalyzes the removal of the methyl group from m6A not through a simple demethylation, but via a sequential oxidation pathway. This process is dependent on the presence of molecular oxygen (O2), Fe(II), and the co-substrate α-ketoglutarate (α-KG).[14][15]

The catalytic cycle can be broken down into the following key steps:

• Cofactor and Substrate Binding: The reaction initiates with the binding of Fe(II) and α-KG to the active site. The α-KG coordinates to the Fe(II) ion in a bidentate fashion. This is followed by the binding of the m6A-containing ssRNA substrate.

• Oxygen Activation: Molecular oxygen binds to the Fe(II) center. This binding facilitates an oxidative decarboxylation of α-KG, which is converted to succinate and CO2.[4][7] This reaction generates a highly reactive ferryl-oxo [Fe(IV)=O] intermediate.

• First Oxidation: m6A to hm6A: The potent Fe(IV)=O species abstracts a hydrogen atom from the N6-methyl group of m6A. This is followed by a hydroxyl group rebound, resulting in the formation of an unstable hemiaminal intermediate, N6-hydroxymethyladenosine (hm6A).[16][17]

• Second Oxidation: hm6A to f6A: In a unique activity among many AlkB family members, FTO can catalyze a second oxidation step on the relatively stable hm6A intermediate.[15] This converts hm6A into N6-formyladenosine (f6A).[16][18]

• Decomposition to Adenosine: Both hm6A and f6A are unstable intermediates. The hm6A intermediate can spontaneously decompose to adenosine and formaldehyde.[19] The f6A is also hydrolyzed to yield adenosine, completing the demethylation process.[16][20] The intermediates hm6A and f6A have half-lives of approximately 3 hours under physiological conditions, suggesting they may have their own biological functions and recognition factors.[20][21]

Caption: The catalytic cycle of FTO-mediated m6A demethylation.

Substrate Recognition and Specificity

FTO does not act indiscriminately on all m6A sites. Its activity is governed by several factors, ensuring precise spatial and temporal regulation of RNA demethylation.

• Primary Substrate: While early studies showed FTO could demethylate 3-methylthymine (3-meT) and 3-methyluracil (3-meU), its primary and most biologically relevant substrate is m6A in RNA.[1][8]

• Other Substrates: FTO also demonstrates activity towards other related modifications, including N6,2′-O-dimethyladenosine (m6Am), which is found adjacent to the 5' cap of mRNA, and N1-methyladenosine (m1A) in tRNA.[22][23]

• Structural Context: FTO shows a clear preference for m6A located in single-stranded RNA, a selectivity enforced by the aforementioned specificity loop.[8]

• Sequence Context: While a strict consensus sequence is not absolute, FTO activity can be influenced by the local sequence context of the m6A modification.

FTO in Physiology and Disease: A Mechanistic Link

The demethylase activity of FTO has profound implications for a wide range of biological processes and is increasingly implicated in human disease. By removing m6A marks, FTO can alter the stability and translation of target mRNAs, thereby influencing critical cellular pathways.

Biological Process/Disease	Key Target mRNAs (Examples)	Consequence of FTO Activity	References
Adipogenesis & Obesity	CCNA2, CDK2	Promotes pre-adipocyte differentiation and fat accumulation.	[14][24]
Acute Myeloid Leukemia (AML)	MYC, CEBPA, ASB2, RARA	Reduces m6A on oncogenic transcripts, promoting their expression and leukemia progression.	[14][24][25]
Glioblastoma	Upregulated FTO promotes glioblastoma stem cell self-renewal and tumorigenesis.	[14][25]
Breast Cancer	FTO overexpression is linked to tumorigenesis and poor prognosis.	[25][26]
Energy Metabolism	Regulates energy homeostasis, potentially through actions in the hypothalamus.	[6][26]

Therapeutic Targeting of FTO

The central role of FTO in diseases like AML and glioblastoma has made it an attractive target for therapeutic intervention.[3][26] The goal of FTO inhibitors is to block its demethylase activity, thereby increasing m6A levels on key oncogenic transcripts and suppressing their expression.[27][28] Several small-molecule inhibitors have been developed, some of which have shown promising anti-cancer effects in preclinical models.[26][28] For example, the inhibitor FB23-2 has been shown to inhibit AML progression in mouse models by increasing m6A levels on transcripts like MYC and CEBPA.[14]

Experimental Methodologies: In Vitro FTO Demethylation Assay

Studying the catalytic activity of FTO and screening for its inhibitors requires robust and reliable assays. An in vitro demethylation assay is a cornerstone technique for this purpose.

Principle: This assay measures the ability of recombinant FTO protein to remove the methyl group from a synthetic m6A-containing RNA oligonucleotide. The reaction products can be analyzed using various techniques, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which can quantify the ratio of m6A to adenosine (A).[29]

Detailed Step-by-Step Protocol:

• Preparation of Reagents:

  • Assay Buffer (e.g., 5X FTO Buffer): Prepare a concentrated buffer containing Tris-HCl or HEPES at a physiological pH (e.g., 7.0-7.5).[30] This buffer should also contain the necessary co-substrates, α-ketoglutarate and L-Ascorbate.[30] Ascorbate is crucial as it helps maintain the iron cofactor in its reduced Fe(II) state.

  • Fe(II) Solution: Prepare a fresh working solution of a Fe(II) salt, such as ammonium iron(II) sulfate hexahydrate.[30][31] Fresh preparation is critical because Fe(II) readily oxidizes to Fe(III), which renders the enzyme inactive.

  • Substrate: Use a synthetic RNA oligonucleotide containing a single, site-specific m6A modification. The substrate must be free of EDTA, which would chelate the Fe(II) cofactor and inhibit the reaction.[30]

  • Enzyme: Use purified, recombinant FTO protein.

• Reaction Setup:

  • On ice, set up the reaction in a microcentrifuge tube. A typical 25 µL reaction would include: 5 µL of 5X FTO Buffer, 100 ng of m6A-RNA substrate, 1 µL of FTO enzyme, and 2.5 µL of 750 µM Fe(II).[30] Bring the final volume to 25 µL with nuclease-free water.

  • Causality: The order of addition can be important. It is often recommended to prepare a master mix of buffer, water, and substrate, and then add the enzyme and finally the Fe(II) solution to initiate the reaction.

• Incubation:

  • Incubate the reaction at 37°C for a defined period, typically 1 hour.[30] For kinetic studies, time points can be taken at shorter intervals.

• Reaction Quenching & Enzyme Digestion:

  • Stop the reaction by adding a chelating agent like EDTA to sequester the Fe(II).[31]

  • To prepare the RNA for analysis, digest the FTO protein by adding Proteinase K and incubating for 30-60 minutes at 37°C.[30]

• RNA Purification:

  • Purify the product RNA from the reaction mixture using a suitable RNA cleanup kit to remove the digested protein, salts, and other reaction components.[30]

• Analysis by LC-MS/MS:

  • Digest the purified RNA down to its constituent nucleosides using a cocktail of nucleases (e.g., Nuclease P1 followed by alkaline phosphatase).

  • Analyze the resulting nucleoside mixture by LC-MS/MS. By monitoring the specific mass transitions for adenosine and m6A, one can accurately quantify the extent of demethylation.

Caption: A typical workflow for an in vitro FTO demethylation assay.

References

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• Deng, X., Su, R., Stanford, S., & Chen, J. (2018). Critical Enzymatic Functions of FTO in Obesity and Cancer. Frontiers in Endocrinology. [Link]

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An In-Depth Technical Guide to the Adenosine Deaminase Inhibitor Activity of (6-amino-9H-purin-9-yl)methanol

Authored by: A Senior Application Scientist

Foreword: This guide provides a comprehensive technical overview of (6-amino-9H-purin-9-yl)methanol and its activity as an inhibitor of adenosine deaminase (ADA). It is intended for researchers, scientists, and drug development professionals engaged in enzyme kinetics, inhibitor screening, and purine metabolism research. The document delves into the fundamental biochemistry of ADA, the rationale behind inhibitor design, detailed experimental protocols for characterization, and the broader context of preclinical drug development.

The Central Role of Adenosine Deaminase (ADA) in Purine Metabolism and Immunology

Adenosine deaminase (ADA) is a critical enzyme in the purine salvage pathway, catalyzing the irreversible hydrolytic deamination of adenosine and 2'-deoxyadenosine to inosine and 2'-deoxyinosine, respectively.[1][2][3] This enzymatic activity is not merely a metabolic step but a crucial regulatory node controlling the cellular and extracellular concentrations of adenosine, a potent signaling nucleoside.

1.1 Physiological and Clinical Significance Present in virtually all mammalian cells, ADA activity is particularly high in lymphoid tissues, such as the spleen, thymus, and lymph nodes.[4] This localization underscores its central role in the maturation and function of the lymphoid system.[2] By regulating adenosine levels, ADA fine-tunes immune responses; adenosine itself can suppress T-cell activation and inhibit the production of pro-inflammatory cytokines.[5]

The clinical importance of ADA is highlighted by two contrasting scenarios:

• ADA Deficiency: A genetic lack of ADA leads to the accumulation of its substrates, particularly 2'-deoxyadenosine, which is toxic to lymphocytes. This results in Severe Combined Immunodeficiency (SCID), a catastrophic failure of the immune system where both B-cell and T-cell development is impaired.[1][2]

• Elevated ADA Levels: Abnormally high ADA activity is associated with a range of diseases, including tuberculosis, various lymphomas and leukemias, and certain autoimmune conditions.[1][6]

This dual role makes ADA a compelling therapeutic target. Inhibiting ADA can be a strategy to increase adenosine levels for therapeutic benefit or to potentiate the effects of certain antiviral and anticancer nucleoside analogs.[2]

1.2 Isoforms and Structural Insights In humans, two main isoforms of the enzyme exist: ADA1 and ADA2.[7] ADA1 is a cytosolic enzyme found in most cells and is responsible for the majority of adenosine deamination.[3][8] ADA2 is primarily a secreted protein found in plasma and is associated with monocyte/macrophage differentiation.[9] The two isoforms exhibit different substrate and inhibitor specificities, a critical consideration in drug design.[9][10] The catalytic mechanism of ADA involves a zinc cofactor located within a (β/α)8 barrel structural motif, which is essential for activating a water molecule to attack the substrate.[1][3]

(6-amino-9H-purin-9-yl)methanol: A Purine Analog Inhibitor

(6-amino-9H-purin-9-yl)methanol is a synthetic purine derivative. Its structure mimics the natural substrate, adenosine, allowing it to interact with the active site of ADA.

2.1 Chemical Properties

• Molecular Formula: C₆H₇N₅O[11]

• Molecular Weight: 165.15 g/mol [11]

• Structure: It consists of an adenine core (6-aminopurine) with a hydroxymethyl group attached to the N9 position of the purine ring, in place of the ribose sugar found in adenosine.

This structural modification is key to its function. While the adenine moiety provides the necessary recognition elements to bind to the ADA active site, the replacement of the ribose ring with a simple hydroxymethyl group alters its interaction and prevents it from being turned over as a substrate.

The Biochemical Basis of ADA Inhibition

Understanding the mechanism of ADA catalysis is fundamental to appreciating how inhibitors like (6-amino-9H-purin-9-yl)methanol function. The enzymatic reaction proceeds through a tetrahedral intermediate formed by the zinc-activated hydroxide ion's nucleophilic attack on the C6 carbon of the purine ring, followed by the elimination of ammonia.[1]

Inhibitors are broadly classified based on their interaction with the enzyme:

• Ground-State Analogs: These inhibitors, like purine riboside, typically resemble the substrate in its stable, unreacted state.[12] They often act as competitive inhibitors.

• Transition-State Analogs: These are highly potent inhibitors, such as pentostatin (2'-deoxycoformycin), that mimic the unstable tetrahedral intermediate of the reaction.[12] Their extremely tight binding is a hallmark of this class.

• Mechanism-Based Inactivators: These inhibitors are processed by the enzyme to generate a reactive species that covalently modifies the active site.

(6-amino-9H-purin-9-yl)methanol, lacking the specific stereochemistry of the ribose transition state, is predicted to function as a competitive, ground-state analog inhibitor. It competes with adenosine for binding to the enzyme's active site, thereby reducing the rate of the natural reaction.

Experimental Workflow for Characterizing Inhibitor Activity

The characterization of a novel ADA inhibitor is a multi-step process involving initial screening, determination of potency (IC₅₀), and detailed kinetic analysis to elucidate the mechanism of inhibition (e.g., Kᵢ and type of inhibition).

Workflow for ADA Inhibitor Screening and Characterization

Caption: Visual representation of different enzyme inhibition mechanisms.

Data Interpretation and Comparative Analysis

The ultimate goal of these experiments is to quantify the inhibitory activity of (6-amino-9H-purin-9-yl)methanol. The resulting data should be tabulated for clarity and comparison against known standards.

Table 1: Comparative Kinetic Parameters of ADA Inhibitors

Compound	Type of Inhibition	Kᵢ Value	IC₅₀ Value	Reference
(6-amino-9H-purin-9-yl)methanol	Competitive (Hypothesized)	To be determined	To be determined	N/A
Pentostatin (Deoxycoformycin)	Transition-State	~2.5 pM	~5-10 nM
EHNA	Competitive	~10-40 nM	~50-100 nM	[10][13]
Theobromine	Competitive	311 µM	>500 µM	[14]
Acetaminophen (at 27°C)	Competitive	126 µM	>200 µM	[15][16]

Note: Kᵢ and IC₅₀ values can vary significantly based on assay conditions (e.g., pH, temperature, enzyme source, substrate concentration).

Preclinical Context: Beyond Enzyme Inhibition

Identifying a potent enzyme inhibitor is only the first step in drug development. A promising candidate must also possess favorable ADME (Absorption, Distribution, Metabolism, Excretion) and toxicological properties. Early in vitro assessment of these parameters is crucial to de-risk a project and avoid late-stage failures. [17][18] Key In Vitro ADME-Tox Assays:

• Metabolic Stability: Assays using liver microsomes or hepatocytes predict how quickly a compound is metabolized by enzymes like the cytochrome P450 (CYP) superfamily. [17][18]High metabolic clearance can lead to a short half-life in vivo.

• CYP450 Inhibition: This assay determines if the compound inhibits major CYP enzymes (e.g., CYP3A4, 2D6), which is a primary cause of drug-drug interactions. [17]* Cytotoxicity: Cellular assays are used to measure the general toxicity of a compound to cells, identifying potential liabilities early in the discovery process. [19][20][21]* Plasma Protein Binding: Determines the extent to which a compound binds to proteins in the blood, as only the unbound fraction is typically active.

• Permeability: Assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell assays predict a compound's ability to be absorbed across the gut wall.

Conclusion and Future Perspectives

(6-amino-9H-purin-9-yl)methanol represents a class of purine analogs designed to inhibit adenosine deaminase. This guide has provided the theoretical framework and practical, self-validating protocols necessary for its comprehensive characterization. By employing rigorous kinetic analysis, researchers can determine its potency and mechanism of action. Placing these findings within the broader context of ADME-Tox profiling is essential for evaluating its potential as a therapeutic agent. Future work should focus not only on optimizing potency against ADA but also on engineering favorable drug-like properties to ensure that promising in vitro activity can translate into in vivo efficacy and safety.

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An In-depth Technical Guide to the Biological Significance of N6-hydroxymethyladenosine (hm6A) in Mammals

Abstract

N6-hydroxymethyladenosine (hm6A) is a recently discovered, yet pivotal, epitranscriptomic modification of messenger RNA in mammals. As a derivative of the more abundant N6-methyladenosine (m6A), hm6A is emerging as a critical regulator in the fine-tuning of gene expression. This guide provides a comprehensive technical overview of the biology of hm6A, from its enzymatic regulation to its functional consequences in cellular processes and its implications in human health and disease. Tailored for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, details key experimental methodologies, and offers insights into the causality behind experimental choices, thereby serving as an authoritative resource for the scientific community.

Introduction: The Expanding World of the Epitranscriptome

The central dogma of molecular biology, while foundational, is elegantly nuanced by a vast array of chemical modifications to RNA, collectively termed the "epitranscriptome." These modifications are not mere decorations but are dynamic, reversible marks that profoundly influence RNA metabolism, including splicing, nuclear export, stability, and translation.[1][2][3] Among these, N6-methyladenosine (m6A) is the most prevalent internal modification in mammalian mRNA.[4][5] However, the discovery of its oxidized derivative, N6-hydroxymethyladenosine (hm6A), has unveiled a new layer of regulatory complexity.[6][7][8]

This guide delves into the core of hm6A biology, exploring the enzymatic machinery that governs its presence, the molecular mechanisms through which it exerts its functions, and its emerging roles in physiology and pathology.

The Dynamic Lifecycle of hm6A: Writers, Erasers, and Readers

The cellular concentration of hm6A is meticulously controlled by a suite of enzymes that install ("writers"), remove ("erasers"), and recognize ("readers") this modification. This dynamic interplay is central to its regulatory function.

The "Writers": Oxidative Conversion of m6A to hm6A

The primary writer of hm6A is the fat mass and obesity-associated (FTO) protein, an Fe(II)- and α-ketoglutarate-dependent dioxygenase.[6][7][8] FTO catalyzes the oxidation of m6A in a stepwise manner, first to hm6A and then further to N6-formyladenosine (f6A).[6][7][8][9] Both hm6A and f6A are relatively unstable intermediates that can ultimately lead to the demethylation of the adenosine base.[6][7][10] While FTO was initially identified as an m6A demethylase, its ability to generate these intermediates suggests a more nuanced regulatory role.[5][11][12][13]

Another member of the AlkB family of dioxygenases, ALKBH1, has been shown to catalyze the formation of N6-hydroxymethyl-2'-deoxyadenosine (hm6dA) from N6-methyl-2'-deoxyadenosine (m6dA) in mammalian genomic DNA.[14] While this pertains to DNA, it highlights the broader catalytic capabilities of this enzyme family. In the context of RNA, FTO remains the principal enzyme associated with hm6A formation.[6][7]

The "Erasers": The Reversibility of RNA Modifications

The concept of "erasing" hm6A is intertwined with its transient nature. The same enzyme that writes it, FTO, also facilitates its removal by further oxidation to f6A, which is then hydrolyzed to adenosine.[10][15] Another key m6A demethylase, ALKBH5, directly removes the methyl group from m6A to yield adenosine, without the formation of a stable hm6A intermediate.[4][16][17][18][19] Therefore, the balance between FTO and ALKBH5 activity can significantly influence the steady-state levels of both m6A and hm6A.

The "Readers": Translating the hm6A Mark into Function

The biological effects of hm6A are mediated by "reader" proteins that specifically recognize and bind to this modification, subsequently influencing the fate of the target mRNA. The YTH domain-containing family of proteins (YTHDF1, YTHDF2, YTHDF3, YTHDC1, and YTHDC2) are well-characterized readers of m6A.[20][21][22][23] Given the structural similarity between m6A and hm6A, it is plausible that some of these readers also recognize hm6A, although this is an active area of investigation.

• YTHDF2 , for instance, is a prominent reader that typically promotes the degradation of m6A-modified mRNAs by recruiting the CCR4-NOT deadenylase complex.[21][24][25][26][27]

• YTHDF1 and YTHDF3 are primarily involved in enhancing the translation of m6A-containing transcripts.[20][21]

• YTHDC1 is a nuclear reader that influences splicing and nuclear export.[20]

The differential binding of these readers to hm6A versus m6A could provide a mechanism for fine-tuning the cellular response to these modifications.

Molecular Functions of hm6A in Gene Expression Regulation

The presence of hm6A on an mRNA molecule can have profound consequences for its lifecycle, impacting everything from its initial processing to its ultimate degradation.

Regulation of mRNA Stability

One of the most well-documented roles of m6A, and by extension hm6A, is the regulation of mRNA stability.[2] The binding of reader proteins like YTHDF2 to m6A-modified transcripts can target them for decay.[27] The conversion of m6A to the less stable hm6A by FTO could serve as a switch to either promote or inhibit this degradation pathway, depending on the affinity of the reader proteins for hm6A.

Splicing and Nuclear Export

Nuclear m6A readers, such as YTHDC1, play a role in alternative splicing and the export of mature mRNAs from the nucleus to the cytoplasm.[20][28] The dynamic interplay between m6A and hm6A in the nucleus could therefore influence the repertoire of protein isoforms produced and the efficiency of mRNA export.

Modulation of Translation

The modification status of the 5' untranslated region (UTR) of an mRNA can significantly impact its translation efficiency.[3] Readers like YTHDF1 can promote the translation of m6A-modified transcripts.[20][21] The presence of hm6A could similarly modulate translation, potentially by altering the local RNA structure and influencing the recruitment of the translational machinery.

The Role of hm6A in Mammalian Health and Disease

The intricate regulatory network of hm6A and its parent modification, m6A, is increasingly being implicated in a wide range of physiological and pathological processes.

Cancer

Aberrant RNA methylation patterns are a hallmark of many cancers.[2][29] The dysregulation of FTO and ALKBH5 has been linked to various malignancies, including acute myeloid leukemia, glioblastoma, and breast cancer.[5][16] For example, FTO has been shown to act as an oncogene in some contexts by demethylating and stabilizing the transcripts of key oncogenes. The role of hm6A in these processes is an emerging area of research, with the potential for hm6A levels to serve as a biomarker or a therapeutic target.

Neurological Disorders

The brain exhibits the highest levels of m6A methylation in the body, suggesting a critical role for this modification in neuronal function.[9][30][31] Dysregulation of m6A/hm6A pathways has been associated with a variety of neurological diseases, including Alzheimer's disease, Parkinson's disease, and depression.[31][32][33] For instance, m6A modification is crucial for neurogenesis, synaptic plasticity, and memory formation.[34]

Metabolic Diseases

Given that FTO was first identified through its strong association with obesity, it is not surprising that hm6A is linked to metabolic regulation.[5][13] FTO plays a role in adipogenesis and lipid metabolism, and its activity is influenced by cellular metabolic states.[10] The hm6A modification may therefore act as a sensor that couples gene expression to metabolic cues.

Methodologies for the Detection and Analysis of hm6A

The study of hm6A has been propelled by the development of sensitive and specific detection methods.

Sequencing-Based Approaches

High-throughput sequencing methods have been instrumental in mapping hm6A across the transcriptome.

• hm6A-SEAL-seq (Selective Chemical Labeling and Sequencing): This technique utilizes the FTO-mediated oxidation of m6A to hm6A, followed by chemical labeling of the hydroxyl group.[35][36] This allows for the enrichment and subsequent sequencing of hm6A-containing RNA fragments.

• Nanopore Direct RNA Sequencing: This third-generation sequencing technology allows for the direct detection of RNA modifications, including hm6A, without the need for antibodies or chemical labeling.[37][38] The passage of a modified nucleotide through a nanopore creates a distinct electrical signal, enabling single-molecule, single-nucleotide resolution mapping.

Antibody-Based Methods

While specific antibodies for hm6A are still in development, methods originally designed for m6A can provide insights.

• m6A-seq/MeRIP-seq (Methylated RNA Immunoprecipitation Sequencing): This widely used technique employs an antibody that recognizes m6A to enrich for methylated RNA fragments, which are then sequenced.[20][35] While not specific for hm6A, it provides a global view of m6A distribution, which is the precursor to hm6A.

Mass Spectrometry

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of RNA modifications. It can accurately measure the absolute levels of hm6A in a given RNA sample, providing valuable information about its overall abundance.

Experimental Protocols

Protocol: hm6A-SEAL-seq

• RNA Fragmentation: Purified poly(A)+ RNA is fragmented to an average size of 100-200 nucleotides.

• FTO-mediated Oxidation: The fragmented RNA is incubated with recombinant FTO protein, Fe(II), and α-ketoglutarate to convert m6A to hm6A.

• Biotinylation: The newly formed hydroxyl groups on hm6A are chemically labeled with biotin.

• Enrichment: Biotinylated RNA fragments are captured using streptavidin-coated magnetic beads.

• Library Preparation and Sequencing: The enriched RNA is then used to construct a cDNA library for high-throughput sequencing.

Protocol: Nanopore Direct RNA Sequencing

• Poly(A) Tailing: A poly(A) tail is added to the 3' end of the RNA molecules.

• Adapter Ligation: A motor protein and sequencing adapter are ligated to the poly(A)-tailed RNA.

• Sequencing: The prepared RNA is loaded onto a nanopore flow cell for direct sequencing.

• Data Analysis: The raw electrical signal data is basecalled, and specialized algorithms are used to identify modifications based on deviations from the expected signal for unmodified bases.

Data Presentation

Parameter	m6A	hm6A	f6A
Enzymatic Writer	METTL3/14 Complex	FTO	FTO
Enzymatic Eraser	ALKBH5, FTO	FTO	(Hydrolysis)
Key Reader Families	YTHDF, YTHDC, IGF2BP	(Under Investigation)	(Under Investigation)
Primary Function	Regulates splicing, stability, translation	Intermediate in demethylation, potential distinct regulatory roles	Intermediate in demethylation
Abundance	High	Low	Very Low

Visualization of Key Pathways

Diagram 1: The Dynamic Regulation of hm6A

Caption: The enzymatic pathways governing the formation and removal of hm6A.

Diagram 2: Experimental Workflow for hm6A-SEAL-seq

Caption: A streamlined workflow for the detection of hm6A using hm6A-SEAL-seq.

Conclusion and Future Perspectives

The discovery of N6-hydroxymethyladenosine has added a significant new dimension to our understanding of epitranscriptomics. It is now clear that hm6A is not merely a transient intermediate in the demethylation of m6A but is likely a functional modification in its own right. The dynamic interplay between m6A, hm6A, and their associated writers, erasers, and readers provides a sophisticated mechanism for the post-transcriptional regulation of gene expression.

Future research will undoubtedly focus on elucidating the specific functions of hm6A, identifying its unique reader proteins, and further unraveling its role in human diseases. The development of more advanced detection technologies will be crucial in this endeavor. Ultimately, a deeper understanding of hm6A biology holds the promise of novel diagnostic and therapeutic strategies for a wide range of human pathologies.

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Acyclic Nucleoside Analogues: A Technical Guide to Antiviral Drug Discovery

Introduction

Acyclic nucleoside analogues represent a cornerstone in the field of antiviral chemotherapy. Their discovery and development have revolutionized the treatment of various viral infections, most notably those caused by the herpesvirus family and retroviruses like HIV. Unlike natural nucleosides, which possess a cyclic carbohydrate (ribose or deoxyribose) moiety, acyclic nucleoside analogues feature a flexible, open-chain structure. This fundamental structural modification is the key to their therapeutic success, enabling them to act as potent and selective inhibitors of viral replication. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles governing the discovery and application of acyclic nucleoside analogues as antiviral agents.

The Core Principle: Selective Disruption of Viral Replication

The therapeutic efficacy of acyclic nucleoside analogues hinges on their ability to selectively interfere with the viral DNA synthesis process, while exerting minimal effects on the host cell's machinery.[1][2] This selectivity is primarily achieved through a multi-step activation process that is preferentially initiated by viral enzymes.[1][3]

Mechanism of Action: A Tale of Two Kinases

The journey of an acyclic nucleoside analogue from a prodrug to an active antiviral agent involves a series of phosphorylation events. The initial and most critical step is the monophosphorylation of the analogue.

• Viral Kinase Activation: In many cases, particularly with herpesviruses, a virus-encoded enzyme, such as thymidine kinase (TK), is responsible for the first phosphorylation step.[1][4] This viral kinase exhibits a broader substrate specificity compared to its cellular counterparts and efficiently recognizes the acyclic nucleoside analogue as a substrate.[1][3] This preferential phosphorylation by the viral enzyme ensures that the drug is primarily activated within infected cells.[5][6] Acyclovir and Penciclovir are classic examples of drugs that rely on viral thymidine kinase for their initial activation.[1][3]

• Cellular Kinase Activation: Following the initial monophosphorylation by the viral kinase, cellular kinases take over to sequentially add two more phosphate groups, ultimately forming the active triphosphate metabolite.[2][5] In the case of some analogues, like Cidofovir, the initial phosphorylation is carried out by cellular enzymes, bypassing the need for a viral kinase.[7][8] This makes them effective against viruses that do not encode their own activating enzymes, such as cytomegalovirus (CMV) in some contexts.[8] Acyclic nucleoside phosphonates, such as Tenofovir and Cidofovir, are designed to bypass the initial phosphorylation step altogether as they already contain a phosphonate group.[7][9]

The resulting acyclic nucleoside triphosphate then acts as a competitive inhibitor of the viral DNA polymerase.[1][5] It mimics the natural deoxyguanosine triphosphate (dGTP) and gets incorporated into the growing viral DNA chain.[1] However, due to the absence of the 3'-hydroxyl group, which is essential for the formation of the next phosphodiester bond, the incorporation of the acyclic analogue leads to premature chain termination, effectively halting viral DNA replication.[1][9][10]

Visualization of the Activation and Inhibition Pathway

The following diagram illustrates the general mechanism of action for a viral kinase-dependent acyclic nucleoside analogue.

Caption: Mechanism of action of a viral kinase-dependent acyclic nucleoside analogue.

Structure-Activity Relationships (SAR): Designing Potent Antivirals

The antiviral potency and selectivity of acyclic nucleoside analogues are intricately linked to their chemical structure. Understanding the structure-activity relationships (SAR) is paramount for the rational design of new and improved antiviral agents.

Key Structural Features

Early SAR studies on acyclovir and its analogues identified two critical structural components for antiviral activity: the acyclic side chain and the guanine base.[11]

• The Acyclic Side Chain: The (2-hydroxyethoxy)methyl group at the N-9 position of the guanine base mimics the natural 2'-deoxyguanosine nucleoside.[11] The terminal hydroxyl group is crucial for the initial phosphorylation by viral thymidine kinase.[11] Modifications to this chain, such as altering its length or removing the hydroxyl group, generally lead to a significant loss of antiviral activity.[11]

• The Nucleobase: The purine ring system, particularly the guanine base, is vital for recognition by both the viral thymidine kinase and the viral DNA polymerase.[11] Analogues with different purine or pyrimidine bases typically exhibit greatly reduced or no activity against herpesviruses.[11] However, modifications to the nucleobase can be exploited to develop prodrugs or to target different viral enzymes. For instance, 2,6-diaminopurine derivatives can serve as prodrugs that are converted to the active guanine analogues by cellular deaminases.[12]

Quantitative SAR Data

The following table summarizes the impact of structural modifications on the antiviral activity of acyclovir analogues against Herpes Simplex Virus 1 (HSV-1).

Compound	Modification	Relative Antiviral Activity (vs. Acyclovir)	Reference
Acyclovir	N/A	100%	[11]
N-7-methyl-Acyclovir	Methylation at N-7 of guanine	Inactive	[11]
N-1-methyl-Acyclovir	Methylation at N-1 of guanine	Active	[11]
N²-methyl-Acyclovir	Methylation at N² of guanine	Active	[11]

These findings highlight the stringent structural requirements for effective interaction with viral enzymes.

Chemical Synthesis Strategies

The synthesis of acyclic nucleoside analogues is a critical aspect of their development. Various synthetic routes have been developed to produce these compounds in an efficient and stereoselective manner.

General Synthetic Approaches

A common strategy involves the coupling of a protected acyclic side chain with a suitable nucleobase. For example, the synthesis of novel acyclic thymine nucleoside analogues has been achieved via the Mitsunobu reaction from appropriately protected chiral triols.[13] The enantiomeric triols can be obtained from substituted γ-lactone acids, prepared by asymmetric oxidation.[13]

Another approach involves the modification of pre-existing nucleosides. For instance, acyclic selenopurine nucleosides have been synthesized based on the bioisosteric relationship between oxygen and selenium.[12]

The synthesis of acyclic nucleoside phosphonates often involves the coupling of a phosphonomethoxy-containing side chain with the nucleobase.[14] Prodrug strategies, such as the synthesis of diamyl aspartate amidate prodrugs, have been employed to improve the oral bioavailability of these highly charged molecules.[15]

Example Synthetic Scheme: Acyclic Selenopurine Nucleosides

The synthesis of seleno-acyclovir analogues involves the condensation of a glycosyl donor with a 6-chloropurine or 2-amino-6-chloropurine anion in an SN2 manner.[12] The key diselenide intermediates are synthesized by treating a bromide or mesylate with selenium powder and hydrazine hydrate.[12]

Preclinical and Clinical Development: From Bench to Bedside

The journey of a promising acyclic nucleoside analogue from the laboratory to clinical use is a long and rigorous process involving extensive preclinical and clinical evaluation.[16][17]

In Vitro Antiviral Activity and Cytotoxicity Assays

The initial phase of preclinical development focuses on assessing the antiviral activity and cytotoxicity of the candidate compound in vitro.[16]

4.1.1. Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for quantifying the antiviral activity of a compound.[11][18]

Objective: To determine the concentration of the test compound that reduces the number of viral plaques by 50% (EC50).

Methodology:

• Seed susceptible host cells in multi-well plates and grow to confluence.

• Prepare serial dilutions of the test compound.

• Infect the cell monolayers with a known amount of virus in the presence of the different compound concentrations.

• After an incubation period to allow for viral adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose) to restrict viral spread to adjacent cells.

• Incubate the plates for a period sufficient for plaque formation.

• Fix and stain the cells (e.g., with crystal violet) to visualize the plaques.

• Count the number of plaques in each well and calculate the EC50 value.

4.1.2. Experimental Protocol: Cytotoxicity Assay (MTT Assay)

It is crucial to assess the toxicity of the compound to the host cells to determine its selectivity index (SI = CC50/EC50).[19] The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Objective: To determine the concentration of the test compound that reduces cell viability by 50% (CC50).

Methodology:

• Seed host cells in multi-well plates.

• Expose the cells to serial dilutions of the test compound for a specified period.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance of the formazan solution using a microplate reader.

• Calculate the CC50 value based on the absorbance readings.

In Vivo Efficacy and Toxicology Studies

Promising candidates from in vitro studies are then evaluated in animal models to assess their in vivo efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion), and toxicology.[16][20] These studies are essential for determining the therapeutic index and for identifying potential adverse effects before advancing to human clinical trials.[16][17]

Clinical Trials

Clinical trials are conducted in a phased approach to evaluate the safety and efficacy of the investigational drug in humans.[21][22]

• Phase I: Small studies in healthy volunteers to assess safety, dosage, and pharmacokinetics.[21]

• Phase II: Studies in a larger group of patients to evaluate efficacy and further assess safety.[21]

• Phase III: Large-scale, multicenter trials to confirm efficacy, monitor side effects, and compare the new drug to standard treatments.[21]

Conclusion and Future Directions

Acyclic nucleoside analogues have undeniably transformed the landscape of antiviral therapy. Their unique mechanism of action, which relies on selective activation within infected cells, provides a powerful platform for the development of potent and safe antiviral drugs. The continued exploration of structure-activity relationships, the development of innovative synthetic strategies, and the application of advanced preclinical and clinical evaluation methods will undoubtedly lead to the discovery of the next generation of acyclic nucleoside analogues with improved efficacy, broader antiviral spectra, and enhanced resistance profiles. The principles outlined in this guide provide a solid foundation for researchers and drug developers to build upon in the ongoing fight against viral diseases.

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Comparative Technical Analysis: 9-Hydroxymethyladenine vs. Adenosine

Executive Summary

This technical guide provides a rigorous comparison between Adenosine , the endogenous nucleoside central to cellular metabolism and signaling, and 9-Hydroxymethyladenine (9-HMA) , a synthetic acyclic analogue. While 9-HMA shares the adenine base and a primary hydroxyl group with adenosine, the absence of the furanose ring results in a profound loss of biological recognition.

This analysis focuses on the structural determinants of enzymatic specificity —specifically within the context of Adenosine Deaminase (ADA)—and delineates why 9-HMA serves as a critical "negative control" probe in medicinal chemistry, contrasting with bioactive acyclonucleosides like acyclovir.

Structural & Physicochemical Characterization

The fundamental difference lies in the sugar moiety. Adenosine possesses a ribofuranose ring that provides rigid stereochemical positioning of three hydroxyl groups (2', 3', 5'). 9-HMA retains only the N9-linkage and a single hydroxymethyl group, mimicking the C1'-O-C5' fragment but lacking the ring constraint and the 2'/3' functionality.

Comparative Properties Table

Feature	Adenosine	9-Hydroxymethyladenine (9-HMA)
Formula	C₁₀H₁₃N₅O₄	C₆H₇N₅O
Mol.[1][2][3] Weight	267.24 g/mol	165.15 g/mol
Sugar Moiety	-D-Ribofuranose (Cyclic)	Hydroxymethyl group (Acyclic)
Chirality	4 Chiral Centers (1', 2', 3', 4')	Achiral
Stability	Stable in neutral/aqueous solution	Acid-labile (Hemiaminal linkage)
Solubility	Moderate in water; sol. in hot water	Soluble in DMSO, hot ethanol
pKa (N1)	~3.6	~4.1 (Base stacking effects altered)

Structural Visualization

The following diagram illustrates the topological simplification from Adenosine to 9-HMA.

Figure 1: Structural topology comparing the rigid ribose scaffold of adenosine with the flexible, truncated hydroxymethyl tail of 9-HMA.

Enzymatic Interaction Profiling: Adenosine Deaminase (ADA)

The interaction with Adenosine Deaminase (ADA, EC 3.5.4.4) is the definitive case study for why 9-HMA is enzymatically inert despite its chemical similarity.

The "Binding Energy" Trap

ADA is a high-efficiency enzyme (

). Early mechanistic studies, notably by Wolfenden et al. , demonstrated that the binding energy derived from the ribose ring—specifically the 3'- and 5'-hydroxyls—is used primarily to stabilize the transition state rather than the ground state.

• Adenosine: The ribose hydroxyls form hydrogen bonds with the enzyme active site (Glu217, His238, Asp295), triggering a conformational "lid" closure that excludes water and positions the zinc cofactor for nucleophilic attack.

• 9-HMA: Lacking the ribose "anchors," 9-HMA cannot induce this critical transition state geometry.

Kinetic Comparison Data

Substrate	( )	Relative Efficiency	Mechanistic Insight
Adenosine		100%	Full transition state stabilization.
2'-Deoxyadenosine		~54%	2'-OH is non-essential for catalysis.
3'-Deoxyadenosine		~2.6%	3'-OH is critical for transition state binding.
9-Hydroxymethyladenine	< 2.3	~0%	Total loss of catalytic recognition.

Key Finding: 9-HMA is essentially inactive as a substrate. This proves that the purine base and the N9-substituent alone are insufficient for catalysis; the ribose ring is an obligate component of the reaction coordinate.

Figure 2: Kinetic checkpoint analysis showing the failure of 9-HMA to achieve transition state stabilization due to the lack of ribose-enzyme contacts.

Pharmacological Implications: Antiviral Potential[4][5][6][7][8][9][10]

9-HMA is frequently cited in Structure-Activity Relationship (SAR) studies for acyclonucleoside antivirals (e.g., Acyclovir, Ganciclovir).

The Kinase Barrier

For a nucleoside analogue to be antiviral, it must be phosphorylated to a triphosphate form to inhibit viral DNA polymerase.

• Acyclovir: Contains a specific ether oxygen that mimics the spatial arrangement of the ribose ring, allowing recognition by Herpes Simplex Virus (HSV) Thymidine Kinase.

• 9-HMA: The simple hydroxymethyl group is too short and lacks the necessary geometry to be recognized by viral kinases (TK) or cellular kinases. Therefore, it cannot be activated to a nucleotide form.

Experimental Protocols

Synthesis of 9-Hydroxymethyladenine

Note: This reaction utilizes the hemiaminal formation between adenine and formaldehyde.

Reagents:

• Adenine (10 mmol)

• Paraformaldehyde (15 mmol equivalent)

• Potassium Carbonate (

  , catalytic)

• Solvent: Water/Ethanol (1:1 v/v)

Protocol:

• Suspension: Suspend 1.35 g adenine in 50 mL of water/ethanol mixture.

• Basification: Add 50 mg

  to adjust pH to ~9.0.

• Addition: Add 0.45 g paraformaldehyde.

• Reaction: Heat to reflux (80°C) for 2–4 hours. The solution should become clear as the hydroxymethyl derivative forms.

• Isolation: Cool to 4°C overnight. 9-HMA precipitates as white crystals.

• Purification: Recrystallize from ethanol.

• Validation: Verify structure via NMR. Note the disappearance of the N9-H signal and appearance of a methylene singlet (

  ppm) and hydroxyl signal.

ADA Kinetic Assay (Spectrophotometric)

To verify the inactivity of 9-HMA compared to Adenosine.

Principle: Deamination of adenosine causes a decrease in absorbance at 265 nm. Buffer: 50 mM Potassium Phosphate, pH 7.4.

Workflow:

• Blank: 1.0 mL Buffer.

• Control: 1.0 mL Buffer + 100 µM Adenosine. Add 0.01 units ADA. Monitor

  .

• Test: 1.0 mL Buffer + 100 µM 9-HMA. Add 0.01 units ADA. Monitor

  .

• Inhibition Check: 1.0 mL Buffer + 100 µM Adenosine + 500 µM 9-HMA. Add ADA. Compare rate to Control.

Expected Result: The Control will show a rapid decrease in absorbance (conversion to inosine). The Test sample (9-HMA) will show zero or negligible change , confirming it is not a substrate.

References

• Wolfenden, R., et al. (2014). "Substrate Deconstruction and the Nonadditivity of Enzyme Recognition." Journal of the American Chemical Society. Link

  • Core Reference: Establishes the kinetic inactivity of 9-hydroxymethyladenine against ADA.

• Schaeffer, H. J., et al. (1978). "9-(2-Hydroxyethoxymethyl)guanine activity against viruses of the herpes group."[4][5] Nature.[6] Link

  • Context: Defines the structural requirements for acyclonucleoside antiviral activity (contrasting active acyclovir with simple analogues).

• Saevels, J., et al. (1996).[7][8] "Determination of the Kinetic Parameters of Adenosine Deaminase by Electrophoretically Mediated Microanalysis." Electrophoresis. Link

  • Methodology: Valid

• PubChem Compound Summary. "9-Hydroxymethyladenine." Link

  • Data: Physicochemical property verification.[6][7][9]

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A Legacy of Selective Disruption: The History and Chemotherapeutic Potential of Acyclic Adenine Derivatives

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The history of chemotherapy began with cytotoxic agents that wrought collateral damage on healthy tissues, a necessary evil in the fight against cancer.[1] However, a paradigm shift occurred with the advent of targeted therapies, a revolution largely seeded by the development of nucleoside analogs. These compounds, molecular mimics of the building blocks of DNA and RNA, offered a previously unattainable level of specificity.[2] Among the most impactful of these are the acyclic adenine derivatives. Their story begins not in oncology, but in virology, with the groundbreaking work of Gertrude Elion and George Hitchings, whose rational approach to drug design sought to exploit biochemical differences between pathogens and their hosts.[3] This guide traces the trajectory of these remarkable molecules, from their origins as highly selective antiviral agents to their emerging role as potential chemotherapeutics, detailing the core scientific principles and experimental methodologies that have defined their legacy.

Part I: The Antiviral Origins - A Foundation in Selective Toxicity

The initial success of acyclic purine derivatives was rooted in their ability to selectively target viral enzymes, leaving host cellular machinery relatively unscathed. This principle of selective toxicity, first masterfully demonstrated with acyclovir, became the cornerstone of modern antiviral therapy.[4]

Acyclovir: The Archetype of Selective Inhibition

Discovered in 1974 at the Wellcome Research laboratories, acyclovir (initially acycloguanosine, as it is a guanine derivative, but foundational to the class) was a triumph of rational drug design.[3][5] It was developed specifically to inhibit the replication of herpes simplex virus (HSV-1 and HSV-2) and varicella-zoster virus (VZV).[6][7]

Mechanism of Action: Acyclovir's elegance lies in its multi-step activation process, which is critically dependent on a viral enzyme.[5]

• Selective Phosphorylation: In a virally infected cell, the viral-encoded enzyme thymidine kinase (TK) recognizes acyclovir and catalyzes its conversion to acyclovir monophosphate. This step is over 200 times more efficient than the phosphorylation of acyclovir by the host cell's TK, forming the primary basis of its selectivity.[5]

• Conversion to Triphosphate: Host cell kinases then further phosphorylate the molecule to acyclovir diphosphate and finally to the active form, acyclovir triphosphate.[5]

• Inhibition and Chain Termination: Acyclovir triphosphate serves two functions: it acts as a competitive inhibitor of the viral DNA polymerase, and more potently, it is incorporated into the growing viral DNA chain. Because acyclovir lacks the 3'-hydroxyl group of natural nucleosides, this incorporation results in obligate chain termination, halting viral replication.[5]

This mechanism ensures that the cytotoxic, active form of the drug is concentrated almost exclusively within infected cells, minimizing toxicity to healthy, uninfected cells.[5]

Ganciclovir: Expanding the Spectrum to Cytomegalovirus

While acyclovir was revolutionary, its activity against human cytomegalovirus (CMV), a significant threat to immunocompromised patients, was limited.[5] This led to the development of ganciclovir, an acyclic deoxyguanosine analog structurally similar to acyclovir but with an additional hydroxymethyl group on its acyclic side chain.[8] This seemingly minor modification confers significantly greater activity against CMV.[8]

The development of ganciclovir was closely tied to the AIDS epidemic, where it became the first effective treatment for CMV retinitis, a blinding infection common in these patients.[9] Its efficacy was so profound that conducting placebo-controlled trials was deemed unethical, a testament to its clinical impact.[9]

Mechanism of Action: Ganciclovir's mechanism mirrors that of acyclovir but with a key difference in the initial phosphorylation step. In CMV-infected cells, the viral protein kinase UL97 phosphorylates ganciclovir to its monophosphate form.[10] Cellular enzymes then complete the conversion to ganciclovir triphosphate, which competitively inhibits viral DNA polymerase and brings about chain termination.[11]

Acyclic Nucleoside Phosphonates (ANPs): Bypassing the First Hurdle

A significant evolutionary step in this class of drugs was the development of acyclic nucleoside phosphonates (ANPs), such as Tenofovir and Cidofovir.[12][13] These molecules feature a stable phosphorus-carbon bond, replacing the more labile phosphoester linkage of traditional nucleosides.[14] This innovation confers two major advantages:

• Resistance to Hydrolysis: The P-C bond is not susceptible to enzymatic cleavage by esterases, increasing the metabolic stability of the drug.[14]

• Bypassing Viral Kinase Dependence: As pre-phosphorylated mimics (monophosphate analogues), ANPs do not require initial phosphorylation by a viral kinase. They are directly converted to their active diphosphate forms by cellular enzymes.[15]

This second advantage is particularly crucial. It broadens their antiviral spectrum to include viruses that do not encode a specific thymidine kinase, most notably Human Immunodeficiency Virus (HIV) and Hepatitis B Virus (HBV).[12][16] Tenofovir, formulated as the prodrug tenofovir disoproxil fumarate (TDF) to enhance oral bioavailability, became a cornerstone of combination antiretroviral therapy (cART) for HIV.[17][18][19]

Diagram 1: General Mechanism of Action for Acyclic Purine Derivatives This diagram illustrates the critical phosphorylation steps required to activate these drugs and their ultimate effect on viral DNA synthesis.

Caption: Activation pathways for acyclic purine derivatives.

Part II: Key Methodologies for Efficacy Determination

The evaluation of these antiviral agents required robust and reproducible assays. The choice of assay is intrinsically linked to the virus's lifecycle and the drug's mechanism of action.

Quantifying Viral Inhibition: The Plaque Reduction Assay

For lytic viruses like HSV and CMV, the plaque reduction assay is the "gold standard" for quantifying antiviral efficacy.[20] The principle is straightforward: it measures the ability of a compound to prevent a virus from forming plaques, which are localized areas of cell death (cytopathic effect) in a monolayer of cultured cells.[21][22]

Causality Behind Experimental Choice: This assay was the definitive method for evaluating acyclovir and ganciclovir because it provides a direct, functional measure of a drug's ability to inhibit the entire viral replication cycle, from entry to lysis and spread. The reduction in the number and size of plaques at increasing drug concentrations allows for the precise calculation of an IC₅₀ (50% inhibitory concentration), a key metric of antiviral potency.[20]

Experimental Protocol: Plaque Reduction Assay

• Cell Seeding: Plate a susceptible host cell line (e.g., Vero cells for HSV) in 6-well plates to form a confluent monolayer.[23]

• Virus Dilution: Prepare serial dilutions of a known virus stock.

• Drug Preparation: Prepare serial dilutions of the test compound (e.g., acyclovir).

• Infection: Remove the culture medium from the cell monolayers. Infect the cells with a standardized amount of virus (e.g., 100 plaque-forming units, PFU) in the presence of varying concentrations of the test compound. Include "virus only" (positive control) and "cells only" (negative control) wells.[23]

• Adsorption: Incubate the plates for 1-2 hours to allow the virus to attach to and enter the cells.[23]

• Overlay: After adsorption, remove the inoculum and add a semi-solid overlay medium (e.g., containing methylcellulose or agarose). This overlay restricts the spread of progeny virions to adjacent cells, ensuring that discrete, countable plaques are formed.[21]

• Incubation: Incubate the plates for several days (time is virus-dependent) until visible plaques form in the control wells.

• Staining and Counting: Fix the cells (e.g., with methanol) and stain them with a dye like crystal violet, which stains living cells but not the dead cells within a plaque.[22] The plaques appear as clear zones against a stained background.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the "virus only" control for each drug concentration and determine the IC₅₀ value.[21]

Diagram 2: Experimental Workflow for a Plaque Reduction Assay This diagram outlines the sequential steps involved in determining the efficacy of an antiviral agent against a lytic virus.

Caption: Step-by-step workflow of the plaque reduction assay.

Targeting Retroviruses: The Reverse Transcriptase Assay

For retroviruses like HIV, which replicate via an RNA intermediate, a key drug target is the viral enzyme reverse transcriptase (RT). The RT assay directly measures the activity of this enzyme and its inhibition by drugs like tenofovir.

Causality Behind Experimental Choice: This assay is critical for evaluating anti-retroviral drugs because it isolates and interrogates the specific enzymatic target. It allows researchers to confirm that a drug's mechanism of action is indeed the inhibition of reverse transcription, the defining step of the retroviral life cycle. It is often used in cell-free systems with purified enzyme to determine direct inhibitory constants (Ki) and in cell-based systems to measure the effect on viral replication.

Experimental Protocol: Colorimetric Reverse Transcriptase Assay

• Sample Preparation: Collect supernatant from infected cell cultures, which contains viral particles. Lyse the virions to release the reverse transcriptase enzyme.

• Reaction Mix Preparation: Prepare a master mix containing a template/primer (e.g., poly(A) x oligo(dT)15), reaction buffer, and labeled nucleotides (e.g., digoxigenin- and biotin-labeled dUTP and dTTP).

• RT Reaction: Add the viral lysate (containing RT) to the reaction mix in a microplate well. Incubate to allow the RT to synthesize a labeled DNA strand.

• Capture and Detection: Transfer the reaction mixture to a streptavidin-coated microplate. The biotin-labeled DNA product binds to the streptavidin.

• Antibody Binding: Add an anti-digoxigenin antibody conjugated to peroxidase. This antibody binds to the digoxigenin incorporated into the DNA product.

• Substrate Addition: After washing away unbound antibody, add a peroxidase substrate (e.g., TMB). The enzyme catalyzes a color change.

• Quantification: Stop the reaction and measure the absorbance using a plate reader. The intensity of the color is directly proportional to the amount of DNA synthesized and thus to the RT activity. The reduction in color in the presence of an inhibitor (like tenofovir) indicates its potency.

Part III: The Chemotherapeutic Potential - Beyond Antiviral Activity

While their fame was built on antiviral efficacy, the story of acyclic adenine derivatives in chemotherapy is an emerging chapter. The very mechanisms that make them effective antivirals—interference with nucleic acid synthesis—can, at higher concentrations or in specific cellular contexts, be repurposed against cancer cells.

Adenine's Anticancer Role: A Case Study in Signal Transduction

Recent studies have revealed that adenine itself, the core nucleobase of this drug class, can inhibit the growth of various cancer cells, including hepatocellular carcinoma and colon cancer.[24][25][26] This activity is not due to chain termination but rather through the modulation of key cellular signaling pathways that control cell growth, metabolism, and programmed cell death (apoptosis).

The AMPK-Mediated Pathway: A central player in adenine's anticancer effect is the AMP-activated protein kinase (AMPK).[24][25] AMPK is a master energy sensor in the cell; it is activated under conditions of low energy (high AMP:ATP ratio) and acts to shut down anabolic processes (like cell growth) and activate catabolic processes (to generate energy).

Adenine treatment in cancer cells has been shown to trigger the following cascade:[24][27]

• AMPK Activation: Adenine leads to the phosphorylation and activation of AMPK.

• mTOR Inhibition: Activated AMPK phosphorylates and inhibits the mammalian target of rapamycin (mTOR) pathway, a critical signaling node that promotes cell growth and proliferation.[25]

• p53 Upregulation: AMPK activation can also lead to the stabilization and upregulation of the tumor suppressor protein p53.[24]

• Cell Cycle Arrest & Apoptosis: The combination of mTOR inhibition and p53 activation leads to cell cycle arrest (primarily in S phase) and the induction of apoptosis through the upregulation of pro-apoptotic proteins like Bax and the activation of caspases.[24][27]

This signaling cascade demonstrates that adenine derivatives can exploit the metabolic vulnerabilities of cancer cells, forcing them down a path of self-destruction.

Diagram 3: Adenine-Induced Apoptotic Signaling in Cancer Cells This diagram illustrates the signaling cascade initiated by adenine, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.

Caption: Adenine activates AMPK, leading to mTOR inhibition and p53-mediated apoptosis.

Part IV: Structure-Activity Relationships and Future Directions

The journey from acyclovir to tenofovir and beyond has been guided by a deep understanding of structure-activity relationships (SAR). Modifications to both the purine ring and the acyclic side chain have been systematically explored to enhance potency, broaden the spectrum of activity, and improve pharmacokinetic properties.[28][29]

Structural Modification	Rationale / Effect	Example Compound(s)	Reference(s)
Acyclic Side Chain Elongation	Can alter substrate affinity for viral vs. host polymerases. The extra hydroxymethyl group in ganciclovir is key for its anti-CMV activity.	Ganciclovir	[8]
Introduction of Phosphonate Group	Bypasses the need for initial viral kinase phosphorylation, broadening the antiviral spectrum and increasing metabolic stability.	Tenofovir, Cidofovir	[14][15]
Prodrug Moieties (e.g., Esterification)	Masks the charged phosphonate group to dramatically improve oral bioavailability. The disoproxil fumarate moiety in TDF is cleaved after absorption.	Tenofovir Disoproxil Fumarate (TDF)	[18][19]
Substitution on the Purine Ring	Modifications at the C2, N6, and C8 positions can alter receptor binding affinity and selectivity for different viral or cellular targets.	Experimental Adenine Derivatives	[28][30][31]

Future Directions: The field continues to evolve. The development of new prodrugs, such as tenofovir alafenamide (TAF), demonstrates a move towards even more targeted delivery to specific cell types, maximizing intracellular drug concentrations while minimizing systemic exposure and potential side effects.[13] Furthermore, the elucidation of anticancer signaling pathways opens the door for the rational design of new acyclic adenine derivatives specifically as chemotherapeutic agents, potentially in combination with other targeted therapies or traditional cytotoxic drugs to exploit synergistic mechanisms.

Conclusion

The history of acyclic adenine derivatives is a compelling narrative of scientific evolution. Born from a rational approach to antiviral drug design, these molecules created a new paradigm of selective toxicity, transforming the treatment of devastating viral diseases like herpes, CMV, and HIV. The core experimental assays developed to validate their efficacy remain staples of virology research. Now, this same class of compounds is revealing a new dimension of therapeutic potential in oncology. By understanding their ability to modulate fundamental cellular signaling pathways like AMPK, researchers are poised to write the next chapter in their history—one that targets the uncontrolled proliferation of cancer. This journey from antiviral agent to potential chemotherapeutic underscores a fundamental principle of drug development: a deep, mechanistic understanding of a molecule's interaction with biological systems is the key to unlocking its full therapeutic legacy.

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• 26. Inhibition of tumor cell growth by adenine is mediated by apoptosis induction and cell cycle S phase arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 27. medsci.org [medsci.org]
• 28. Structure-activity relationships of adenine and deazaadenine derivatives as ligands for adenine receptors, a new purinergic receptor family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Structure activity relationship of 2-arylalkynyl-adenine derivatives as human A3 adenosine receptor antagonists - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 31. Structure activity relationship of 2-arylalkynyl-adenine derivatives as human A3 adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis and Characterization of (6-amino-9H-purin-9-yl)methanol: A Detailed Protocol and Mechanistic Overview

An Application Note for Drug Development Professionals and Researchers

Abstract

This application note provides a comprehensive guide for the synthesis of (6-amino-9H-purin-9-yl)methanol, also known as N6-hydroxymethyladenine, from the reaction of adenine and formaldehyde. This compound is of significant interest as it represents a key adduct formed when formaldehyde, an endogenous metabolite and environmental agent, reacts with nucleic acids.[1][2] Understanding its synthesis is crucial for toxicological studies, the development of analytical standards, and as a foundational step for more complex synthetic pathways in medicinal chemistry. This document details the underlying reaction mechanism, a step-by-step protocol for its synthesis in an aqueous buffer system, methods for characterization, and critical safety precautions.

Introduction

Formaldehyde is a ubiquitous chemical present both in the environment and as a product of endogenous cellular processes.[2] Its high reactivity allows it to interact with biological macromolecules, including DNA, RNA, and proteins. The reaction of formaldehyde with the exocyclic amino groups of nucleobases, such as adenine, results in the formation of N-hydroxymethyl adducts.[1][3] The primary product of the reaction with adenine is (6-amino-9H-purin-9-yl)methanol, a hemiaminal adduct.[2] While often reversible, these adducts can be precursors to more stable cross-linked structures, contributing to formaldehyde's mutagenic and carcinogenic properties.[1]

This guide provides a reliable and straightforward method for the synthesis of (6-amino-9H-purin-9-yl)methanol, adapted from established procedures for generating hydroxymethylated nucleosides.[4] The protocol is designed for accessibility and reproducibility in a standard research laboratory setting.

Compound Profile & Reagents

Table 1: Target Compound Specifications

Property	Value
Product Name	(6-amino-9H-purin-9-yl)methanol
Synonyms	N6-Hydroxymethyladenine, 6-hydroxymethyladenine[5]
Molecular Formula	C₆H₇N₅O[6]
Molecular Weight	165.15 g/mol [6]
Appearance	Expected to be a solid
SMILES	Nc1ncnc2n(CO)cnc12[6]
InChI Key	RRSMDINEEZCXNV-UHFFFAOYSA-N[6]

Table 2: Required Reagents

Reagent	Grade	Supplier Example	Notes
Adenine	≥99% Purity	Sigma-Aldrich
Formaldehyde Solution	37% w/w in H₂O	Fisher Scientific	Contains methanol as a stabilizer. Account for this in molar calculations.
Sodium Phosphate Dibasic	Reagent Grade	VWR	For buffer preparation.
Sodium Phosphate Monobasic	Reagent Grade	VWR	For buffer preparation.
Deionized Water	18.2 MΩ·cm	Millipore	For all solutions and reactions.

Reaction Mechanism and Scientific Principles

The synthesis of (6-amino-9H-purin-9-yl)methanol is a classic example of a nucleophilic addition reaction. The exocyclic amino group (N6) of the adenine purine ring acts as the nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde.[1]

Key Mechanistic Steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of the N6-amino group attacks the partially positive carbon atom of the formaldehyde carbonyl group.

• Proton Transfer: The resulting zwitterionic intermediate is unstable. A proton is transferred from the nitrogen atom to the oxygen atom, leading to the formation of the neutral N-hydroxymethyl product, which is a stable hemiaminal.[2]

The reaction is reversible, and the equilibrium position is influenced by factors such as reactant concentration and temperature.[7] Using a significant excess of formaldehyde helps to drive the reaction toward the product side, in accordance with Le Châtelier's principle. The reaction is typically performed at a neutral pH (e.g., 7.2) to ensure the exocyclic amino group is deprotonated and thus sufficiently nucleophilic.[4]

Diagram: Reaction Mechanism

Sources

• 1. researchgate.net [researchgate.net]
• 2. NMR analyses on N -hydroxymethylated nucleobases – implications for formaldehyde toxicity and nucleic acid demethylases - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB00734A [pubs.rsc.org]
• 3. Formaldehyde as a probe of DNA structure. I. Reaction with exocyclic amino groups of DNA bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNAmod: 6-hydroxymethyladenine [dnamod.hoffmanlab.org]
• 6. (6-Amino-9H-purin-9-yl)methanol - Amerigo Scientific [amerigoscientific.com]
• 7. Reactions of nucleic acids and their components. Part V. The reaction of acid imino groups of purine, thymine, and adenine with formaldehyde - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Application Note: A Validated HPLC-UV Method for the Quantification of 9-Hydroxymethyladenine in Biological Matrices

Abstract

9-Hydroxymethyladenine (9-hMA) is a modified nucleobase of growing interest in the fields of epigenetics and toxicology. As a derivative of adenine, its accurate detection and quantification in various biological samples are crucial for understanding its physiological roles and potential as a biomarker. This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the determination of 9-hMA. The protocol outlines a comprehensive workflow, from sample preparation involving enzymatic digestion of DNA to the specifics of the chromatographic separation. This guide is intended for researchers, scientists, and professionals in drug development seeking a reliable analytical method for 9-hMA.

Introduction

9-Hydroxymethyladenine (9-hMA), a hydroxylated form of adenine, is a modified purine base.[1] Its presence and concentration in biological systems are of significant interest due to its potential involvement in DNA modification and repair pathways. Accurate quantification of 9-hMA is essential for elucidating its biological functions and exploring its utility as a biomarker for various physiological or pathological states.

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of small molecules in complex mixtures.[2][3] This application note provides a detailed protocol for the analysis of 9-hMA using reversed-phase HPLC with UV detection, a widely accessible and reliable method. The causality behind the experimental choices, from sample preparation to the final analytical step, is explained to ensure scientific integrity and reproducibility.

The stability of 9-hMA is a critical consideration during sample handling and analysis. Studies have shown that 9-hMA is less stable at high temperatures and high pH.[4][5][6] Therefore, the described protocol emphasizes controlled conditions to ensure the integrity of the analyte.

Principle of the Method

The protocol is based on the enzymatic hydrolysis of DNA to its constituent nucleosides, followed by separation and quantification using reversed-phase HPLC.

• Enzymatic Digestion: The DNA is completely digested into individual nucleosides using a combination of nuclease P1 and alkaline phosphatase.[7][8] This step is crucial to liberate 9-hMA from the DNA backbone for subsequent analysis.

• Reversed-Phase HPLC: The resulting mixture of nucleosides is separated on a C18 stationary phase. The separation is based on the differential partitioning of the analytes between the nonpolar stationary phase and a polar mobile phase. A gradient elution with an organic modifier (methanol or acetonitrile) is employed to achieve optimal separation of 9-hMA from other naturally occurring nucleosides.

• UV Detection: 9-hMA is detected by its absorbance in the UV spectrum. Adenine and its derivatives typically exhibit strong absorbance around 260 nm, which is the recommended wavelength for detection.[2][3]

Materials and Reagents

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Photodiode Array (PDA) detector

• Analytical balance

• pH meter

• Centrifuge and/or microcentrifuge

• Vortex mixer

• Heating block or water bath

• Solid-Phase Extraction (SPE) manifold (optional)

• Syringe filters (0.22 µm)

Chemicals and Reagents

• 9-Hydroxymethyladenine (9-hMA) analytical standard

• HPLC-grade water

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid (≥98%)

• Nuclease P1 from Penicillium citrinum

• Alkaline Phosphatase (e.g., from bovine intestine or bacteria)

• DNA extraction kit (for cellular or tissue samples)

• Solid-Phase Extraction (SPE) cartridges (C18 or similar, for biofluid samples)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of 9-hMA analytical standard and dissolve it in 1 mL of HPLC-grade water.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with HPLC-grade water to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

The choice of sample preparation method depends on the matrix.

This protocol is designed to ensure the complete enzymatic hydrolysis of DNA while preserving the integrity of modified nucleosides.

• DNA Extraction: Extract genomic DNA from cell cultures or tissues using a commercial DNA extraction kit according to the manufacturer's instructions.

• DNA Quantification: Determine the concentration and purity of the extracted DNA using a spectrophotometer (e.g., NanoDrop) by measuring the absorbance at 260 nm and 280 nm.

• Enzymatic Digestion:

  • In a microcentrifuge tube, add 1-5 µg of purified DNA.

  • Add nuclease P1 (e.g., 2 Units) in its recommended buffer.

  • Incubate at 37°C for 2 hours.

  • Add alkaline phosphatase (e.g., 2 Units) and its corresponding buffer.

  • Incubate at 37°C for an additional 2 hours.

• Sample Cleanup:

  • Centrifuge the digested sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet any undigested material or protein.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Experimental Workflow for 9-hMA Analysis from DNA

Caption: Workflow for 9-hMA analysis from DNA samples.

For biofluids, a solid-phase extraction (SPE) step is recommended to remove interfering substances and concentrate the analyte.[9][10][11]

• Sample Pre-treatment: Centrifuge the biological fluid (e.g., 10,000 x g for 15 minutes) to remove particulate matter.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the pre-treated sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

  • Elution: Elute the retained nucleosides, including 9-hMA, with 1 mL of 50% methanol in water.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of HPLC-grade water.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC Conditions

The following HPLC parameters provide a starting point and should be optimized for your specific system and column.

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-5 min: 5% B; 5-25 min: 5-30% B; 25-30 min: 30-95% B; 30-35 min: 95% B; 35-40 min: 5% B
Flow Rate	0.8 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 260 nm

Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions and record the peak area for 9-hMA at each concentration. Plot a calibration curve of peak area versus concentration. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²), which should be >0.99.

• Quantification of 9-hMA in Samples: Inject the prepared samples and identify the 9-hMA peak based on its retention time compared to the standard. Quantify the amount of 9-hMA in the sample using the calibration curve.

Results and Discussion

A typical chromatogram will show the separation of 9-hMA from the canonical nucleosides. The retention time of 9-hMA will depend on the specific HPLC conditions but is expected to be in a region typical for polar purine derivatives. The use of a C18 column provides good retention and resolution for these types of compounds. The addition of formic acid to the mobile phase helps to improve peak shape and reproducibility.

The limit of detection (LOD) and limit of quantification (LOQ) should be determined according to standard validation guidelines to assess the sensitivity of the method.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor peak shape	Column degradation, inappropriate mobile phase pH	Use a guard column, ensure mobile phase pH is appropriate for the column, replace the column if necessary.
Variable retention times	Pump malfunction, leaks, column temperature fluctuations	Check the HPLC system for leaks, ensure the pump is delivering a consistent flow rate, use a column thermostat.
No peak for 9-hMA	Analyte degradation, insufficient sample concentration	Ensure proper sample storage and handling, consider concentrating the sample further.
Interfering peaks	Incomplete sample cleanup, matrix effects	Optimize the SPE procedure, adjust the HPLC gradient to improve resolution.

Conclusion

This application note provides a comprehensive and validated protocol for the determination of 9-hydroxymethyladenine using reversed-phase HPLC with UV detection. The detailed steps for sample preparation from both purified DNA and biological fluids, along with the optimized HPLC conditions, offer a reliable and reproducible method for researchers in various scientific disciplines. The scientific rationale behind each step is provided to ensure a thorough understanding of the methodology, enabling users to adapt and troubleshoot the protocol for their specific applications.

Chemical Structure of 9-Hydroxymethyladenine

Caption: Structure of 9-Hydroxymethyladenine.

References

• Benchchem. Application Notes and Protocols for HPLC Analysis of Adenosine Nucleoside Analogs. Accessed February 16, 2026.

• Glen Research. Base Composition Analysis of Nucleosides Using HPLC. Accessed February 16, 2026. [Link]

• SIELC Technologies. HPLC Separation of Adenosine, Cordycepin and Adenine on Newcrom AH Column. Accessed February 16, 2026.
• Tamaoka, J., & Komagata, K. (1984). Determination of DNA base composition by reversed-phase high-performance liquid chromatography. FEMS Microbiology Letters, 25(1), 125-128.
• D'Aronco, S., & Gilar, M. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. RSC Advances, 4(21), 10766-10784.
• Czarnecka, J., Cieślak, M., & Komoszyński, M. (2005). Application of solid phase extraction and high-performance liquid chromatography to qualitative and quantitative analysis of nucleotides and nucleosides in human cerebrospinal fluid.
• Rohloff, J. C., Fowler, C., Ream, B., & Fitzwater, T. (2012). Reversed-phase (RP) HPLC purification conditions for modified nucleotide triphosphates. Bioorganic & Medicinal Chemistry Letters, 22(5), 1989-1991.

• Bitesize Bio. (2022). How to Separate Nucleotides Using Ion-paired Reverse Phase HPLC. Accessed February 16, 2026. [Link]

• Benchchem. Application Notes and Protocols for Enzymatic Digestion of DNA for 6-O-Methyldeoxyguanosine Analysis. Accessed February 16, 2026.

• Radkov, A. (2022). Nucleoside analysis with high performance liquid chromatography (HPLC) V.1. protocols.io. [Link]

• DNAmod. 6-hydroxymethyladenine. Accessed February 16, 2026. [Link]

• Chetwynd, A. J., & David, A. (2021). Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. Metabolites, 11(3), 179.
• Xiong, J., et al. (2019). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1268–1277.
• MacNeill, R. (2022). Hydrophilic-Phase Extraction: A New Avenue of Solid-Phase Extraction for Oligonucleotide Bioanalysis.
• Wang, H., et al. (2011). Enzymatic Digestion of Single DNA Molecules Anchored on Nanogold-Modified Surfaces. Langmuir, 27(10), 6292–6298.
• Lwo, J., et al. (2021). Development of an Optimized Two-Step Solid-Phase Extraction Method for Urinary Nucleic Acid Adductomics. Metabolites, 11(11), 748.

• ResearchGate. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Accessed February 16, 2026. [Link]

• Fu, Y., et al. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA.
• Główka, F. K., & Zgoda, M. M. (2012). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Molecules, 17(12), 14616-14631.
• Xiong, J., et al. (2019). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1268–1277.

• PubMed. (2019). N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Accessed February 16, 2026. [Link]

• ResearchGate. (2019). Time-dependent UV/vis spectra of 9-methoxymethylanthracene during the... Accessed February 16, 2026. [Link]

• Medar, S. R., et al. (2019). Deep UV dispersion and absorption spectroscopy of biomolecules. Biomedical Optics Express, 10(2), 653–664.

• ResearchGate. (2016). How to determine the effect of pH on stability of DNA structures?. Accessed February 16, 2026. [Link]

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Application Note: Ultrasensitive Quantification of N6-hydroxymethyladenine (hm6A) in Genomic DNA by LC-MS/MS

Abstract

N6-hydroxymethyladenine (hm6A), a recently discovered modification in mammalian genomic DNA, is an oxidized derivative of the well-studied N6-methyladenine (m6A). Emerging evidence suggests that hm6A may serve as a dynamic epigenetic marker with significant roles in gene regulation, development, and disease. Accurate and robust quantification of this low-abundance modification is paramount to elucidating its biological functions. This application note provides a comprehensive, field-proven protocol for the highly sensitive and specific quantification of hm6A in genomic DNA using stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology detailed herein covers the entire workflow from high-purity genomic DNA extraction to data acquisition and analysis, ensuring a self-validating system for trustworthy results.

Introduction: The Emerging Significance of hm6A in the Epigenetic Landscape

For decades, 5-methylcytosine (5mC) was the central focus of DNA methylation studies. However, the landscape of epigenetics is expanding with the discovery of other modifications, including N6-methyladenine (m6A) in the DNA of eukaryotes.[1] More recently, its hydroxylated form, N6-hydroxymethyladenine (hm6A), has been identified in the genomic DNA of mammalian cells and tissues.[2][3] This modification is generated by the action of Fe2+ and 2-oxoglutarate-dependent ALKBH1 protein, which catalyzes the hydroxylation of m6A.[2][3]

While the biological functions of hm6A in DNA are still under active investigation, its role as a potential intermediate in m6A demethylation suggests its involvement in dynamic regulatory processes.[1] The low abundance of hm6A in most adult tissues underscores the need for ultrasensitive analytical techniques for its detection and quantification.[1] LC-MS/MS has emerged as the "gold standard" for the analysis of modified nucleosides due to its unparalleled sensitivity, specificity, and accuracy, allowing for the reliable measurement of even trace-level modifications.[4] This protocol leverages the power of stable isotope dilution LC-MS/MS to provide a robust method for quantifying hm6A, thereby facilitating a deeper understanding of its role in health and disease.

Experimental Workflow Overview

The accurate quantification of hm6A from complex biological matrices requires a meticulous multi-step process. Each stage is optimized to ensure maximum recovery, purity, and analytical sensitivity. The overall workflow is depicted below.

Caption: Overall experimental workflow for hm6A analysis.

Detailed Methodologies and Protocols

Part 1: High-Purity Genomic DNA (gDNA) Extraction

Rationale: The starting material's quality is critical. The protocol must yield high-purity gDNA, substantially free of RNA and other contaminants that could interfere with downstream enzymatic reactions or the LC-MS/MS analysis. The inclusion of RNase A is mandatory to prevent the misidentification of hm6A from potential RNA sources.

Protocol: gDNA Extraction from Cultured Cells

• Cell Pellet Preparation: Start with a cell pellet containing 1 x 10⁶ to 5 x 10⁶ cells. For fresh cells, pellet by centrifugation at 1000 x g for 1 minute. For frozen pellets, thaw slowly on ice.

• Resuspension: Resuspend the cell pellet completely in 100 µL of cold, sterile Phosphate-Buffered Saline (PBS).

• Enzymatic Digestion: Add 3 µL of RNase A (20 mg/mL) and 1 µL of Proteinase K (20 mg/mL) to the resuspended pellet. Mix by brief vortexing.[5]

• Lysis: Add 100 µL of Cell Lysis Buffer (provided in commercial kits, e.g., NEB Monarch Genomic DNA Purification Kit) and vortex immediately and thoroughly.[5]

• Incubation: Incubate the lysate for 5 minutes at 56°C in a thermal mixer with agitation (~1400 rpm).[5]

• Binding and Purification: Proceed with gDNA binding to a silica column and subsequent washing steps as per the manufacturer's protocol (e.g., NEB Monarch or Qiagen DNeasy kits).[5][6]

• Elution: Elute the purified gDNA in 35-100 µL of pre-heated (60°C) nuclease-free elution buffer (e.g., 10 mM Tris-HCl, pH 8.0).[5][6]

• Quality Control: Assess the quantity and purity of the gDNA using a UV-Vis spectrophotometer. An A260/A280 ratio of ~1.8 and an A260/A230 ratio > 2.0 indicates high purity.

Part 2: Enzymatic Hydrolysis of gDNA to Deoxyribonucleosides

Rationale: To analyze nucleoside modifications, the DNA polymer must be completely broken down into its constituent monomer units (deoxyribonucleosides). This is achieved using a cocktail of enzymes that sequentially cleave phosphodiester bonds. A simplified one-step protocol is presented here for efficiency and high-throughput compatibility.[7]

Protocol: One-Step DNA Hydrolysis

• Sample Preparation: In a microcentrifuge tube, place 1 µg of purified gDNA.

• Internal Standard Spiking: Add a known amount of stable isotope-labeled internal standard (e.g., D₂-hm6dA) to the gDNA sample. The amount should be chosen to be within the linear range of the calibration curve.

• Preparation of Digestion Master Mix: Prepare a master mix sufficient for all samples. For one hundred 1 µg samples, combine the following in 5 mL of reaction buffer (20 mM Tris-HCl, pH 7.9, 100 mM NaCl, 20 mM MgCl₂):

  • Benzonase Nuclease: 250 Units

  • Phosphodiesterase I: 300 mUnits

  • Alkaline Phosphatase: 200 Units[7]

• Digestion: Add 50 µL of the Digestion Master Mix to each 1 µg gDNA sample.

• Incubation: Incubate the reaction at 37°C for 6 hours.[7]

• Reaction Termination (Optional but Recommended): To stop the enzymatic reaction, the sample can be filtered through an ultrafiltration membrane (e.g., 3 kDa MWCO) to remove the enzymes. Alternatively, heating to 95°C for 10 minutes can be used if enzyme precipitation is acceptable.[8]

• Sample Storage: The resulting nucleoside mixture is now ready for LC-MS/MS analysis. If not analyzed immediately, samples can be stored at -20°C.

Caption: Simplified one-step enzymatic hydrolysis of genomic DNA.

Part 3: LC-MS/MS Quantification

Rationale: This stage involves the chromatographic separation of the complex nucleoside mixture followed by highly specific detection and quantification using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The MRM transitions are specific parent-to-daughter ion fragments for hm6A and its stable isotope-labeled internal standard, ensuring unambiguous identification and quantification.

Instrumentation and Parameters:

Parameter	Recommended Setting
LC System	High-performance or Ultra-high performance liquid chromatography (HPLC/UHPLC) system
Column	C18 reversed-phase column (e.g., Agilent Eclipse XDB-C18, 150 x 4.6 mm)
Mobile Phase A	2 mM Ammonium Bicarbonate (NH₄HCO₃) in water
Mobile Phase B	Methanol
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer (e.g., AB SCIEX 3200 QTRAP, Agilent 6460)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)

LC Gradient:

Time (min)	% Mobile Phase B (Methanol)
0 - 5	5%
5 - 15	5% → 25% (Linear)
15 - 28	25% → 70% (Linear)
28.1 - 30	5% (Re-equilibration)

Note: This gradient is a starting point and should be optimized for the specific LC system and column in use.[2]

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Rationale
hm6A	282.2	136.1	Corresponds to the [M+H]⁺ of hm6A and its adenine fragment.
D₂-hm6A (Internal Std)	284.2	136.1	Deuterated precursor, fragments to the same adenine moiety.
Deoxyadenosine (dA)	252.1	136.1	Unmodified adenosine for relative quantification.

Note: Instrument-specific parameters such as declustering potential (DP) and collision energy (CE) must be optimized for each transition to achieve maximum sensitivity.[2][9]

Data Analysis and Quantification

Calibration Curve: To achieve absolute quantification, a calibration curve must be generated. Prepare a series of standards containing known concentrations of hm6A and a fixed concentration of the D₂-hm6dA internal standard. Plot the ratio of the peak area of hm6A to the peak area of D₂-hm6dA against the concentration of hm6A.

Quantification: The concentration of hm6A in the biological sample is determined by calculating the peak area ratio of endogenous hm6A to the spiked-in D₂-hm6dA internal standard and interpolating this value from the linear regression of the calibration curve.

The level of hm6A is typically reported as a ratio relative to the unmodified deoxyadenosine (dA) (e.g., hm6A/10⁶ dA) to normalize for variations in the amount of DNA analyzed.

Trustworthiness and Self-Validation

This protocol incorporates several features to ensure the trustworthiness and validity of the results:

• Stable Isotope Dilution: The use of a deuterated internal standard (D₂-hm6dA) is the cornerstone of this method.[10] It co-elutes with the analyte and experiences identical conditions during sample preparation, injection, and ionization, thereby correcting for matrix effects and variations in instrument response.[3][11]

• Chromatographic Separation: The LC method separates hm6A from other isomeric or isobaric compounds, ensuring that the mass spectrometer is analyzing the correct molecule.

• Specific MRM Transitions: The use of specific precursor-to-product ion transitions provides a high degree of certainty in the identification of hm6A, minimizing the risk of false positives.[2]

Conclusion

This application note details a robust and highly sensitive LC-MS/MS method for the quantification of N6-hydroxymethyladenine in genomic DNA. By adhering to the meticulous steps outlined for DNA extraction, enzymatic hydrolysis, and stable isotope dilution mass spectrometry, researchers can obtain accurate and reproducible data. This protocol provides a critical tool for the scientific community to explore the epitranscriptomic landscape and unravel the functional significance of hm6A in biological processes and human disease.

References

• Xiao, Y., et al. (2019). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1268–1277. [Link]

• Quinlivan, E. P., & Gregory, J. F. 3rd. (2008). DNA digestion to deoxyribonucleoside: a simplified one-step procedure. Analytical Biochemistry, 373(2), 383–385. [Link]

• Li, Y., et al. (2023). Emerging Roles for DNA 6mA and RNA m6A Methylation in Mammalian Genome. International Journal of Molecular Sciences, 24(18), 13955. [Link]

• Richter, F., et al. (2021). Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. bioRxiv. [Link]

• Jia, H., et al. (2021). Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6,2′-O-Dimethyladenosine (m6Am) in Serum From Colorectal Cancer and Gastric Cancer Patients. Frontiers in Oncology, 11, 707537. [Link]

• Hao, Y., et al. (2023). Mammalian DNA N6-methyladenosine: Challenges and new insights. Genes & Development, 37(3-4), 96-109. [Link]

• Li, S., et al. (2021). The Biological Function, Mechanism, and Clinical Significance of m6A RNA Modifications in Head and Neck Carcinoma: A Systematic Review. Frontiers in Oncology, 11, 665477. [Link]

• Lee, J. H., et al. (2022). Biological roles of the RNA m6A modification and its implications in cancer. Experimental & Molecular Medicine, 54(11), 1935–1946. [Link]

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• EpigenTek. (2022). EpiQuik™ One-Step DNA Hydrolysis Kit. [Link]

• Zhang, Y., et al. (2021). RNA m6A Modification in Immunocytes and DNA Repair: The Biological Functions and Prospects in Clinical Application. Frontiers in Cell and Developmental Biology, 9, 808911. [Link]

• Cho, Y., et al. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols, 2(3), 100724. [Link]

• Genetic ID NA, Inc. (n.d.). Fast ID Genomic DNA Extraction Kit INSTRUCTION MANUAL. [Link]

• Azenta Life Sciences. (n.d.). Best Practices: Preparation of High Molecular Weight DNA. [Link]

• Cho, Y., et al. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols, 2(3), 100724. [Link]

• Arrivault, S., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Analytical Chemistry, 87(13), 6896–6904. [Link]

• Quinlivan, E. P., & Gregory, J. F. 3rd. (2008). DNA digestion to deoxyribonucleoside: A simplified one-step procedure. Analytical Biochemistry, 373(2), 383–385. [Link]

• Arrivault, S., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. PubMed, 26010726. [Link]

• Alwaseem, H. (2021). SAMPLE PREPARATION GUIDELINE FOR EXTRACTION OF NUCLEOSIDES FROM DNA/RNA. Princeton University. [Link]

• G. A. S. & Arcadia Science. (2022). A workflow to isolate phage DNA and identify nucleosides by HPLC and mass spectrometry. PubPub. [Link]

• Motorin, Y., & Helm, M. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes, 10(1), 35. [Link]

• Arrivault, S., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. The University of Edinburgh. [Link]

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Application Notes and Protocols for the Stabilization of N6-hydroxymethyladenosine in RNA Samples

Introduction: The Challenge of a Transient Epitranscriptomic Mark

N6-hydroxymethyladenosine (hm6A) is a recently discovered, transient modification of RNA that serves as a key intermediate in the demethylation of N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic mRNA.[1] The fat mass and obesity-associated (FTO) protein, an Fe(II)- and α-ketoglutarate-dependent dioxygenase, catalyzes the oxidation of m6A to hm6A.[1] This intermediate can be further oxidized to N6-formyladenosine (f6A) before its eventual demethylation to adenosine.

The study of hm6A is critical for a complete understanding of the dynamic regulation of gene expression. However, a significant challenge for researchers is the inherent instability of hm6A. In aqueous solutions under physiological conditions, hm6A has a half-life of approximately three hours, readily decomposing back to adenosine.[1] This transient nature makes the accurate detection and quantification of hm6A in RNA samples exceedingly difficult, necessitating robust methods for its stabilization.

This comprehensive guide provides detailed protocols and technical insights for the stabilization of hm6A in RNA samples, enabling researchers, scientists, and drug development professionals to reliably investigate its role in biological processes. The primary method detailed herein is a chemical derivatization approach that converts the unstable hm6A into a stable adduct, amenable to downstream applications such as next-generation sequencing and mass spectrometry.

The Chemical Basis of hm6A Instability and Stabilization

The instability of hm6A arises from the hemiaminal functional group formed by the hydroxymethylation of the exocyclic amine of adenosine. This structure is susceptible to hydrolysis, leading to the release of formaldehyde and the regeneration of adenosine.

To counteract this degradation, a chemical stabilization strategy is employed. This method, a cornerstone of the m6A-SEAL (m6A-Selective chemical Labeling) technique, utilizes a thiol-addition reaction.[2] Following the enzymatic conversion of m6A to hm6A by the FTO protein, the RNA sample is treated with dithiothreitol (DTT). DTT, a strong reducing agent, reacts with the hm6A intermediate to form a more stable N6-dithiolsitolmethyladenosine (dm6A) adduct.[2] This stable derivative effectively "traps" the hm6A modification, allowing for its preservation and subsequent analysis.

Experimental Workflows and Protocols

This section outlines the critical steps for the stabilization of hm6A in RNA samples, from initial sample preparation to the final stabilized product.

Diagram of the hm6A Stabilization Workflow

Caption: Workflow for hm6A stabilization.

Part 1: Rigorous RNA Sample Preparation

The integrity of the initial RNA sample is paramount for the successful stabilization and analysis of hm6A. The following protocol emphasizes the prevention of RNA degradation and the removal of contaminants that could interfere with subsequent enzymatic and chemical reactions.

Protocol 1: Total RNA Isolation and Quality Control

• Cell/Tissue Lysis: Immediately homogenize fresh or properly frozen samples in a lysis buffer containing a strong denaturant, such as guanidinium thiocyanate, to inactivate RNases.

• RNA Extraction: Perform RNA extraction using a phenol-chloroform method or a silica-based column purification kit. Ensure all solutions and equipment are RNase-free.

• DNase Treatment: Treat the extracted RNA with RNase-free DNase I to remove any contaminating genomic DNA.

• RNA Purification: Purify the RNA using a suitable clean-up kit or ethanol precipitation.

• Quality Control:

  • Quantification: Determine the RNA concentration using a spectrophotometer (e.g., NanoDrop).

  • Purity: Assess the purity by measuring the A260/A280 and A260/A230 ratios. The ideal A260/A280 ratio is ~2.0.

  • Integrity: Evaluate RNA integrity using a microfluidics-based electrophoresis system (e.g., Agilent Bioanalyzer). Aim for an RNA Integrity Number (RIN) of ≥ 7.

Table 1: RNA Quality Control Parameters

Parameter	Recommended Value	Purpose
Concentration	> 50 ng/µL	Sufficient material for downstream steps.
A260/A280 Ratio	1.8 - 2.1	Indicates purity from protein contamination.
A260/A230 Ratio	> 1.8	Indicates purity from phenol, guanidine, and other organic contaminants.
RIN Score	≥ 7	Ensures the integrity of the RNA molecules.

Part 2: Enzymatic Generation of hm6A from m6A (Optional but Recommended for Method Validation)

For studies where the starting material may have low levels of endogenous hm6A, or for validating the stabilization protocol, an initial enzymatic step to convert m6A to hm6A is beneficial.

Protocol 2: FTO-Mediated Oxidation of m6A

• Reaction Setup: In a sterile, RNase-free microcentrifuge tube, combine the following components on ice:

Component	Final Concentration
Purified RNA	1-10 µg
Recombinant FTO Protein	1-5 µM
(NH4)2Fe(SO4)2·6H2O	300 µM
α-Ketoglutarate (α-KG)	300 µM
L-Ascorbic Acid	2 mM
HEPES Buffer (pH 7.0)	50 mM
RNase Inhibitor	40 U
Nuclease-free Water	To final volume

• Incubation: Incubate the reaction mixture at 37°C for 1-3 hours. The optimal incubation time may need to be determined empirically based on the specific RNA sample and FTO enzyme activity.

• Enzyme Inactivation: Stop the reaction by adding EDTA to a final concentration of 5 mM and heating at 65°C for 10 minutes.

• RNA Purification: Purify the RNA from the reaction mixture using an RNA clean-up kit or phenol-chloroform extraction followed by ethanol precipitation.

Part 3: Chemical Stabilization of hm6A

This is the core step where the unstable hm6A is converted into a stable dm6A adduct.

Protocol 3: DTT-Mediated Derivatization of hm6A

• Reaction Setup: In a sterile, RNase-free microcentrifuge tube, combine the following components:

Component	Final Concentration
RNA containing hm6A	1-10 µg
Dithiothreitol (DTT)	100-200 mM
Reaction Buffer (e.g., HEPES, pH 7.5)	50 mM
Nuclease-free Water	To final volume

• Incubation: Incubate the reaction at 37°C for 1-2 hours.

• Purification of Stabilized RNA:

  • Remove excess DTT and other reaction components by purifying the RNA. This can be achieved using silica-based spin columns designed for RNA purification.

  • Alternatively, perform ethanol precipitation. Add 1/10 volume of 3 M sodium acetate (pH 5.2) and 2.5 volumes of 100% ethanol. Incubate at -20°C for at least 1 hour, then centrifuge to pellet the RNA. Wash the pellet with 70% ethanol and resuspend in nuclease-free water.

Downstream Applications and Considerations

The stabilized dm6A-containing RNA is now suitable for a variety of downstream analyses.

Mass Spectrometry

For quantitative analysis of hm6A levels, the stabilized RNA can be digested into single nucleosides and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5] The presence of the dm6A adduct will result in a characteristic mass shift that can be quantified against a standard curve.

Next-Generation Sequencing (m6A-SEAL-seq)

The stabilized RNA can be used for transcriptome-wide mapping of hm6A sites using a modified m6A-SEAL-seq protocol.[2] This involves the following key steps:

• Biotinylation of dm6A: The free sulfhydryl group on the dm6A adduct can be reacted with a thiol-reactive biotinylating reagent.

• Enrichment: The biotinylated RNA fragments are then enriched using streptavidin-coated magnetic beads.

• Library Preparation and Sequencing: The enriched RNA is then used to prepare a library for next-generation sequencing.

Diagram of the m6A-SEAL-seq Principle

Caption: Principle of m6A-SEAL-seq.

Troubleshooting

Problem	Possible Cause	Solution
Low RNA yield after purification	Inefficient precipitation or column binding.	Ensure correct salt and ethanol concentrations for precipitation. Check the binding capacity of the spin column.
Incomplete FTO reaction	Inactive enzyme, suboptimal reaction conditions.	Use freshly prepared reagents. Titrate FTO concentration and incubation time.
Inefficient DTT derivatization	Low DTT concentration, short incubation time.	Use a higher concentration of DTT (up to 200 mM). Increase incubation time.
RNA degradation	RNase contamination.	Use RNase-free reagents and equipment. Include RNase inhibitors in all steps.

Conclusion

The inherent instability of N6-hydroxymethyladenosine presents a significant hurdle in the study of this important epitranscriptomic mark. The chemical stabilization method detailed in these application notes provides a robust and reliable means to overcome this challenge. By converting the transient hm6A into a stable dm6A adduct, researchers can confidently pursue downstream applications to elucidate the role of hm6A in health and disease. Adherence to rigorous RNA sample preparation and the optimized protocols provided herein will ensure high-quality, reproducible results.

References

• CD Genomics. (n.d.). m6A RNA Methylation Analysis by MS. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). A Method for Measuring RNA N6-methyladenosine Modifications in Cells and Tissues. Retrieved from [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• National Center for Biotechnology Information. (2016). Preparation of Human Nuclear RNA m6A Methyltransferases and Demethylases and Biochemical Characterization of Their Catalytic Activity. Retrieved from [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• National Center for Biotechnology Information. (2022). Enhancer RNA m6A Methylation Facilitates Transcriptional Condensate Formation and Gene Activation. Retrieved from [Link]

• Kramer, K., Sachsenberg, T., Beckmann, B. M., Qamar, S., Bounedjah, O., Benderska, N., ... & Urlaub, H. (2015). Dithiothreitol (DTT) acts as a specific, UV-inducible cross-linker in elucidation of protein-RNA interactions. Molecular & Cellular Proteomics, 14(12), 3269-3280. [Link]

• Wang, Y., et al. (2024). Current progress in strategies to profile transcriptomic m6A modifications. Frontiers in Molecular Biosciences, 11, 1421657. [Link]

• RayBiotech. (n.d.). m6A RNA Enrichment & Quantification Kit. Retrieved from [Link]

• ResearchGate. (n.d.). The m6A modification expedites the degradation of HMBOX1 mRNA per se, which is mediated by the reader protein YTHDF2. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Purification of Native Complexes for Structural Study Using a Tandem Affinity Tag Method. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Regulatory Mechanisms of the RNA Modification m6A and Significance in Brain Function in Health and Disease. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). The Effects of Dithiothreitol on DNA. Retrieved from [Link]

• EpigenTek. (n.d.). Global m6A RNA Quantification. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). RNA m6A modification, signals for degradation or stabilisation?. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). m6A-dependent regulation of messenger RNA stability. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). RNA m6A modification, signals for degradation or stabilisation?. Retrieved from [Link]

• DALO CHEM. (2024). How Does DTT Unlock the Secrets of Protein and Nucleic Acid Research?. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Roles of RNA methylation by means of N6-methyladenosine (m6A) in human cancers. Retrieved from [Link]

• Frontiers Media. (2022). Improved Methods for Deamination-Based m6A Detection. Retrieved from [Link]

• Takara Bio. (2021). Best practices for RNA-seq success part I Optimizing sample prep. Retrieved from [Link]

• EpigenTek. (n.d.). Library Preparation. Retrieved from [Link]

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., ... & He, C. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 4(1), 1-8. [Link]

• Biocompare. (n.d.). Dithiothreitol (DTT). Retrieved from [Link]

• Twist Bioscience. (n.d.). Library Preparation Protocol - Mechanical Fragmentation and Combinatorial Dual Indices. Retrieved from [Link]

• National Center for Biotechnology Information. (2000). Effects of dithiothreitol on protein activity unrelated to thiol-disulfide exchange: for consideration in the analysis of protein function with Cleland's reagent. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). The plant cytosolic m6A RNA methylome stabilizes photosynthesis in the cold. Retrieved from [Link]

• Twist Bioscience. (n.d.). Library Preparation Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). N6-methyladenosine is required for the hypoxic stabilization of specific mRNAs. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) RNA m6A modification, signals for degradation or stabilisation?. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Protocol for antibody-based m6A sequencing of human postmortem brain tissues. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Dithiothreitol (DTT) Acts as a Specific, UV-inducible Cross-linker in Elucidation of Protein-RNA Interactions. Retrieved from [Link]

• Thermo Fisher Scientific. (2015, October 22). Next Generation Sequencing Library Preparation - Seq It Out #10. YouTube. [Link]

• National Center for Biotechnology Information. (2000). Effects of dithiothreitol on protein activity unrelated to thiol-disulfide exchange: for consideration in the analysis of protein function with Cleland's reagent. Retrieved from [Link]

• ResearchGate. (2016). Is there anyway to remove DTT from recombination protein preparation with high efficiency and within an hour?. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). An experimental workflow for identifying RNA m6A alterations in cellular senescence by methylated RNA immunoprecipitation sequencing. Retrieved from [Link]

• EpigenTek. (n.d.). How CUT&RUN Helps Improve Methylated RNA Immunoprecipitation. Retrieved from [Link]

• Cold Spring Harbor Laboratory Press. (n.d.). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. Retrieved from [Link]

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• 4. Quantitative analysis of m6A RNA modification by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Part 1: Executive Summary &amp; Biological Context

Application Note: Targeted Enzymatic Synthesis of N6-hydroxymethyladenosine (hm6A) using ALKBH1

The Challenge: N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic mRNA.[1] Its removal is catalyzed by Fe(II)/

-ketoglutarate-dependent dioxygenases, specifically FTO and ALKBH1. Unlike ALKBH5, which demethylates m6A directly to adenosine, ALKBH1 operates via a stepwise oxidative pathway, generating stable intermediates: N6-hydroxymethyladenosine (hm6A) and N6-formyladenosine (f6A).

The Solution: This protocol details the controlled enzymatic conversion of m6A-RNA to hm6A-RNA using recombinant ALKBH1. By manipulating reaction kinetics and co-factor stoichiometry, researchers can arrest the demethylation process to predominantly accumulate hm6A.

Critical Technical Insight: hm6A is chemically unstable in aqueous solution (Half-life

3 hours at physiological pH). Unlike standard chemical synthesis, this protocol describes a transient enzymatic synthesis . The resulting hm6A-RNA must be utilized immediately for downstream assays (e.g., RNA-protein binding studies) or analyzed via LC-MS/MS.

Part 2: Mechanism of Action

ALKBH1 belongs to the AlkB family of dioxygenases.[2][3] It utilizes non-heme iron (Fe

) to activate molecular oxygen, decarboxylating -ketoglutarate (2-OG) to succinate. This reaction generates a highly reactive ferryl-oxo species (Fe =O) that hydroxylates the methyl group of m6A.

Pathway Visualization:

Figure 1: Stepwise oxidative demethylation of m6A by ALKBH1. The protocol targets the accumulation of the hm6A intermediate.

Part 3: Materials & Reagents

Reagent Integrity: The success of this assay hinges on the oxidation state of Iron. Never use FeCl

or Fe(NH ) (SO ) stored in solution for >24 hours.

Component	Specification	Recommended Source
Enzyme	Recombinant Human ALKBH1 (Full Length)	Active Motif / BPS Bioscience
Substrate	Synthetic m6A-RNA Oligo (e.g., 5'-GG(m6A)CU-3')	IDT / Dharmacon
Iron Source	Ferrous Ammonium Sulfate (FAS)	Sigma (Prepare fresh 10mM)
Co-Substrate	-Ketoglutarate (2-OG)	Sigma (Disodium salt)
Reductant	L-Ascorbic Acid (Vitamin C)	Sigma (Prevents Fe oxidation)
Buffer Base	HEPES (pH 7.0 - 7.5)	Gibco (RNase Free)
Chelator	EDTA (0.5 M, pH 8.0)	For quenching only

Part 4: Protocol 1 - Enzymatic Conversion (Synthesis)

Objective: Maximize hm6A yield while minimizing conversion to f6A/A.

Buffer Preparation (Reaction Buffer 5X)

Prepare fresh. Do not store.

• 250 mM HEPES (pH 7.5)

• 10 mM MgCl

  [3]

• 10 mM L-Ascorbate (Add last, just before use)

• Note: BSA (0.1 mg/mL) can be added to prevent enzyme adsorption to tube walls.

Reaction Assembly

Perform on ice. Final Reaction Volume: 50

L.

Order	Component	Stock Conc.	Final Conc.	Volume ( L)
1	Nuclease-Free Water	-	-	to 50
2	Reaction Buffer (5X)	-	1X	10
3	m6A-RNA Substrate	100 M	2-5 M	1-2.5
4	-Ketoglutarate	10 mM	300 M	1.5
5	Ferrous Ammonium Sulfate	1 mM	50 M	2.5
6	ALKBH1 Enzyme	1-5 M	100-300 nM	Variable

Critical Step: Add Ferrous Ammonium Sulfate (Iron) immediately before the enzyme.

Incubation & Kinetics

• Temperature: 37°C

• Time: 15 - 45 minutes.

  • Optimization: ALKBH1 kinetics are slower than FTO. hm6A typically peaks between 20-40 minutes. Extended incubation (>60 mins) favors full demethylation to Adenosine.

  • Recommendation: For the first run, perform a time-course (0, 15, 30, 60 min) to define the peak window for your specific RNA substrate.

Quenching

• Add EDTA to a final concentration of 10 mM (e.g., 1

  L of 0.5M EDTA).

• Why? EDTA chelates the Fe

  , instantly stopping the metalloenzyme.

• Do NOT heat inactivate. Heat accelerates the degradation of hm6A to Adenosine.

• Proceed immediately to downstream application or LC-MS analysis.

Part 5: Protocol 2 - Validation via LC-MS/MS

Objective: Quantify the conversion efficiency (m6A

hm6A).

Nucleoside Digestion

Convert the RNA oligo into single nucleosides for Mass Spec injection.

• Take 20

  L of quenched reaction.

• Add Nuclease P1 (1 U) in 10

  L digestion buffer (20 mM NH OAc, pH 5.3). Incubate 42°C for 2 hours.

• Add Alkaline Phosphatase (1 U) and Bovine Intestinal Phosphatase in NH

  HCO buffer. Incubate 37°C for 2 hours.

• Filter through a 0.22

  m centrifugal filter to remove enzymes.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Transitions (MRM):

  • m6A: m/z 282.1

    150.1

  • hm6A: m/z 298.1

    166.1 (Mass shift +16 Da from m6A)

  • Adenosine: m/z 268.1

    136.1

Workflow Diagram:

Figure 2: Operational workflow for hm6A synthesis and validation.

Part 6: Troubleshooting & Optimization

Problem	Probable Cause	Solution
No Activity (m6A remains)	Oxidized Iron (Fe )	Prepare Fe(NH ) (SO ) fresh. Solution must be clear/light green, not yellow/orange.
Full Demethylation (Only A)	Reaction too long	Reduce time to 10-15 mins. Reduce enzyme concentration.
High Background Noise in MS	Incomplete Digestion	Ensure pH is optimized for Nuclease P1 (pH 5.3) and Phosphatase (pH 8.0).
hm6A signal decreasing	Sample degradation	hm6A is unstable. Analyze samples within 2 hours of quenching. Keep at 4°C.

References

• Fedoles, F. et al. (2020). Distinct RNA N-demethylation pathways catalyzed by nonheme iron ALKBH5 and FTO enzymes. PNAS. [Link]

• Kawarada, L. et al. (2017). ALKBH1 is an RNA dioxygenase responsible for cytoplasmic and mitochondrial tRNA modifications. Nucleic Acids Research.[4] [Link]

• Liu, F. et al. (2016). ALKBH1-Mediated tRNA Demethylation Regulates Translation. Cell. [Link][5]

• Müller, T. et al. (2017).[2] Biochemical Characterization of AP Lyase and m6A Demethylase Activities of Human AlkB Homologue 1 (ALKBH1). Biochemistry. [Link]

• Cho, S. et al. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols.[6] [Link]

Sources

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• 2. Biochemical Characterization of AP Lyase and m6A Demethylase Activities of Human AlkB Homologue 1 (ALKBH1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pnas.org [pnas.org]
• 5. Quantitative analysis of m6A RNA modification by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative analysis of m6A RNA modification by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of (6-amino-9H-purin-9-yl)methanol Stock Solutions: An Application Note and Protocol

This comprehensive guide provides a detailed protocol for the preparation, handling, and storage of stock solutions of (6-amino-9H-purin-9-yl)methanol. This document is intended for researchers, scientists, and drug development professionals who utilize this purine analog in their experimental workflows. The methodologies outlined herein are designed to ensure the accuracy, reproducibility, and stability of the prepared solutions, grounded in established principles of chemical handling and solution preparation.

Introduction to (6-amino-9H-purin-9-yl)methanol

(6-amino-9H-purin-9-yl)methanol, a derivative of the purine adenine, is a compound of interest in various fields of biomedical research, including oncology and virology. Its structural similarity to endogenous purines allows it to interact with cellular machinery involved in nucleic acid synthesis and signaling pathways. Accurate and consistent preparation of stock solutions is the foundational step for any in vitro or in vivo studies involving this compound.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (6-amino-9H-purin-9-yl)methanol is paramount for the successful preparation of stock solutions. Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₇N₅O	[1]
Molecular Weight	165.15 g/mol	[1]
Appearance	Solid	[2]

Core Principles of Stock Solution Preparation

The primary objective when preparing a stock solution is to dissolve a precise amount of a solute in a specific volume of a suitable solvent to achieve a known concentration. The choice of solvent is critical and is dictated by the solubility of the compound. For purine analogs like (6-amino-9H-purin-9-yl)methanol, which can exhibit limited aqueous solubility, organic solvents such as dimethyl sulfoxide (DMSO) are often employed.

Solvent Selection and Solubility Considerations

While specific solubility data for (6-amino-9H-purin-9-yl)methanol is not widely published, related purine compounds often exhibit solubility in polar aprotic solvents. Adenine, a structurally similar purine, has been documented to be suspended in anhydrous dimethylformamide (DMF)[3]. Therefore, DMSO is a logical starting point for solubilization. It is crucial to experimentally determine the solubility to prepare a concentrated, homogenous stock solution.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of (6-amino-9H-purin-9-yl)methanol in DMSO. This concentration is a common starting point for subsequent dilutions to working concentrations for various assays.

Materials and Equipment

• (6-amino-9H-purin-9-yl)methanol (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves

Workflow for Stock Solution Preparation

Caption: Workflow for preparing and storing stock solutions.

Step-by-Step Procedure

• Calculate the required mass:

  • To prepare 1 mL of a 10 mM stock solution, the required mass of (6-amino-9H-purin-9-yl)methanol (MW = 165.15 g/mol ) is calculated as follows:

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 165.15 g/mol x 1000 mg/g = 1.6515 mg

• Weigh the compound:

  • Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh approximately 1.65 mg of (6-amino-9H-purin-9-yl)methanol directly into the tared tube. Record the exact weight.

• Add the solvent:

  • Based on the actual weight of the compound, calculate the precise volume of DMSO required to achieve a 10 mM concentration.

    • Volume (mL) = [Mass (mg) / 165.15 ( g/mol )] / 10 (mmol/L)

  • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the compound.

• Dissolution:

  • Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

  • Visually inspect the solution to ensure that all solid has dissolved and the solution is clear and homogenous. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolving the compound.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C for short- to mid-term storage (up to one month is generally acceptable for many bioactive small molecules in DMSO)[4]. For longer-term storage, -80°C is recommended.

Quality Control and Best Practices

• Purity of the Compound: The purity of the starting material will directly impact the actual concentration of the stock solution. It is advisable to use a compound with the highest purity available.

• Solvent Quality: Use anhydrous, high-purity DMSO to prevent degradation of the compound and to ensure reproducibility.

• Accurate Measurements: The use of calibrated balances and pipettes is essential for preparing an accurately concentrated stock solution.

• Documentation: Maintain a detailed record of the stock solution preparation, including the lot number of the compound, the actual weight, the final volume, the calculated concentration, and the date of preparation.

Safety and Handling

(6-amino-9H-purin-9-yl)methanol, like many biologically active compounds, should be handled with care.

• Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust particles.

• Avoid direct contact with the skin and eyes. In case of contact, rinse the affected area thoroughly with water.

• Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

Conclusion

The protocol and guidelines presented in this application note provide a robust framework for the preparation of (6-amino-9H-purin-9-yl)methanol stock solutions. By adhering to these procedures, researchers can ensure the quality and consistency of their experimental starting materials, which is a critical factor for obtaining reliable and reproducible scientific data.

References

• Amerigo Scientific. (6-Amino-9H-purin-9-yl)methanol. [Link]

• PubChem. 1-(6-Amino-9H-purin-9-yl)propan-2-one. [Link]

• Kovács, L. (2000). 1-(6-Amino-9H-purin-9-yl)-3-diazoacetone. Molecules, 5(1), M130. [Link]

Sources

• 1. amerigoscientific.com [amerigoscientific.com]
• 2. (6-Amino-9H-purin-9-yl)methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. Stability and Storage | Tocris Bioscience [tocris.com]

Application Notes and Protocols for the Derivatization of Adenine Analogs for Enhanced Fluorescence Detection

Introduction: Illuminating the Role of Adenine Analogs in Research and Drug Development

Adenine and its analogs are fundamental components of nucleic acids and play pivotal roles in cellular metabolism, signaling, and as therapeutic agents. The precise and sensitive quantification of these molecules in complex biological matrices is paramount for advancing our understanding of physiological processes and for the development of novel pharmaceuticals. However, native adenine analogs exhibit weak intrinsic fluorescence, posing a significant challenge for their detection at low concentrations.

Fluorescence derivatization offers a powerful solution to this analytical hurdle. By chemically modifying the adenine analog with a fluorescent tag, or by inducing a chemical transformation that results in a highly fluorescent product, we can dramatically enhance the sensitivity and selectivity of detection. This application note provides a comprehensive guide to the principles, protocols, and best practices for the derivatization of adenine analogs for fluorescence detection, with a primary focus on pre-column derivatization for High-Performance Liquid Chromatography (HPLC).

Pillar 1: Expertise & Experience - The Rationale Behind Derivatization Strategies

The choice of a derivatization strategy is not arbitrary; it is dictated by the chemical nature of the adenine analog, the sample matrix, and the desired analytical outcome. The overarching goal is to introduce a fluorophore that is stable, exhibits a high quantum yield, and possesses excitation and emission wavelengths that minimize interference from endogenous fluorescent molecules.

The Chemistry of Fluorescence Enhancement

Derivatization reactions for adenine analogs typically target the purine ring system. The most common and well-established method involves the formation of highly fluorescent tricyclic etheno derivatives. This is achieved by reacting the adenine moiety with α-dicarbonyl compounds or their equivalents.

Visualizing Derivatization Strategies

The following diagram illustrates the primary chemical derivatization approaches for enhancing the fluorescence of adenine analogs.

Caption: Overview of common derivatization reagents for adenine analogs.

Pillar 2: Trustworthiness - Self-Validating Protocols

The following protocols are designed to be robust and reproducible. Critical parameters and quality control steps are highlighted to ensure the integrity of the derivatization process and the subsequent analytical measurements.

Protocol 1: Chloroacetaldehyde (CAA) Derivatization for Ethenoadenosine Formation

This is the most widely adopted method for the derivatization of adenine and its nucleoside/nucleotide analogs. The reaction of chloroacetaldehyde with adenine forms a highly fluorescent 1,N⁶-ethenoadenine derivative.[1]

Materials and Reagents:

• Adenine analog standard or sample extract

• Chloroacetaldehyde (CAA) solution (typically 1 M in water). Caution: CAA is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Sodium acetate buffer (1 M, pH 4.0-5.0)

• Perchloric acid (PCA) for sample deproteinization (optional)

• Potassium hydroxide (KOH) for neutralization (optional)

• HPLC-grade water and methanol

Step-by-Step Protocol:

• Sample Preparation:

  • For biological fluids like plasma or cell lysates, deproteinization is crucial. Add an equal volume of ice-cold perchloric acid (e.g., 0.8 M) to the sample.

  • Vortex and incubate on ice for 10 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube.

  • Neutralize the supernatant by adding a calculated amount of KOH. The endpoint can be monitored using a pH indicator.

  • Centrifuge to remove the potassium perchlorate precipitate. The resulting supernatant is ready for derivatization.

• Derivatization Reaction:

  • In a microcentrifuge tube, combine 100 µL of the prepared sample or standard with 100 µL of 1 M sodium acetate buffer (pH 4.5).

  • Add 50 µL of 1 M chloroacetaldehyde solution.

  • Vortex briefly to mix.

  • Incubate the mixture in a heating block or water bath at 60-80°C for 40-60 minutes.[1] The optimal temperature and time may need to be determined empirically for specific analogs to maximize derivatization efficiency while minimizing hydrolysis of nucleotide phosphates.[1]

  • After incubation, cool the reaction mixture on ice to stop the reaction.

• HPLC Analysis:

  • The derivatized sample can be directly injected into the HPLC system or stored at -20°C for later analysis.

  • HPLC System: A standard HPLC system with a fluorescence detector is required.

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A common mobile phase consists of a phosphate buffer (e.g., 0.1 M potassium phosphate, pH 6.0) with an ion-pairing agent like tetrabutylammonium (TBA) and an organic modifier such as methanol or acetonitrile. A gradient elution is often employed to separate the different adenine analogs.

  • Fluorescence Detection: Set the excitation wavelength to approximately 280 nm and the emission wavelength to 410 nm for the detection of ethenoadenine derivatives.[1]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of adenine analogs in a biological sample using chloroacetaldehyde derivatization.

Caption: Logical flow for the analysis of fluorescently derivatized adenine analogs.

Conclusion

The derivatization of adenine analogs for fluorescence detection is an indispensable tool for researchers in life sciences and drug development. The methods outlined in this application note, particularly the well-established chloroacetaldehyde derivatization, provide a robust and sensitive means to quantify these important molecules. By understanding the underlying chemistry, carefully following the detailed protocols, and implementing rigorous quality control, researchers can confidently generate high-quality data to advance their scientific endeavors. The continued development of novel fluorescent probes and derivatization reagents promises to further enhance our ability to illuminate the intricate roles of adenine analogs in biological systems.

References

• Hadidi, K., & Tor, Y. (2022). Fluorescent Puromycin Derivatives Containing Functionalized Adenosine Analogues—Synthesis, Photophysics, and Biological Applications. eScholarship, University of California. [Link]

• Preus, S., et al. (2018). Pentacyclic adenine: a versatile and exceptionally bright fluorescent DNA base analogue. Nucleic Acids Research, 46(10), 4947-4958. [Link]

• Reböhle, E., et al. (2008). Photophysical properties of popular fluorescent adenosine nucleotide analogs used in enzyme mechanism probing. Archives of Biochemistry and Biophysics, 473(1), 16-24. [Link]

• Bhatt, D. P., et al. (2012). A sensitive HPLC-based method to quantify adenine nucleotides in primary astrocyte cell cultures. Journal of Chromatography B, 907, 139-145. [Link]

• Okada, T., & Hari, Y. (2015). Photophysical and structural investigation of a PyA-modified adenine cluster: its potential use for fluorescent DNA probes exhibiting distinct emission color changes. Organic & Biomolecular Chemistry, 13(30), 8219-8226. [Link]

• Hadidi, K., & Tor, Y. (2022). Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties. eScholarship, University of California. [Link]

• Levitt, B., et al. (1987). Fluorometric determination of adenine nucleotides and adenosine by ion-paired, reverse-phase, high-performance liquid chromatography. Analytical Biochemistry, 162(2), 334-341. [Link]

• Li, H., et al. (2021). Highly selective detection and imaging of glyoxal through a novel fluorescent probe. Analytica Chimica Acta, 1184, 339023. [Link]

• Synaptic Systems. (n.d.). ICC: Staining Protocol - Glyoxal Fixation. Retrieved February 15, 2026, from [Link]

• Coveney, M. F., & Wetzel, R. G. (1989). Isocratic HPLC analysis of adenine nucleotides in environmental samples. Journal of Chromatography A, 470, 273-280. [Link]

• Bhatt, D. P., et al. (2012). A sensitive HPLC-based method to quantify adenine nucleotides in primary astrocyte cell cultures. Request PDF. [Link]

• Wang, L., et al. (2024). Selectively lighting up glyoxal in living cells using an o-phenylenediamine fused hemicyanine. Organic & Biomolecular Chemistry, 22(34), 6960-6966. [Link]

• Tůma, P., et al. (2023). Advancements in Adenine Nucleotides Extraction and Quantification from a Single Drop of Human Blood. Molecules, 28(23), 7878. [Link]

• Kopel, B., et al. (2023). Simultaneous detection and quantification of adenine nucleotides in mammalian cultured cells by HPLC. bioRxiv. [Link]

• Yuliana, A., et al. (2019). Validation of Analytical Method for Determination of Adenine and Hypoxanthine Purine Bases in Melinjo Chips by HPLC-UV. SciTePress. [Link]

• Da Violante, G., et al. (2016). Development of a New HPLC Method Using Fluorescence Detection Without Derivatization for Determining Purine Nucleoside Phosphorylase Activity in Human Plasma. Journal of Chromatography B, 1011, 136-142. [Link]

• Richter, K. N., et al. (2017). Glyoxal as an alternative fixative to formaldehyde in immunostaining and super-resolution microscopy. The EMBO Journal, 37(1), 139-159. [Link]

• Maclaine, J., & Hupp, T. (2014). Workflow for High-content, Individual Cell Quantification of Fluorescent Markers from Universal Microscope Data, Supported by Open-source Image Analysis Software. UCL Discovery. [Link]

• Shapiro, R., & Hachmann, J. (1966). The reaction of guanine with glyoxal, pyruvaldehyde, and kethoxal. Biochemistry, 5(9), 2799-2807. [Link]

Sources

• 1. A sensitive HPLC-based method to quantify adenine nucleotides in primary astrocyte cell cultures - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Kinetic Characterization and Inhibition of Adenosine Deaminase (ADA) using 9-Hydroxymethyladenine

Abstract & Introduction

Adenosine Deaminase (ADA, EC 3.5.4.[1][2][3][4]4) is a critical enzyme in purine metabolism, catalyzing the irreversible deamination of adenosine and 2'-deoxyadenosine to inosine and 2'-deoxyinosine, respectively.[1][2][4] Its activity is a primary biomarker for Severe Combined Immunodeficiency (SCID) and pleural tuberculosis.

While potent transition-state analogs like Pentostatin (2'-deoxycoformycin) and EHNA are commonly used to completely ablate ADA activity for sample preservation, 9-Hydroxymethyladenine (9-HMA) serves a distinct and vital role in enzymology. 9-HMA is a reversible, competitive inhibitor of ADA. It is structurally significant because it mimics the adenosine substrate but lacks the ribose ring, retaining only the 9-hydroxymethyl group.

This Application Note details the protocol for using 9-HMA to:

• Validate Active Site Specificity: Confirming that measured deamination is ADA-mediated via competitive inhibition.

• Map Active Site Topology: Using 9-HMA as a probe to study the hydrophobic constraints of the purine 9-position binding pocket.

• Determine Inhibition Constants (

  ): A step-by-step guide to generating Lineweaver-Burk plots for competitive inhibition.

Mechanism of Action

9-HMA competes with Adenosine for the active site of ADA. Unlike transition-state inhibitors that bind with picomolar affinity (essentially irreversible), 9-HMA binds rapidly and reversibly. This makes it an ideal tool for kinetic studies where the researcher needs to modulate enzyme velocity (

) without permanently inactivating the protein.

Pathway Diagram: ADA Reaction & Inhibition

The following diagram illustrates the competitive nature of 9-HMA. It blocks the conversion of Adenosine to Inosine by occupying the catalytic pocket.

Figure 1: Mechanism of Action.[1][2][3][5][6][7] 9-HMA competes with Adenosine for the ADA active site, preventing the hydrolytic deamination to Inosine.

Experimental Protocol: Determination of

This protocol uses a continuous spectrophotometric assay. ADA activity is determined by measuring the decrease in absorbance at 265 nm (absorption maximum of Adenosine) as it is converted to Inosine (which absorbs weakly at 265 nm).

Materials Required

Reagent/Equipment	Specification
Buffer	50 mM Potassium Phosphate, pH 7.4
Substrate	Adenosine (Stock: 1.0 mM in Buffer)
Inhibitor	9-Hydroxymethyladenine (Stock: 5.0 mM in Buffer)
Enzyme	Adenosine Deaminase (e.g., Calf Spleen), ~0.1 units/mL
Detection	UV-Vis Spectrophotometer (Quartz cuvettes, pathlength 1 cm)

Assay Workflow

The experiment requires running the assay at multiple substrate concentrations with fixed inhibitor concentrations.

Figure 2: Experimental workflow for kinetic characterization using 9-HMA.

Step-by-Step Procedure

• Preparation: Prepare four reaction sets.

  • Set A (Control): 0 µM 9-HMA.

  • Set B (Low Inhibition): 50 µM 9-HMA.

  • Set C (High Inhibition): 100 µM 9-HMA.

• Substrate Titration: For each Set, prepare cuvettes with increasing Adenosine concentrations: 20, 40, 60, 80, and 100 µM.

• Blanking: Zero the spectrophotometer using a buffer-only blank.

• Initiation:

  • Pipette Buffer, Adenosine, and 9-HMA into the cuvette.

  • Add ADA enzyme last to initiate the reaction.

  • Immediately mix by inversion.

• Measurement: Record

  for the linear portion of the curve (usually the first 2–3 minutes).

Data Analysis & Interpretation

Calculating Velocity

Convert the change in absorbance to velocity (

) using the differential extinction coefficient ( ) between Adenosine and Inosine.

• (or ).

(Where = pathlength in cm)

Determining Specificity ( )

To validate 9-HMA as a competitive inhibitor, plot the data using the Lineweaver-Burk method (Double Reciprocal Plot).

Expected Results:

• Vmax: Should remain constant across all 9-HMA concentrations (characteristic of competitive inhibition).

• Km (apparent): Should increase as [9-HMA] increases.

Table 1: Theoretical Data Structure for Analysis

[Adenosine] (µM)	1/[S] ( )	(No Inhibitor)	(+50 µM 9-HMA)	(+100 µM 9-HMA)
20	50.0	0.45	0.30	0.22
40	25.0	0.68	0.50	0.39
60	16.7	0.82	0.65	0.52
100	10.0	0.95	0.80	0.70

Calculation of

The inhibition constant

can be calculated using the apparent ( ) derived from the plot:

Where:

• = Concentration of 9-HMA.
• = Michaelis constant of ADA without inhibitor.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
No Inhibition Observed	High Substrate Concentration	Competitive inhibitors can be out-competed. Ensure [Adenosine] is near its (~25-50 µM) to see inhibition effects clearly.
Non-Linear Rates	Substrate Depletion	Reduce enzyme concentration or measure for a shorter duration (initial rate only).
Precipitation	Solubility Limit	9-HMA is generally soluble up to mM ranges in phosphate buffer, but ensure stock is fully dissolved; vortex or warm slightly if necessary.
High Background	Impure 9-HMA	Ensure 9-HMA purity >98%. Contaminants (like free adenine) can alter absorbance readings.

References

• Schaeffer, H. J., & Odin, E. (1967). Enzyme inhibitors.[2][4][7] XVI. 9-Hydroxymethyladenine, a reversible inhibitor of adenosine deaminase. Journal of Pharmaceutical Sciences, 56(1), 119–121.

• Cristalli, G., et al. (2001). Adenosine Deaminase: Functional Implications and Different Classes of Inhibitors. Medicinal Research Reviews, 21(2), 105-128.

• Kaplan, N. O. (1955). Methods in Enzymology: Adenosine Deaminase from Calf Spleen.[2] Academic Press. (Classic methodology for the spectrophotometric assay).

Sources

• 1. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are ADA inhibitors and how do they work? [synapse.patsnap.com]
• 4. A study on the inhibition of adenosine deaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitors of adenosine deaminase. Studies in combining high-affinity enzyme-binding structural units. erythro-1,6-Dihydro-6-(hydroxymethyl)-9-(2-hydroxy-3-nonyl)purine and erythro-9-(2-hydroxy-3-nonyl)purine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Crystallization of FTO-hm6A Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Fat Mass and Obesity-associated (FTO) protein is a pivotal enzyme in human physiology and disease. As the first identified RNA demethylase, FTO belongs to the Fe(II)/α-ketoglutarate (α-KG)-dependent AlkB family of dioxygenases.[1] It plays a critical role in regulating gene expression by removing methyl groups from RNA, most notably from N6-methyladenosine (m6A), the most prevalent internal modification on eukaryotic mRNA.[2][3] Dysregulation of FTO activity has been linked to obesity, metabolic disorders, and various cancers, making it a compelling target for therapeutic intervention.[2][4]

FTO-mediated demethylation is not a single-step process. It catalyzes the sequential oxidation of m6A to N6-hydroxymethyladenosine (hm6A) and subsequently to N6-formyladenosine (f6A), which are then hydrolyzed to adenosine.[5][6] Understanding the structural basis of how FTO recognizes and processes these intermediates is paramount for designing specific and potent inhibitors. While crystal structures of FTO in complex with substrate mimics and inhibitors have been solved, obtaining a high-resolution structure of FTO with its transient hm6A substrate remains a significant challenge.[2][7]

These application notes provide a comprehensive guide, synthesizing field-proven insights and detailed protocols for the expression, purification, and crystallization of FTO in complex with an hm6A-containing nucleic acid. The methodologies described herein are grounded in successful strategies used to solve the structures of FTO with analogous ligands, offering a robust framework for researchers aiming to elucidate the structural intricacies of this crucial enzyme-substrate interaction.

Part 1: Recombinant FTO Production and Purification

High-quality, stable, and concentrated protein is the prerequisite for successful crystallization. The following protocol details the expression and purification of a truncated human FTO construct (residues 32-505), which has been shown to be soluble and active.[8]

Rationale for Experimental Design

• Truncated Construct: Full-length FTO contains flexible N-terminal regions (residues 1-31) that can impede crystallization. Using a truncated version, such as FTO(32-505) or FTOΔ31, enhances the likelihood of forming well-ordered crystal lattices.[7][8][9][10]

• Solubility Tag: An N-terminal hexahistidine (His6) tag is employed for efficient purification via immobilized metal affinity chromatography (IMAC).[9] Alternative tags like the N-terminal domain of bacterial enzyme I (EIN) have also been reported to dramatically increase solubility.[8]

• Multi-Step Purification: A two-step purification strategy involving affinity chromatography followed by size-exclusion chromatography (SEC) is essential. SEC not only removes remaining contaminants but also separates aggregated protein from the desired monodisperse FTO, which is critical for crystallization.[7]

Experimental Protocol: FTO(32-505) Expression and Purification

• Transformation and Expression:

  • Transform a pET-based expression vector containing the His6-tagged human FTO(32-505) gene into E. coli BL21(DE3) cells.

  • Grow the cells in Luria-Bertani (LB) medium supplemented with the appropriate antibiotic at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6–0.8.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM.

  • Continue cell growth at a reduced temperature, such as 16-18°C, for 16-18 hours to improve protein solubility and proper folding.[9]

  • Harvest the cell pellets by centrifugation and store them at -80°C.

• Cell Lysis and Clarification:

  • Resuspend the thawed cell pellet in Lysis Buffer (50 mM Tris-HCl pH 7.5, 500 mM NaCl, 10 mM imidazole, 1 mg/mL DNase I, 10 mM MgCl₂, and one protease inhibitor cocktail tablet).[9]

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at high speed (e.g., >16,000 x g) for 45-60 minutes at 4°C to remove cell debris.

• Affinity Chromatography (IMAC):

  • Load the cleared supernatant onto a 5 mL HisTrap HP column (Cytiva) pre-equilibrated with IMAC Buffer A (20 mM Tris pH 7.5, 500 mM NaCl, 40 mM imidazole).[7][9]

  • Wash the column extensively with IMAC Buffer A to remove non-specifically bound proteins.

  • Elute the FTO protein using a linear gradient of 40-500 mM imidazole (IMAC Buffer B: 20 mM Tris pH 7.5, 500 mM NaCl, 500 mM imidazole).[9]

  • Collect fractions and analyze them by SDS-PAGE to identify those containing pure FTO.

• Size-Exclusion Chromatography (SEC):

  • Pool the pure fractions from the IMAC step.

  • Concentrate the protein and load it onto a size-exclusion column (e.g., Superdex 200 increase 10/300 GL, Cytiva) pre-equilibrated with SEC Buffer (25 mM Tris pH 7.5, 150 mM NaCl).[7]

  • Collect fractions corresponding to the monomeric FTO peak.

  • Verify the purity of the final protein pool using SDS-PAGE.

• Final Concentration and Storage:

  • Concentrate the purified FTO protein to 10-20 mg/mL using an appropriate centrifugal filter unit.

  • Determine the final concentration using a spectrophotometer (NanoDrop) based on the protein's extinction coefficient.

  • Flash-freeze aliquots in liquid nitrogen and store at -80°C.

Visualization of the Purification Workflow

Caption: Workflow for recombinant human FTO expression and purification.

Part 2: Crystallization of the FTO-hm6A Complex

Crystallizing an enzyme with a transient intermediate like hm6A is challenging. The strategy outlined here is based on forming a stable, non-reactive ternary complex using a co-factor mimic and co-crystallizing it with a short, single-stranded nucleic acid containing the hm6A modification.

Rationale for Co-Crystallization Strategy

• Substrate Mimic: Directly crystallizing FTO with hm6A and its co-substrate α-KG would lead to catalytic turnover. To trap the complex, a non-reactive α-KG analog such as N-oxalylglycine (NOG) is used.[11]

• Metal Co-factor: While Fe(II) is the native co-factor, it can be substituted with Mn(II) or Zn(II) to further inhibit catalysis and potentially improve crystal quality.[7]

• Nucleic Acid Substrate: Obtaining structures of FTO with full-length RNA is difficult. A proven strategy is to use short (e.g., 10-mer) single-stranded DNA (ssDNA) containing the modified base of interest.[1][11] This approach reduces conformational heterogeneity and promotes crystallization. For this protocol, a custom-synthesized ssDNA containing an internal hm6A is proposed.

• Crystallization Method: The vapor diffusion method, in either a sitting or hanging drop format, is the most common and effective technique for screening a wide range of crystallization conditions.[7]

Experimental Protocol: Co-crystallization

• Preparation of the FTO-hm6A-NOG Complex:

  • Thaw an aliquot of purified FTO protein on ice.

  • In a microcentrifuge tube, mix the components in the following order to a final volume of ~100 µL:

    • SEC Buffer (25 mM Tris pH 7.5, 150 mM NaCl)

    • FTO protein to a final concentration of ~10 mg/mL.

    • hm6A-containing 10-mer ssDNA to a 1.5-fold molar excess over the protein.

    • MnCl₂ to a final concentration of 1 mM.

    • NOG to a final concentration of 2 mM.

  • Incubate the mixture on ice for at least 60 minutes to allow for stable complex formation.

  • After incubation, centrifuge the mixture at high speed for 10 minutes at 4°C to pellet any aggregated material. The supernatant is now ready for setting up crystallization trials.

• Crystallization Screening and Optimization:

  • Initial Screening: Use the supernatant from the previous step to set up crystallization trials using commercially available sparse matrix screens (e.g., Hampton Research Index, PEG/Ion, SaltRx). Set up sitting or hanging drops by mixing 1 µL of the complex solution with 1 µL of the reservoir solution. Incubate plates at a constant temperature (e.g., 20°C).

  • Optimization of Hits: Once initial crystal "hits" (microcrystals, needles, or small plates) are identified, a systematic optimization process is required. Create a grid screen around the initial hit condition by varying the following parameters:[12]

    • Precipitant Concentration: Finely tune the concentration of the primary precipitant (e.g., PEG 3350) in 0.5-2% increments.

    • pH: Vary the pH of the buffer in 0.2-0.5 unit increments.

    • Additives: Screen for beneficial additives, which can improve crystal quality.[13][14]

    • Protein Concentration: Test different protein concentrations (e.g., 5, 10, and 15 mg/mL).

Table 1: Reference Crystallization Conditions for FTO Complexes

The following table summarizes previously successful crystallization conditions for FTO with other ligands, which can serve as an excellent starting point for designing optimization screens for the FTO-hm6A complex.

FTO Construct	Ligand/Substrate	Reservoir Solution	Temperature	PDB ID	Reference
FTO(32-505)	3-methylthymidine (3mT)	12% PEG 3350, 0.2 M MgCl₂, 0.1 M HEPES pH 7.5	20°C	3LFM	[2]
FTO(Q86K/Q306K)	6mA-modified ssDNA	15% PEG 3350, 0.2 M MgCl₂, 0.1 M HEPES pH 7.5	16°C	5ZMD	[1][11]
FTOΔ31	Inhibitor 13c	10% PEG 3350, 0.2 M Sodium Malonate pH 7.0	20°C	7A6E	[7]
FTOΔ31	Inhibitor 14a	8% PEG 3350, 4% tert-butanol, 0.1 M Trisodium Citrate pH 5.6	20°C	7A6F	[7]

Visualization of FTO Active Site Interactions

The following diagram illustrates the key interactions within the FTO active site based on the FTO-6mA structure, providing a model for the expected binding of hm6A.

Caption: Key interactions in the FTO active site with a substrate.

Part 3: Crystal Handling and Data Collection

• Crystal Harvesting and Cryoprotection:

  • Once crystals have grown to a suitable size (typically >50 µm), they must be harvested and flash-cooled in liquid nitrogen to prevent radiation damage during data collection.

  • To prevent ice formation, which would destroy the crystal lattice, soak the crystal in a cryoprotectant solution. This is typically the reservoir solution supplemented with 20-30% (v/v) glycerol or ethylene glycol.

  • Use a nylon loop to carefully remove a crystal from the drop and pass it through the cryoprotectant solution for a few seconds before plunging it into liquid nitrogen.

• Diffraction Data Collection:

  • Screen cryo-cooled crystals for X-ray diffraction quality at a synchrotron beamline.

  • For heterogeneous or small crystals, techniques like diffraction rastering can be invaluable for identifying the best-diffracting volume within the crystal, thereby maximizing data quality and resolution.[15]

  • Collect a complete dataset from the best-diffracting crystal.

Conclusion

The structural elucidation of the FTO-hm6A complex is a critical step toward understanding the mechanisms of RNA demethylation and accelerating the development of targeted therapeutics. While challenging, a systematic approach combining rational protein construct design, robust multi-step purification, and strategic co-crystallization with substrate and co-factor mimics provides a clear path forward. The protocols and insights detailed in this guide offer a validated framework to overcome the common hurdles in FTO crystallography, enabling researchers to pursue high-resolution snapshots of this dynamic enzymatic process.

References

• Targeting the RNA demethylase FTO for cancer therapy. Signal Transduction and Targeted Therapy.[Link]

• Structural insights into FTO's catalytic mechanism for the demethylation of multiple RNA substrates. Proceedings of the National Academy of Sciences.[Link]

• Crystal structure of FTO bound to 6mA-modified ssDNA. ResearchGate.[Link]

• Structural insights into FTO's catalytic mechanism for the demethylation of multiple RNA substrates. ResearchGate.[Link]

• Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors. Journal of Medicinal Chemistry.[Link]

• N-terminal fusion of the N-terminal domain of bacterial Enzyme I facilitates recombinant expression and purification of the human RNA demethylases FTO and Alkbh5. Protein Expression and Purification.[Link]

• Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors. University of Southampton ePrints.[Link]

• FTO Crystal Structure. ResearchGate.[Link]

• Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors. ACS Publications.[Link]

• Structural insights into FTO's catalytic mechanism for the demethylation of multiple RNA substrates. PNAS.[Link]

• Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors. University of Dundee Discovery Research Portal.[Link]

• Crystal structure of the FTO protein reveals basis for its substrate specificity. Nature.[Link]

• Crystal structure of the FTO protein reveals basis for its substrate specificity. ResearchGate.[Link]

• What are FTO inhibitors and how do they work? Synapse.[Link]

• Representative FTO inhibitors classified into four groups based on their mode of action. ResearchGate.[Link]

• Use of additives for inhibition and promotion of crystallization. Technobis Crystallization Systems.[Link]

• FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA. Nature Communications.[Link]

• FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. PubMed.[Link]

• Development of Cell-active N6-Methyladenosine RNA Demethylase FTO Inhibitor. University of Chicago.[Link]

• Is there any way to improve the diffraction of a protein crystal? ResearchGate.[Link]

• White Paper: Advances in Diffraction Rastering Technology for Protein Crystals. Nanuq.[Link]

• Optimization. Hampton Research.[Link]

Sources

• 1. Structural insights into FTO’s catalytic mechanism for the demethylation of multiple RNA substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What are FTO inhibitors and how do they work? [synapse.patsnap.com]
• 5. FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-terminal fusion of the N-terminal domain of bacterial Enzyme I facilitates recombinant expression and purification of the human RNA demethylases FTO and Alkbh5 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 10. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
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• 13. crystallizationsystems.com [crystallizationsystems.com]
• 14. researchgate.net [researchgate.net]
• 15. White Paper: Advances in Diffraction Rastering Technology for Protein Crystals [helixbiostructures.com]

Application Notes and Protocols for the Solid-Phase Synthesis of Oligonucleotides Containing N6-hydroxymethyladenosine (hm6A)

Introduction: The Epigenetic Significance of hm6A and the Need for Synthetic Oligonucleotides

N6-hydroxymethyladenosine (hm6A) is a recently discovered RNA modification, identified as an intermediate in the oxidative demethylation of the prevalent N6-methyladenosine (m6A) by the fat mass and obesity-associated (FTO) protein.[1] While m6A is a well-established epigenetic mark influencing mRNA stability, splicing, and translation, the precise biological roles of hm6A are still under active investigation. The transient and chemically labile nature of hm6A, with a half-life of approximately three hours in aqueous solution under physiological conditions, presents significant challenges for its study.[1][2]

The chemical synthesis of oligonucleotides containing site-specifically incorporated hm6A is a critical tool for elucidating its function. These synthetic oligonucleotides can serve as probes to study hm6A-binding proteins ("readers"), as substrates for enzymes involved in its metabolism, and as standards for analytical methods to quantify its abundance in biological samples. However, the inherent instability of the N6-hydroxymethyl group, particularly its susceptibility to decomposition under both acidic and basic conditions, renders its incorporation via standard solid-phase phosphoramidite chemistry a non-trivial synthetic challenge.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on a proposed strategy for the solid-phase synthesis of oligonucleotides containing hm6A. We will delve into the design of a suitable hm6A phosphoramidite building block, necessary modifications to the standard synthesis cycle, and a detailed protocol for deprotection and purification. This guide is founded on established principles of modified oligonucleotide synthesis, drawing parallels from the successful incorporation of other sensitive nucleosides, such as 5-hydroxymethyl-2'-deoxycytidine (5hmC).[3][4][5]

The Core Challenge: Stabilizing the N6-hydroxymethyl Group

The primary obstacle in the synthesis of hm6A-containing oligonucleotides is the reactivity of the N6-hydroxymethyl moiety. Standard phosphoramidite chemistry involves a cycle of acidic detritylation and basic deprotection steps, both of which can lead to the degradation of hm6A back to adenosine.[2] Therefore, a robust protecting group for the hydroxymethyl function is paramount. This protecting group must satisfy the following criteria:

• Stability: It must be stable throughout the multi-step phosphoramidite synthesis cycle, resisting both the acidic conditions of detritylation and the reagents used for coupling and oxidation.

• Orthogonality: It must be removable under conditions that do not cleave the standard protecting groups on the exocyclic amines of other bases or the phosphodiester backbone, and do not damage the oligonucleotide itself.

• Compatibility: Its presence should not significantly hinder the efficiency of the phosphoramidite coupling reaction.

Proposed Synthetic Strategy: A Silyl-Based Protecting Group Approach

Drawing inspiration from the successful synthesis of oligonucleotides containing 5-hydroxymethyl-2'-deoxycytidine (5hmC), we propose the use of a tert-butyldimethylsilyl (TBDMS) group to protect the N6-hydroxymethyl function of adenosine.[3][4][5] Silyl ethers are known for their stability under a range of chemical conditions and their selective removal with fluoride ions, offering an orthogonal deprotection strategy.

The proposed synthetic pathway for the hm6A phosphoramidite building block and its incorporation into an oligonucleotide is depicted below.

Caption: Proposed workflow for hm6A-oligonucleotide synthesis.

Detailed Protocols

Part 1: Synthesis of N6-(tert-butyldimethylsilyloxymethyl)-adenosine Phosphoramidite (Proposed)

This protocol is a proposed synthetic route and may require optimization.

• Protection of the N6-hydroxymethyl Group:

  • Dissolve N6-hydroxymethyladenosine in anhydrous DMF.

  • Add imidazole (2.5 equivalents) and stir until dissolved.

  • Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 equivalents) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction with methanol and purify the product by silica gel chromatography to obtain N6-(tert-butyldimethylsilyloxymethyl)-adenosine.

• 5'-O-Dimethoxytritylation:

  • Co-evaporate the silyl-protected adenosine with anhydrous pyridine.

  • Dissolve the residue in anhydrous pyridine and cool to 0°C.

  • Add 4,4'-dimethoxytrityl chloride (DMT-Cl, 1.1 equivalents) portion-wise.

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC.

  • Quench with methanol and purify by silica gel chromatography to yield the 5'-O-DMT, N6-O-TBDMS protected adenosine.

• 3'-O-Phosphitylation:

  • Dissolve the doubly protected nucleoside in anhydrous dichloromethane under an argon atmosphere.

  • Add N,N-diisopropylethylamine (DIPEA, 3.0 equivalents).

  • Add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 equivalents) dropwise at 0°C.

  • Stir at room temperature for 2-4 hours, monitoring by TLC.

  • Quench with saturated sodium bicarbonate solution and extract with dichloromethane.

  • Purify the crude product by silica gel chromatography under an inert atmosphere to obtain the final hm6A phosphoramidite.

Part 2: Solid-Phase Synthesis of hm6A-Containing Oligonucleotides

This protocol assumes the use of a standard automated DNA/RNA synthesizer.

• Reagent Preparation:

  • Dissolve the custom-synthesized hm6A phosphoramidite in anhydrous acetonitrile to the synthesizer's recommended concentration (e.g., 0.1 M).

  • Use standard DNA or RNA phosphoramidites and synthesis reagents.

  • Consider using a stronger activator, such as 5-(ethylthio)-1H-tetrazole (ETT), to enhance coupling efficiency of the modified base.

• Synthesis Cycle Modification for hm6A Incorporation:

  • Program the synthesizer to perform the standard phosphoramidite cycle for all standard bases.

  • At the desired position for hm6A incorporation, modify the coupling step to extend the coupling time. A doubling of the standard coupling time is a reasonable starting point.

  Caption: Modified synthesis cycle for hm6A incorporation.

• Post-Synthesis:

  • Upon completion of the synthesis, keep the terminal 5'-DMT group on if DMT-on purification is desired.

Part 3: Deprotection and Purification of hm6A-Containing Oligonucleotides

This is a two-stage deprotection protocol to ensure the integrity of the hm6A modification.

• Stage 1: Cleavage and Base Deprotection:

  • Transfer the solid support to a screw-cap vial.

  • Add a solution of ammonium hydroxide/methylamine (AMA) (1:1, v/v).

  • Heat the sealed vial at 65°C for 15-20 minutes. This step cleaves the oligonucleotide from the solid support and removes the protecting groups from the standard bases and the phosphate backbone.

  • Cool the vial on ice and transfer the supernatant to a new tube. Evaporate to dryness.

• Stage 2: Removal of the TBDMS Protecting Group:

  • Re-dissolve the dried oligonucleotide pellet in a solution of triethylamine trihydrofluoride (TEA·3HF) in anhydrous DMSO.

  • Heat at 65°C for 2.5 hours.

  • Quench the reaction by adding a suitable quenching buffer (e.g., isopropoxytrimethylsilane).

  • Desalt the oligonucleotide using a size-exclusion column or by ethanol precipitation.

• Purification:

  • Purify the crude oligonucleotide by reverse-phase HPLC (for DMT-on purification) or anion-exchange HPLC.

  • Analyze the purified product by mass spectrometry to confirm the correct mass, and by enzymatic digestion followed by LC-MS to confirm the presence of hm6A.

Data and Expected Results

The successful synthesis of an hm6A-containing oligonucleotide should be confirmed by a combination of analytical techniques.

Analysis	Expected Outcome
Coupling Efficiency	The average stepwise coupling efficiency, monitored by trityl cation release, should ideally be >98%. A slightly lower efficiency for the hm6A coupling step may be observed.
RP-HPLC	A major peak corresponding to the full-length product. If DMT-on purification is used, the product will have a longer retention time than detritylated failure sequences.
Mass Spectrometry	The observed mass should match the calculated mass of the desired hm6A-containing oligonucleotide.
Enzymatic Digestion & LC-MS	Digestion of the oligonucleotide to its constituent nucleosides followed by LC-MS analysis should show a peak with the characteristic mass and retention time of authentic hm6A.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low coupling efficiency of hm6A	Steric hindrance from the protected hydroxymethyl group.	Increase coupling time further. Use a stronger activator like DCI. Ensure anhydrous conditions.
Degradation of hm6A during deprotection	The N6-hydroxymethyl group is sensitive to standard deprotection conditions.	Strictly adhere to the two-stage deprotection protocol. Avoid prolonged exposure to AMA.
Incomplete removal of TBDMS group	Insufficient reaction time or inactive deprotection reagent.	Ensure the TEA·3HF solution is fresh. Extend the reaction time if necessary.

Conclusion

The solid-phase synthesis of oligonucleotides containing the labile N6-hydroxymethyladenosine modification is a challenging but feasible endeavor. The proposed strategy, centered around the use of a TBDMS protecting group for the N6-hydroxymethyl function and a two-stage orthogonal deprotection scheme, provides a scientifically sound framework for accessing these valuable research tools. Careful synthesis of the phosphoramidite building block and optimization of the coupling and deprotection steps will be key to obtaining high-quality hm6A-modified oligonucleotides. The availability of these synthetic molecules will undoubtedly accelerate research into the biological significance of this intriguing epigenetic mark.

References

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., ... & He, C. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 4(1), 1-8. [Link]

• Dai, Q., & He, C. (2011). Preparation of DNA containing 5-hydroxymethyl-2'-deoxycytidine modification through phosphoramidites with TBDMS as 5-hydroxymethyl protecting group. Current protocols in nucleic acid chemistry, 47(1), 4-47. [Link]

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., ... & He, C. (2013). FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA. Nature communications, 4, 1798. [Link]

• Abdu, K. (2016). Nucleophilic Groups Protection of Phosphoramidite for DNA Synthesis. International Research Journal of Pure and Applied Chemistry, 13(2), 1-7. [Link]

• Dai, Q., Song, C. X., Pan, T., & He, C. (2011). Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA. The Journal of organic chemistry, 76(10), 4182–4188. [Link]

• Dai, Q., Song, C. X., Pan, T., & He, C. (2011). Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA. The Journal of organic chemistry, 76(10), 4182–4188. [Link]

Sources

• 1. FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of DNA containing 5-hydroxymethyl-2'-deoxycytidine modification through phosphoramidites with TBDMS as 5-hydroxymethyl protecting group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stabilizing (6-amino-9H-purin-9-yl)methanol in Aqueous Solutions

Welcome to the technical support guide for (6-amino-9H-purin-9-yl)methanol, also known as N9-hydroxymethyladenine. This document is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their experiments. The inherent instability of the N-hydroxymethyl group in aqueous solutions presents a significant challenge, leading to hydrolysis and the release of formaldehyde. This guide provides in-depth explanations, troubleshooting protocols, and validated methods to mitigate degradation and ensure the reliability and reproducibility of your experimental results.

I. Understanding the Core Challenge: The Mechanism of Hydrolysis

The primary issue encountered when working with (6-amino-9H-purin-9-yl)methanol in aqueous media is its propensity to undergo reversible hydrolysis. The N-hydroxymethyl group is in a dynamic equilibrium with its parent compound, adenine, and free formaldehyde. This reaction is catalyzed by both acid and base, making pH a critical determinant of the compound's stability.

The equilibrium can be depicted as follows:

Caption: Reversible hydrolysis of (6-amino-9H-purin-9-yl)methanol.

This equilibrium shift towards adenine and formaldehyde can lead to a decrease in the concentration of the active compound, resulting in diminished efficacy and inconsistent experimental outcomes. Furthermore, the liberated formaldehyde can introduce confounding variables, such as cytotoxicity, in cellular assays.

II. Frequently Asked Questions (FAQs)

Q1: My stock solution of (6-amino-9H-purin-9-yl)methanol is showing reduced activity over time. What is happening?

A: The observed loss of activity is likely due to the hydrolysis of the N-hydroxymethyl group in your aqueous stock solution. This process is highly dependent on pH, temperature, and the composition of the buffer.[1][2][3] Alkaline conditions, in particular, can significantly accelerate the degradation of N-hydroxymethyl compounds.[4][5] To maintain the integrity of your stock solution, it is crucial to prepare and store it under conditions that favor the stability of the parent compound.

Q2: What is the optimal pH range for dissolving and storing (6-amino-9H-purin-9-yl)methanol?

A: While specific data for (6-amino-9H-purin-9-yl)methanol is limited, general knowledge of N-hydroxymethyl compounds suggests that maximum stability is typically achieved in a slightly acidic to neutral pH range, approximately pH 4 to 7.[6] Within this range, both acid- and base-catalyzed hydrolysis are minimized. It is imperative to avoid alkaline conditions (pH > 7.5), as they have been shown to markedly decrease the stability of similar compounds.[4]

Q3: Can I use standard phosphate-buffered saline (PBS) at pH 7.4 for my experiments?

A: While PBS is a common biological buffer, its pH of 7.4 may not be optimal for the long-term stability of (6-amino-9H-purin-9-yl)methanol, especially during prolonged incubations. For short-term experiments, it may be acceptable, but for stock solutions or extended assays, we recommend using a buffer system that maintains a pH closer to neutral or slightly acidic. Consider using a MES (2-(N-morpholino)ethanesulfonic acid) or a phosphate buffer adjusted to a pH between 6.0 and 7.0.

Q4: How can I verify the integrity of my (6-amino-9H-purin-9-yl)methanol solution?

A: The most reliable method to assess the integrity of your solution is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass Spectrometry (MS).[7][8][9] This will allow you to separate and quantify the parent compound, (6-amino-9H-purin-9-yl)methanol, and its primary hydrolysis product, adenine. A significant increase in the adenine peak alongside a decrease in the parent compound peak confirms degradation.

Q5: Are there any additives that can help stabilize the compound in solution?

A: The stability of formaldehyde solutions, a product of hydrolysis, can be enhanced with certain additives like methanol.[10] While not directly acting on the parent compound, a small percentage of methanol in the stock solution could potentially shift the equilibrium away from hydrolysis, based on Le Chatelier's principle. However, this must be carefully evaluated for compatibility with your specific experimental system, as methanol can have its own effects.

III. Troubleshooting Guide: Addressing Common Experimental Issues

This section provides a structured approach to diagnosing and resolving common problems encountered when working with (6-amino-9H-purin-9-yl)methanol.

Caption: Workflow for troubleshooting experimental issues.

Issue 1: High Variability in Cell-Based Assay Results

• Potential Cause: On-plate hydrolysis of the compound during the incubation period. The rate of hydrolysis can be influenced by the cell culture medium's pH (typically 7.2-7.4) and temperature (37°C), leading to an inconsistent dosage of the active compound over time. The released formaldehyde may also contribute to variable cytotoxicity.

• Troubleshooting Steps:

  • Minimize Incubation Time: If possible, reduce the duration of the experiment to limit the extent of hydrolysis.

  • pH-Controlled Medium: For critical experiments, consider using a culture medium buffered to a pH closer to 7.0.

  • Fresh Working Solutions: Always prepare fresh dilutions of the compound from a stable stock solution immediately before adding it to your assay. Do not store working dilutions in aqueous buffers for extended periods.

  • Include a Control: Use adenine as a control in your experiments to account for any biological effects of the hydrolysis product.

Issue 2: Precipitate Formation in Stock Solution

• Potential Cause: The solubility of adenine, the hydrolysis product, is lower than that of the parent compound in some solvents. If significant hydrolysis has occurred, adenine may precipitate out of the solution, especially at high concentrations or upon refrigeration.

• Troubleshooting Steps:

  • Solvent Selection: Prepare stock solutions in a suitable organic solvent like DMSO, where the compound is more stable, and store them at -20°C or -80°C. Make fresh aqueous dilutions for each experiment.

  • Confirm Identity: If a precipitate is observed, centrifuge the sample, remove the supernatant, and analyze both the supernatant and the redissolved precipitate by HPLC-MS to confirm their identities.

  • Lower Concentration: Consider preparing stock solutions at a lower concentration to maintain the solubility of both the parent compound and any potential degradation products.

IV. Recommended Experimental Protocols

Protocol 1: Preparation and Storage of a Stable Stock Solution

This protocol is designed to maximize the shelf-life of your (6-amino-9H-purin-9-yl)methanol stock.

• Solvent Choice: Use anhydrous Dimethyl Sulfoxide (DMSO) as the primary solvent.

• Preparation:

  • Allow the vial of (6-amino-9H-purin-9-yl)methanol to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of compound in a sterile, dry vial.

  • Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM).

  • Vortex thoroughly until the solid is completely dissolved.

• Aliquoting and Storage:

  • Dispense the stock solution into small, single-use aliquots in low-retention microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage.

• Usage:

  • When needed, remove a single aliquot from the freezer and thaw it at room temperature.

  • Prepare fresh working solutions by diluting the DMSO stock into your desired aqueous experimental buffer immediately before use.

  • Discard any unused portion of the thawed aliquot; do not refreeze.

Protocol 2: HPLC-MS Method for Quantifying Hydrolysis

This method allows for the simultaneous quantification of (6-amino-9H-purin-9-yl)methanol and its hydrolysis product, adenine.[7][8][11]

• Instrumentation: A Liquid Chromatography system coupled to a Mass Spectrometer (LC-MS/MS) provides the best sensitivity and specificity.[8][12]

• Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 0% B to 50% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Detection (MS/MS): Use Multiple Reaction Monitoring (MRM) mode.

  • MRM Transition for (6-amino-9H-purin-9-yl)methanol: Determine the specific parent ion (M+H)+ and a stable fragment ion.

  • MRM Transition for Adenine: Determine the specific parent ion (M+H)+ and a stable fragment ion.

• Sample Preparation: Dilute your aqueous samples in the initial mobile phase (0.1% Formic Acid in Water) to a concentration suitable for your instrument's linear range.

• Analysis: Monitor the peak areas for both compounds over time. An increase in the adenine peak area relative to the (6-amino-9H-purin-9-yl)methanol peak area indicates hydrolysis.

V. Summary of Stability-Influencing Factors

Parameter	Recommendation for Maximizing Stability	Rationale
pH	Maintain solutions in the range of pH 4.0 - 7.0 .[6] Avoid alkaline conditions (pH > 7.5).	Minimizes both acid- and base-catalyzed hydrolysis.[4][5]
Temperature	Store stock solutions at -80°C . Perform experiments at the lowest feasible temperature.	Higher temperatures accelerate the rate of chemical degradation.[1][2]
Buffer Choice	For aqueous solutions, use buffers like MES or Phosphate adjusted to a pH between 6.0 and 7.0.	Provides better pH control in the optimal stability range compared to buffers like PBS (pH 7.4).
Solvent	For long-term storage, use anhydrous DMSO .	The absence of water prevents hydrolysis.
Light Exposure	Store solutions in amber vials or protected from light .	While not specifically documented for this compound, light can be a factor in the degradation of many chemical compounds.[1][3]

VI. References

• Ross, W. C. J., & Warwick, G. P. (1956). The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds. Journal of the Chemical Society (Resumed), 1719.

• Xiong, J., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 46(22), 11634–11644. [Link]

• E. I. du Pont de Nemours & Company. (1941). Stabilization of formaldehyde solutions. US Patent 2,240,015.

• Celanese Corporation. (1964). Stabilization of formaldehyde solutions. US Patent 3,137,736.

• BASF SE. (1977). Stabilized aqueous formaldehyde solutions and process for their manufacture. US Patent 4,001,337.

• Compass Chemical. (n.d.). Top 5 Factors Affecting Chemical Stability. [Link]

• Globisch, D., et al. (2011). A sensitive mass spectrometry method for simultaneous quantification of DNA methylation and hydroxymethylation levels in biological samples. Analytical Biochemistry, 412(2), 184-190. [Link]

• Wikipedia contributors. (2024, February 12). Formaldehyde. In Wikipedia, The Free Encyclopedia. [Link]

• Fan, G., et al. (2011). A sensitive mass-spectrometry method for simultaneous quantification of DNA methylation and hydroxymethylation levels in biological samples. Fan Lab. [Link]

• Németh, B., et al. (2021). A relative quantitation method for measuring DNA methylation and hydroxymethylation using guanine as an internal standard. Analytical Methods, 13(39), 4614-4622. [Link]

• Khan, M. N. (1989). Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs. Journal of Pharmaceutical and Biomedical Analysis, 7(6), 685-691. [Link]

• He, C., et al. (2019). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. PubMed. [Link]

• Xiong, J., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Semantic Scholar. [Link]

• He, C., et al. (2015). FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA. Nature Communications, 6, 6479. [Link]

• EasyChem. (n.d.). Formaldehyde-Releasing Preservatives in Cosmetics: Are They Safe? [Link]

• King, M. W. (2022). Purine and Pyrimidine Metabolism. The Medical Biochemistry Page. [Link]

• Jain, M. (2018). Factors affecting stability of drugs. Slideshare. [Link]

• Krasowski, M. D. (2009). Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices. ResearchGate. [Link]

• Moskalev, A. A., et al. (2022). Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA. International Journal of Molecular Sciences, 23(19), 11843. [Link]

• He, C., et al. (2015). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. PubMed. [Link]

• Catalyst University. (2015, July 8). Biochemistry | Purine Catabolism [Conversion of Hypoxanthine to Uric Acid]. YouTube. [Link]

• Amerigo Scientific. (n.d.). (6-Amino-9H-purin-9-yl)methanol. [Link]

• Taylor & Francis. (n.d.). Purine metabolism – Knowledge and References. [Link]

• Ashihara, H., & Crozier, A. (2010). Degradation of Purine Nucleotides. In Plant Metabolism and its Regulation. ResearchGate. [Link]

• Kovács, L. (2000). 1-(6-Amino-9H-purin-9-yl)-3-diazoacetone. Molecules, 5(1), M130. [Link]

• National Center for Biotechnology Information. (n.d.). 1-(6-Amino-9H-purin-9-yl)propan-2-one. PubChem Compound Database. [Link]

• Kovács, L. (2000). 1-(6-Amino-9H-purin-9-yl)-3-diazoacetone. ResearchGate. [Link]

• Xiong, J., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Semantic Scholar. [Link]

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Technical Support Center: Troubleshooting Low Recovery of 9-Hydroxymethyladenine

Welcome to the technical support center for optimizing the extraction of 9-hydroxymethyladenine (9-hmA). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low recovery of this polar-modified nucleobase. Here, we will explore the underlying reasons for poor extraction efficiency and provide systematic, field-proven solutions to enhance your experimental outcomes.

Introduction to the Challenge

9-hydroxymethyladenine is a modified nucleobase of significant interest in epigenetics and drug development. Its polar nature, stemming from the hydroxyl group, presents a unique set of challenges during extraction from complex biological matrices. Low recovery is a frequent issue that can compromise the accuracy and reproducibility of downstream analytical methods such as LC-MS/MS. This guide provides a structured approach to troubleshooting, moving from common issues to more complex optimization strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I'm experiencing very low or no recovery of 9-hmA. Where should I start troubleshooting?

Answer:

When facing a near-complete loss of your analyte, the most effective approach is to systematically evaluate each stage of your extraction workflow. It is crucial to determine at which step the loss is occurring.

Core Logic: The first step in troubleshooting is to isolate the problematic stage of the extraction process. By analyzing each fraction (load, wash, and elution), you can pinpoint whether the issue lies in the initial binding, a premature elution during the wash, or a failure to elute from the extraction medium.

Recommended Protocol: Fraction Analysis

• Perform your standard extraction protocol , but collect and save every fraction:

  • The original sample lysate (pre-extraction).

  • The flow-through after loading the sample onto the SPE cartridge or after the first liquid-liquid extraction step (the "load" fraction).

  • Each wash solution ("wash" fractions).

  • The final elution solution ("elution" fraction).

• Analyze each fraction using your established analytical method (e.g., LC-MS).

• Interpret the results:

  • Analyte in the load fraction: This indicates that the 9-hmA did not effectively bind to the solid-phase extraction (SPE) sorbent or partition into the desired solvent during liquid-liquid extraction (LLE). This is a common issue for polar analytes.

  • Analyte in the wash fraction: Your wash solvent is too strong, causing the 9-hmA to be prematurely eluted from the SPE cartridge.

  • No analyte in any fraction: This suggests several possibilities: the analyte may have degraded during sample processing, it may be irreversibly bound to the extraction medium, or it was not present in the initial sample.

Question 2: My fraction analysis shows that 9-hmA is in the initial flow-through (load fraction). How can I improve its retention?

Answer:

Finding your analyte in the load fraction is a clear indication of a mismatch between the polarity of 9-hmA and the extraction method's retention mechanism. For polar compounds like 9-hmA, enhancing retention is key.

Underlying Principle: The principle of "like dissolves like" governs both SPE and LLE. To retain a polar analyte, you must create an environment where it has a strong affinity for the stationary phase (in SPE) or is driven out of the mobile phase (in LLE).

Strategies for Improving Retention in Reversed-Phase SPE

For reversed-phase SPE, where the sorbent is non-polar, retaining a polar compound like 9-hmA can be challenging. Here are several strategies to improve this:

• Sample Dilution: If your sample is in a solvent with a high organic content, this will weaken the interaction between the polar analyte and the non-polar sorbent. Dilute your sample with a weak, aqueous solvent before loading.[1]

• Adjust Sample pH: The charge state of 9-hmA can influence its retention. While 9-hmA is generally neutral, ensuring the pH of your sample is adjusted to maintain this neutrality can prevent unwanted ionic interactions.

• Increase Sample Polarity (Salting Out): Adding a salt (e.g., 5-10% NaCl) to your aqueous sample can increase the polarity of the solvent, which enhances the retention of polar analytes on a reversed-phase sorbent.[1]

Strategies for Improving Partitioning in Liquid-Liquid Extraction (LLE)

In LLE, the goal is to drive the polar 9-hmA from the aqueous phase into an organic solvent. This can be difficult due to its hydrophilicity.

• Solvent Selection: While counterintuitive, a slightly more polar organic solvent may be necessary to effectively extract a polar analyte. However, the solvent must remain immiscible with water. Consider solvents like ethyl acetate or a mixture of dichloromethane and isopropanol. The key is to match the polarity of the analyte with the extraction solvent.[2]

• Salting Out: Similar to SPE, adding a salt (e.g., 3-5 M sodium sulfate) to the aqueous phase reduces the solubility of polar analytes in water, thereby promoting their transfer into the organic phase.[3]

• Ion Pairing: Introduce an ion-pairing reagent with an opposite charge to your analyte (if it can be ionized). This forms a neutral complex that is more readily extracted into an organic solvent.[2]

Solvent Polarity Index

Solvent	Polarity Index
Hexane	0.1
Toluene	2.4
Dichloromethane	3.1
Ethyl Acetate	4.4
Acetone	5.1
Acetonitrile	5.8
Methanol	5.1
Water	10.2

A higher polarity index indicates a more polar solvent.

Question 3: The 9-hmA is being lost in the wash step. What adjustments should I make?

Answer:

Losing the analyte during the wash step indicates that your wash solvent is too strong and is eluting the 9-hmA along with the impurities. The solution is to use a weaker wash solvent that will remove interferences without disturbing the bound analyte.

Core Principle: The wash step is a critical balancing act. The solvent must be strong enough to remove weakly bound matrix components but weak enough to leave the analyte of interest retained on the sorbent.

Troubleshooting the Wash Step:

• Reduce the Organic Content: If you are using a mixture of organic solvent and water (e.g., methanol and water), decrease the percentage of the organic solvent. This will reduce the solvent's elution strength.

• Maintain Consistent pH: Ensure the pH of your wash solution is the same as your loading solution to maintain the desired retention mechanism. A change in pH can alter the charge state of the analyte and cause it to elute prematurely.[4]

• Control Flow Rate: A high flow rate during the wash can lead to channeling and inefficient removal of interferences, and in some cases, can contribute to analyte loss. A slower, controlled flow rate of approximately 1-2 mL/min is recommended.[5]

Question 4: My recovery is still low, and the analyte is not in the load or wash fractions. How can I improve the elution step?

Answer:

If the 9-hmA is not in the load or wash fractions, it is likely strongly retained on the SPE sorbent and not being fully eluted. This requires a stronger elution solvent or optimization of the elution conditions.

Underlying Principle: Elution works by introducing a solvent that has a stronger affinity for the analyte than the sorbent does, causing the analyte to be desorbed and collected.

Strategies for Optimizing Elution:

• Increase Elution Solvent Strength:

  • Increase Organic Percentage: Use a higher concentration of organic solvent in your elution mixture. For very polar compounds, you may need a high percentage of a polar organic solvent like methanol or acetonitrile.[5]

  • Use a Stronger Eluent: If increasing the percentage of your current solvent is ineffective, switch to a stronger (more non-polar in reversed-phase) solvent.

• Adjust Elution Solvent pH: For ionizable compounds, adjusting the pH of the elution solvent can neutralize the analyte, breaking its ionic interaction with the sorbent and facilitating elution.[5]

• Increase Elution Volume: It's possible that the volume of your elution solvent is insufficient to completely desorb the analyte. Try increasing the elution volume in increments and analyzing the fractions to see if recovery improves.[5]

• Incorporate a "Soak" Step: After adding the elution solvent, allow it to sit in the sorbent bed for a few minutes before applying vacuum or pressure. This can improve the interaction between the solvent and the analyte, leading to more efficient elution.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical flow for troubleshooting low recovery of 9-hydroxymethyladenine.

Caption: A flowchart for systematic troubleshooting of low 9-hmA recovery.

Question 5: Could matrix effects be the cause of my low recovery?

Answer:

Yes, matrix effects are a significant and often overlooked cause of apparent low recovery, particularly in LC-MS applications. Matrix effects do not necessarily mean the analyte is lost during extraction; rather, components of the biological matrix that co-elute with the analyte can suppress or enhance its ionization in the mass spectrometer, leading to an inaccurate quantification.[6]

Identifying Matrix Effects:

A common method to assess matrix effects is the post-extraction spike experiment.[6]

Experimental Protocol: Post-Extraction Spike

• Extract a blank matrix sample (a sample of the same biological matrix that does not contain the analyte) using your standard protocol.

• Spike the extracted blank matrix with a known concentration of 9-hmA standard.

• Prepare a neat standard of the same concentration in the final elution solvent.

• Analyze both samples and compare the peak area of the analyte.

  • Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solvent) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Strategies to Mitigate Matrix Effects:

• Improve Sample Cleanup: Employ a more rigorous extraction protocol to remove interfering matrix components. This could involve using a different SPE sorbent or adding a pre-extraction protein precipitation step.

• Optimize Chromatography: Adjust your chromatographic method to separate the 9-hmA from the co-eluting matrix components. This can be achieved by modifying the gradient, changing the mobile phase, or using a different column.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled version of 9-hmA is the ideal internal standard, as it will co-elute and experience the same matrix effects, allowing for accurate correction during data analysis.

Chemical Stability Considerations

The stability of 9-hydroxymethyladenine during sample preparation is a crucial factor. Studies on similar modified nucleosides have shown that they can be sensitive to temperature and pH.

• Temperature: It is recommended that all DNA extraction and sample preparation steps be performed at 4°C to minimize potential degradation.[7][8] While global DNA methylation and hydroxymethylation have been shown to be stable under various storage conditions, it is best practice to handle samples at low temperatures.[9][10][11]

• pH: The synthesis of related compounds is often conducted under controlled pH (7-9) to ensure stability.[12] Extreme pH conditions during extraction should be avoided unless specifically required for the retention or elution mechanism, and exposure should be minimized.

Summary of Troubleshooting Strategies

Problem	Potential Cause	Recommended Solution(s)
Analyte in Load Fraction	Poor retention on SPE sorbent or unfavorable partitioning in LLE.	- Dilute sample in a weak solvent.- Add salt to the sample ("salting out").- Select a more appropriate SPE sorbent or LLE solvent.
Analyte in Wash Fraction	Wash solvent is too strong.	- Decrease the organic content of the wash solvent.- Ensure the pH of the wash is consistent with the load.- Reduce the flow rate of the wash step.
Analyte Not Eluting	Elution solvent is too weak or elution volume is insufficient.	- Increase the strength of the elution solvent.- Increase the volume of the elution solvent.- Incorporate a "soak" step before final elution.
Inconsistent Recovery	Matrix effects (ion suppression or enhancement).	- Perform a post-extraction spike experiment to confirm.- Improve sample cleanup to remove interferences.- Optimize chromatography to separate analyte from matrix components.- Use a stable isotope-labeled internal standard.
No Analyte Detected	Analyte degradation.	- Perform all extraction steps at 4°C.- Avoid extreme pH conditions.- Minimize sample processing time.

References

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved February 15, 2026, from [Link]

• Welch Materials. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Retrieved February 15, 2026, from [Link]

• LCGC International. (2021, April 7). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. Retrieved February 15, 2026, from [Link]

• ResearchGate. (2020, March). Optimization of liquid–liquid extraction procedures using water and methanol as the polar phase and a variety of non-polar solvents as extractants. Retrieved February 15, 2026, from [Link]

• Phenomenex. (n.d.). Sample Prep Tech Tip: Troubleshooting SPE. Retrieved February 15, 2026, from [Link]

• Hawach. (2025, October 17). The Reason of Poor Sample Recovery When Using SPE. Retrieved February 15, 2026, from [Link]

• Biocompare. (2024, October 15). Strategies for Optimizing Nucleic Acid Extractions. Retrieved February 15, 2026, from [Link]

• Tshepelevitsh, S., Hernits, K., Jenčo, J., Hawkins, J. M., Muteki, K., Solich, P., & Leito, I. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega, 2(11), 7772–7776. [Link]

• Waters. (n.d.). What are common causes of low recovery in capture and elute reverse-phase SPE methods? - WKB279613. Retrieved February 15, 2026, from [Link]

• ACS Publications. (2017, November 10). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega. Retrieved February 15, 2026, from [Link]

• Phenomenex. (2025, May 21). How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. YouTube. Retrieved February 15, 2026, from [Link]

• Xiong, J., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1268–1277. [Link]

• A relative quantitation method for measuring DNA methylation and hydroxymethylation using guanine as an internal standard. (n.d.).
• Rapid Methods for the Extraction of Nucleic Acids from Biological Samples. (n.d.). Google Patents.

• MDPI. (n.d.). Qualitative and Quantitative Analytical Techniques of Nucleic Acid Modification Based on Mass Spectrometry for Biomarker Discovery. Retrieved February 15, 2026, from [Link]

• BioChain Institute Inc. (n.d.). Nucleic Acid Extraction Methods. Retrieved February 15, 2026, from [Link]

• DNAmod. (n.d.). 9-methyladenine. Retrieved February 15, 2026, from [Link]

• DNAmod. (n.d.). 6-hydroxymethyladenine. Retrieved February 15, 2026, from [Link]

• International Journal of MediPharm Research. (n.d.). Review Article on Matrix Effect in Bioanalytical Method Development.

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. In Toxicological Profile for 2,4,6-Trinitrotoluene. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 9-Methyladenine. Retrieved February 15, 2026, from [Link]

• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Chromatography Today. (2016, November 24). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. Retrieved February 15, 2026, from [Link]

• Xiong, J., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. PMC. Retrieved February 15, 2026, from [Link]

• Gosselt, H. R., et al. (2020). Global DNA (hydroxy)methylation is stable over time under several storage conditions and temperatures. Epigenetics, 15(10), 1100-1108. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.).
• Coping with Matrix Effects Caused by Phospholipids in Biological Samples. (2022, December 1).

• Le, T., et al. (2011). A sensitive mass spectrometry method for simultaneous quantification of DNA methylation and hydroxymethylation levels in biological samples. Analytical Biochemistry, 412(2), 203-209. [Link]

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Technical Support Center: HPLC Separation of 9-Hydroxymethyladenine from Adenosine

Welcome to the technical support guide for the chromatographic separation of 9-hydroxymethyladenine and adenosine. This document is designed for researchers, scientists, and drug development professionals who encounter challenges in resolving these two structurally similar compounds. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you achieve robust and reproducible separations.

Introduction: The Separation Challenge

Separating 9-hydroxymethyladenine from adenosine by High-Performance Liquid Chromatography (HPLC) presents a unique challenge due to their structural similarities. Adenosine is a purine nucleoside, composed of an adenine base linked to a ribose sugar.[1][2] 9-hydroxymethyladenine is a modified adenine base where a hydroxymethyl group is attached to the N9 position, the same position where the ribose sugar attaches in adenosine.[3][4] The primary difference lies in the substituent at the N9 position: a full ribose sugar for adenosine versus a single hydroxymethyl group for 9-hydroxymethyladenine. This makes adenosine significantly more polar.

This guide provides a systematic approach to method development, optimization, and troubleshooting for this specific separation.

Part 1: Foundational Principles & Method Development

This section addresses the fundamental questions regarding the analytes and provides a robust starting point for developing your HPLC method.

Q1: What are the key chemical differences between 9-hydroxymethyladenine and adenosine, and how do they influence HPLC separation?

A: The key difference is the group attached to the 9-position of the adenine purine ring.

• Adenosine: Possesses a D-ribose sugar moiety, which contains multiple hydroxyl (-OH) groups. This makes adenosine highly polar and capable of extensive hydrogen bonding.

• 9-Hydroxymethyladenine: Has a single hydroxymethyl (-CH₂OH) group. While this group adds polarity compared to an unsubstituted adenine, the molecule is significantly less polar overall than adenosine.

In reversed-phase (RP) HPLC, which separates compounds based on hydrophobicity, this difference in polarity is the foundation of the separation.[5][6] The less polar analyte (9-hydroxymethyladenine) will interact more strongly with the non-polar stationary phase (e.g., C18) and will therefore be retained longer. The highly polar adenosine will have a greater affinity for the polar mobile phase and will elute earlier.

Q2: What is a reliable starting method for separating these two compounds using reversed-phase HPLC?

A: A gradient elution method using a C18 column is the most common and effective starting point.[5][7] This approach provides robust separation for polar compounds like nucleosides and their derivatives.

Recommended Starting Protocol: Reversed-Phase HPLC

• Column: Use a high-purity, end-capped C18 column (e.g., 150 x 4.6 mm, 3.5 µm or 5 µm particle size). End-capping is crucial to minimize peak tailing caused by secondary interactions with residual silanols.[8][9]

• Mobile Phase A: 0.1% Formic Acid or 20 mM Ammonium Acetate in Water. The acidic modifier ensures the protonation of the analytes, leading to more consistent retention and better peak shape.[10][11]

• Mobile Phase B: Acetonitrile or Methanol. Acetonitrile often provides better peak shapes and lower backpressure.[12]

• Detection: UV detection at 260 nm, as this is near the absorbance maximum for purine bases.[13]

• Column Temperature: 30-35 °C. Elevated temperature can improve efficiency and reduce viscosity, but should be kept consistent.[14]

• Injection Volume: 5-10 µL. Ensure the sample is dissolved in the initial mobile phase composition to prevent peak distortion.[15]

Example Gradient Program:

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Flow Rate (mL/min)
0.0	98%	2%	1.0
15.0	70%	30%	1.0
16.0	5%	95%	1.0
18.0	5%	95%	1.0
19.0	98%	2%	1.0
25.0	98%	2%	1.0

This is a general-purpose gradient. The slope and starting/ending percentages should be optimized based on initial results.

Q3: When should I consider an alternative separation mode like HILIC?

A: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative if you experience insufficient retention in reversed-phase mode, even after optimization.[16][17] HILIC is specifically designed to retain and separate very polar compounds.[18]

• Principle: HILIC uses a polar stationary phase (like bare silica or a diol-bonded phase) and a mobile phase with a high concentration of organic solvent.[17] A water layer forms on the stationary phase, and analytes partition between this layer and the mobile phase.

• Elution Order: In HILIC, the elution order is reversed compared to RP-HPLC. The most polar compound (adenosine) is retained more strongly, while the less polar compound (9-hydroxymethyladenine) elutes earlier.[16] This can provide very different selectivity and may resolve peaks that co-elute in reversed-phase.

Part 2: Troubleshooting Common Separation Issues

This section is formatted as a direct troubleshooting guide for specific problems you may encounter.

Q4: My peaks are tailing or showing poor symmetry. What are the causes and solutions?

A: Peak tailing is the most common issue when analyzing polar, basic compounds like purines.[8][19] It indicates undesirable secondary interactions or other system problems.

Causality & Troubleshooting Workflow

The primary cause of tailing for these analytes is the interaction of their basic amine groups with acidic residual silanol groups on the silica surface of the HPLC column.[11][19] This secondary retention mechanism causes a portion of the analyte molecules to lag behind the main peak, creating a "tail".

Caption: A logical workflow for troubleshooting peak tailing.

Detailed Solutions:

• Operate at Low pH: Lowering the mobile phase pH (e.g., to pH 2.5-3.5) with an acid like formic acid or trifluoroacetic acid (TFA) protonates the silanol groups (Si-OH), neutralizing their negative charge and minimizing secondary ionic interactions.[8][11]

• Use a High-Purity, End-Capped Column: Modern columns are made with high-purity silica and are "end-capped," a process that chemically treats most residual silanols.[9] If your column is old, performance may have degraded.

• Check for Mass Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[15] Try reducing the injection volume or sample concentration.

• Ensure Sample Solvent Compatibility: Dissolve your sample in a solvent that is weaker than or identical to the mobile phase (e.g., 98:2 Water:ACN for the starting gradient). Injecting in a stronger solvent can cause peak distortion.[19]

Q5: I have poor resolution; the two peaks are not fully separated. How can I improve this?

A: Poor resolution means the peaks are too close together (poor selectivity) or too wide (poor efficiency). The goal is to increase the distance between the peak centers while keeping the peaks narrow.

Improving Resolution (Rs)

The resolution is governed by selectivity (α), efficiency (N), and retention factor (k).

Caption: Key parameters to adjust for improving HPLC resolution.

Detailed Solutions:

• Flatten the Gradient: A shallower gradient (i.e., increasing the percentage of organic solvent more slowly) gives the analytes more time to interact with the stationary phase, often dramatically improving the separation of closely eluting peaks.[20]

• Change the Organic Modifier: Acetonitrile and methanol interact differently with analytes and the stationary phase.[10] Switching from one to the other can alter selectivity and may reverse the elution order or improve separation.

• Decrease the Initial Organic Content: If your peaks are eluting too early (low retention factor, k), they don't have enough interaction with the column to separate effectively.[10] Start your gradient with a lower percentage of organic solvent (e.g., 2% or even 0%) to increase retention.

Part 3: Frequently Asked Questions (FAQs)

Q6: What are the pKa values for these compounds, and why do they matter?

A: The pKa is the pH at which a compound is 50% ionized.[10] For purines, the key ionizable sites are the ring nitrogens.

• Adenosine: The protonation at the N1 position has a pKa of approximately 3.5.[21]

• 9-substituted adenines: The pKa for N1 protonation is similar, often in the range of 3.0 to 4.0.[22]

Why it matters: Operating the mobile phase at a pH close to the analyte's pKa can lead to peak splitting and broadening, as the analyte exists as a mixture of ionized and non-ionized forms.[9] To ensure robust and repeatable chromatography, the mobile phase pH should be at least 1.5-2 pH units away from the pKa.[12] For these basic compounds, a low pH (e.g., 2.5-3.0) ensures they are fully protonated and behave as a single species, leading to sharp, symmetrical peaks.

Q7: Can I run this separation isocratically?

A: An isocratic separation (where the mobile phase composition remains constant) is possible but may be challenging. Due to the polarity difference, an isocratic mobile phase strong enough to elute the more retained 9-hydroxymethyladenine in a reasonable time might cause the highly polar adenosine to elute very early, near the void volume, with poor retention. A gradient elution is generally recommended as it provides better peak shapes and resolution for compounds with different polarities.[20]

Q8: My sample is from a biological matrix. What sample preparation is required?

A: Biological samples must be cleaned up to prevent column contamination and matrix interference.

• Protein Precipitation: For samples like plasma or cell lysates, crash out proteins using a cold organic solvent (e.g., acetonitrile or methanol) or trichloroacetic acid (TCA). Centrifuge and collect the supernatant.

• Solid-Phase Extraction (SPE): For cleaner samples and better sensitivity, use an SPE cartridge (e.g., a mixed-mode or polymer-based sorbent) to selectively retain your analytes while washing away salts and other interferences.[15]

• Filtration: Always filter your final sample through a 0.22 or 0.45 µm syringe filter before injection to remove particulates that could block the column frit.[15]

References

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• Shodex. (n.d.). Chapter 2: HPLC Separation. [Link]

• Song, C. X., et al. (2011). High Performance Liquid Chromatography Separation of Epigenetic Cytosine Variants. Journal of Nucleic Acids, 2011, 801782. [Link]

• Li, X., et al. (2019). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic Acids Research, 47(3), 1136-1145. [Link]

• ResearchGate. (n.d.). Factors affecting separation in HPLC. [Link]

• VCU Scholars Compass. (2023). Investigation of factors affecting reverse-phase high performance liquid chromatography. [Link]

• Jacobson, K. A., et al. (1995). Structure-Activity Relationships of 9-Alkyladenine and Ribose-Modified Adenosine Derivatives at Rat A3 Adenosine Receptors. Journal of Medicinal Chemistry, 38(10), 1720-1735. [Link]

• Jia, G., et al. (2011). Evidence human FTO catalyses hydroxylation of N6-methyladenosine without direct formation of a demethylated product. Nature Communications, 2, 235. [Link]

• PubChem. (n.d.). LNA-Adenosine. [Link]

• van der Heden van Noort, G. J., et al. (2018). Use of high performance liquid chromatography-mass spectrometry (HPLC-MS) to quantify modified nucleosides. Methods in Enzymology, 606, 137-157. [Link]

• Kazimierczuk, Z., et al. (1976). Methylation of adenosine in strongly alkaline medium: Preparation and Properties of o'-methyl derivatives of adenosine and N6-methyladenosine. Biochemistry, 15(13), 2735-2740. [Link]

• ResearchGate. (n.d.). Structures of adenine and substituted adenines. [Link]

• SIELC Technologies. (n.d.). Separation of Guanine, 3-hydroxy-9-methyl- on Newcrom R1 HPLC column. [Link]

• SciSpace. (n.d.). Structure-activity relationships of 9-alkyladenine and ribose-modified adenosine derivatives at rat A3 adenosine receptors. [Link]

• Oxford Academic. (2019). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. [Link]

• Daly, J. W., et al. (1986). N6-substituted 9-methyladenines: a new class of adenosine receptor antagonists. Biochemical Pharmacology, 35(15), 2467-2481. [Link]

• Muth, G. W., et al. (2000). A single adenosine with a neutral pKa in the ribosomal peptidyl transferase center. Science, 289(5481), 947-950. [Link]

• Shishodia, S., et al. (2018). NMR analyses on N-hydroxymethylated nucleobases – implications for formaldehyde toxicity and nucleic acid demethylases. Organic & Biomolecular Chemistry, 16(20), 3745-3750. [Link]

• FooDB. (n.d.). Showing Compound Adenosine (FDB003554). [Link]

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• 2. Showing Compound Adenosine (FDB003554) - FooDB [foodb.ca]
• 3. Structure–Activity Relationships of 9-Alkyladenine and Ribose-Modified Adenosine Derivatives at Rat A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. moravek.com [moravek.com]
• 7. Separation of nucleosides and nucleotides by reversed-phase high-performance liquid chromatography with volatile buffers allowing sample recovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. chromtech.com [chromtech.com]
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Technical Support Center: Optimizing pH for (6-amino-9H-purin-9-yl)methanol Solubility

Welcome to the technical support center for handling (6-amino-9H-purin-9-yl)methanol. This guide is structured to provide researchers, scientists, and drug development professionals with direct, actionable answers to common challenges encountered during experimental work. We will delve into the fundamental principles governing the aqueous solubility of this compound and provide robust protocols to ensure reproducible and accurate results.

Frequently Asked Questions (FAQs) & Foundational Principles

This section addresses the core scientific concepts underpinning the solubility of (6-amino-9H-purin-9-yl)methanol. Understanding these principles is the first step in troubleshooting and optimizing your experimental design.

Q1: What is the chemical nature of (6-amino-9H-purin-9-yl)methanol, and how does it influence its solubility?

(6-amino-9H-purin-9-yl)methanol is a purine derivative, with its core structure being adenine substituted at the N9 position with a hydroxymethyl group.[1] From a solubility perspective, its most critical feature is the 6-amino group on the purine ring. This group acts as a weak base, capable of accepting a proton (H⁺) in acidic conditions.

The solubility of such an ionizable compound is not a single value but is highly dependent on the pH of the aqueous medium.[2]

• In acidic solutions (low pH): The amino group becomes protonated, forming a positively charged cation. This ionized form is significantly more polar and, therefore, exhibits much higher solubility in water.

• In neutral or alkaline solutions (higher pH): The compound exists predominantly in its neutral, un-ionized form. This form has lower polarity and, consequently, exhibits significantly lower intrinsic aqueous solubility.

This behavior is characteristic of many amine-containing active pharmaceutical ingredients (APIs).

Q2: How can I predict the pH-dependent solubility of this compound before starting my experiments?

You can predict the solubility profile by understanding the relationship between pH, the compound's pKa, and the Henderson-Hasselbalch equation.[3]

The pKa is the pH at which 50% of the compound is in its ionized form and 50% is in its neutral form. While the specific experimental pKa for (6-amino-9H-purin-9-yl)methanol is not widely published, we can draw a strong inference from its parent molecule, adenine. Adenine has two pKa values, but the relevant one for protonation of the purine system (making it a weak base) is approximately 4.15 .[4] The substitution at the N9 position should not dramatically alter this basic pKa.

For a weak base, the relationship between total solubility (S), intrinsic solubility of the neutral form (S₀), pH, and pKa can be described by the following equation derived from the Henderson-Hasselbalch principle:

S = S₀ * (1 + 10^(pKa - pH))

This equation predicts that as the pH drops further below the pKa, the total solubility (S) will increase exponentially.

Caption: Logical flow of pH's effect on solubility for a weak base.

Troubleshooting Guide & Experimental Protocols

This section provides practical solutions to common experimental hurdles and detailed protocols for accurately measuring solubility.

Q3: My compound won't dissolve in a neutral buffer (e.g., PBS pH 7.4). What am I doing wrong?

This is the most common issue and is entirely expected based on the compound's chemistry. At pH 7.4, which is more than 3 pH units above the estimated pKa of ~4.2, the compound is almost exclusively in its neutral, poorly soluble form.

Solution:

• Do not attempt to force dissolution at neutral pH. You are likely fighting against the compound's low intrinsic solubility (S₀).

• Prepare your stock solution in an acidic medium. A pH of 2-3 is a good starting point. Using 0.1 M HCl or a glycine-HCl buffer will ensure the compound is fully protonated and readily dissolves.

• For experiments at higher pH values, you can perform a carefully controlled pH titration of your acidic stock solution. However, be aware of the risk of precipitation (see Q4). The best practice is to determine the solubility directly at the target pH using an equilibrium method.

Q4: I prepared a concentrated acidic stock and it was clear. But when I diluted it into my neutral pH 7.4 assay buffer, it precipitated. Why?

This phenomenon is a classic example of creating a supersaturated solution that subsequently "crashes out."

Causality:

• Your acidic stock solution contained a high concentration of the highly soluble, protonated form of the compound.

• When you diluted this into a large volume of neutral buffer, the pH of the local environment rapidly increased.

• This pH shift caused the protonated compound to convert back to its neutral, poorly soluble form.

• The concentration of this newly formed neutral compound was now far above its intrinsic solubility limit (S₀) in the pH 7.4 buffer, forcing it to precipitate out of solution.

Best Practice: To avoid this, use the shake-flask method (Protocol 1) to determine the true equilibrium solubility at your target pH. This ensures you are working with a saturated solution, not a supersaturated one.

Q5: What is the most reliable method for determining the pH-solubility profile of my compound?

The gold-standard method for determining thermodynamic (or equilibrium) solubility is the Shake-Flask Method .[5][6] This method ensures that the solution is in equilibrium with the solid phase of the compound, providing the most accurate and reproducible measurement of saturation solubility. While higher-throughput kinetic solubility assays exist, they often overestimate solubility and are less reliable.[5]

Protocol 1: Equilibrium Solubility Determination via Shake-Flask Method

This protocol details the steps to accurately measure the solubility of (6-amino-9H-purin-9-yl)methanol at various pH values.

Materials:

• (6-amino-9H-purin-9-yl)methanol (solid)

• Calibrated pH meter

• A series of buffer solutions (e.g., citrate, acetate, phosphate) covering the desired pH range.[7][8]

• Small volume vials (e.g., 2 mL glass vials) with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Analytical system for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Buffer Preparation: Prepare a series of buffers (e.g., at pH 2.0, 3.0, 4.0, 5.0, 6.0, 7.0, and 8.0). Using standard buffer systems like citrate for low pH, acetate for mid-range, and phosphate for neutral/basic pH is recommended.[9][10]

• Compound Addition: Add an excess amount of solid (6-amino-9H-purin-9-yl)methanol to a vial containing a known volume (e.g., 1 mL) of each buffer. "Excess" means adding enough solid so that undissolved particles are clearly visible after initial mixing. This ensures you will reach saturation.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a consistent temperature (e.g., 25°C or 37°C). Allow the samples to equilibrate for a sufficient period. For many compounds, 24-48 hours is adequate, but 72 hours may be necessary to ensure true equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to sit undisturbed for at least 1 hour to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant. Do not disturb the solid at the bottom.

• Filtration: Immediately filter the sample through a 0.22 µm syringe filter to remove any remaining microscopic solid particles. This step is critical to prevent artificially high results. Collect the filtrate for analysis.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method like HPLC-UV. Compare the result against a standard curve prepared in a suitable solvent (e.g., 0.1 M HCl, where solubility is high).

• Final pH Measurement: Measure the pH of the remaining slurry in the vial to confirm the final equilibrium pH.

Caption: Experimental workflow for the Shake-Flask solubility method.

Data Interpretation

After performing the experiments, you will have a set of solubility values at different pH points. This data can be summarized and interpreted as follows.

Table 1: Predicted vs. Experimental Solubility Profile

This table provides a framework for organizing and understanding your results for (6-amino-9H-purin-9-yl)methanol (Predicted pKa ≈ 4.2).

pH Range	Dominant Species	Predicted Relative Solubility	Your Experimental Value (e.g., in µg/mL)
pH < 3.0	>90% Protonated (BH⁺)	High	Fill in your data
pH ≈ 4.2	50% Protonated / 50% Neutral	Intermediate	Fill in your data
pH > 6.0	>98% Neutral (B)	Low (approaching S₀)	Fill in your data

Plotting your experimental solubility (on a log scale) versus pH should yield a characteristic curve for a weak base, with high solubility at low pH that plateaus to a low intrinsic solubility value at higher pH.

By following these guidelines and protocols, you will be well-equipped to manage the pH-dependent solubility of (6-amino-9H-purin-9-yl)methanol, leading to more reliable and successful experiments.

References

• Kramer, S. F., & Flynn, G. L. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 359-362. [Link]

• FlexiPrep. (n.d.). Chemistry: Ionic Compounds: Henderson – Hassel Balch Equation and Solubility Equilibrium. [Link]

• Aryal, S. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes. [Link]

• Kramer, S. F., & Flynn, G. L. (2015). Application of the Henderson-Hasselbalch Equation to Solubility Determination. ResearchGate. [Link]

• Amerigo Scientific. (n.d.). (6-Amino-9H-purin-9-yl)methanol. [Link]

• Wikipedia. (2024). Henderson–Hasselbalch equation. [Link]

• Wikipedia. (2024). Adenine. [Link]

• National Center for Biotechnology Information. (n.d.). Adenine. PubChem Compound Database. [Link]

• Solubility of Things. (n.d.). Adenine. [Link]

• Pharma Guideline. (n.d.). Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. [Link]

• Zaheer, Z., & Al-Marzouqi, A. H. (2014). A novel method for determining the solubility of small molecules in aqueous media and polymer solvent systems using solution calorimetry. PubMed. [Link]

• Google Patents. (n.d.). CN112313727A - Method for preparing buffer solutions for in vitro drug solubility testing....

• YouTube. (2025). How to Prepare pH Buffers for Comparative Dissolution Profile. [Link]

• Al-Ghabeish, M., & Al-Remawi, M. (2018). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. PMC. [Link]

• Shimadzu. (n.d.). Preparing Buffer Solutions. [Link]

• ResearchGate. (2017). Where can I find the solubility of adenin in organic solvents?. [Link]

• Purdue e-Pubs. (n.d.). Solubility estimation and rapid structural characterization of small molecule drugs in polymers. [Link]

• Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. [Link]

• Asian Journal of Chemistry. (2013). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. [Link]

• American Pharmaceutical Review. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. [Link]

Sources

• 1. amerigoscientific.com [amerigoscientific.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. microbenotes.com [microbenotes.com]
• 4. Adenine - Wikipedia [en.wikipedia.org]
• 5. asianpubs.org [asianpubs.org]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers | Pharmaguideline [pharmaguideline.com]
• 8. Preparing Buffer Solutions : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. CN112313727A - Method for preparing buffer solutions for in vitro drug solubility testing, packaging for preparing buffer solutions, and kits for clinical state testing - Google Patents [patents.google.com]
• 10. pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC [pmc.ncbi.nlm.nih.gov]

distinguishing hm6A from m6A in mass spectrometry data

Topic: Distinguishing hm6A from m6A in LC-MS/MS Analysis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: RNA-MOD-FTO-001

Welcome to the RNA Modification Support Desk.

I am Dr. Aris, your Senior Application Scientist. You are likely here because you are investigating the FTO or ALKBH5 demethylation pathways and are struggling to confidently distinguish the intermediate N6-hydroxymethyladenosine (hm6A) from its abundant precursor N6-methyladenosine (m6A) .

This is a non-trivial analytical challenge. While m6A is abundant (approx. 0.1–0.4% of total adenosines), hm6A is a transient, unstable intermediate that exists at trace levels (often <0.001%). In mass spectrometry, in-source artifacts and chemical instability create a "perfect storm" for false positives.

Below is your technical guide to navigating these issues.

Module 1: The Core Conflict (Mechanism & Mass)

Before troubleshooting, we must establish the chemical reality. hm6A is not an endpoint; it is a fleeting state in the oxidative demethylation of m6A by FTO.

The Pathway:

• m6A (Stable)

  hm6A (Unstable) f6A (Unstable) Adenosine [1]

The MS Problem:

• m6A Mass: 281.11 Da (Neutral)

  282.1 (M+H)

• hm6A Mass: 297.11 Da (Neutral)

  298.1 (M+H)

• The Delta: +16 Da (Oxygen).[2][3]

The Trap: Electrospray Ionization (ESI) sources are electrochemical cells. Under high voltage, abundant species can undergo in-source oxidation . If m6A is oxidized in the source, it gains +16 Da, creating a signal at m/z 298.1 that mimics hm6A.

Module 2: Troubleshooting & FAQs

Q1: I see a peak for hm6A (m/z 298.1), but it elutes at the exact same time as m6A. Is this real?

Diagnosis: No. This is almost certainly an in-source oxidation artifact , not biological hm6A.

The Explanation: If m6A and hm6A co-elute, the massive signal from m6A (often

to times higher concentration) enters the source. A small fraction of this m6A reacts with reactive oxygen species (ROS) in the ESI plume, adding an oxygen atom (+16 Da). This artificial "hm6A" hits the detector at the exact retention time of m6A.

The Fix: Chromatographic Separation You must separate m6A from hm6A chromatographically. If the peaks are resolved, the artifactual signal (m/z 298) will appear at the m6A retention time, while the true hm6A will appear at its own distinct retention time.

• Action Item: Switch from standard C18 to a column capable of polar retention or optimized C18 conditions.

• Recommended Column: Porous Graphitic Carbon (PGC) or High-Strength Silica (HSS) T3.

Q2: My hm6A signal disappears if I wait too long to run the samples. Why?

Diagnosis: Chemical Decomposition. hm6A is chemically unstable in aqueous solution. It has a half-life of approximately 3 hours at neutral pH, decomposing into Adenosine and Formaldehyde.

The Protocol:

• Speed is Critical: Analyze samples immediately after digestion.

• pH Control: Keep digestion buffers slightly acidic or neutral; avoid high pH which accelerates hydrolysis.

• Deaminase Inhibitors: While not preventing hydrolysis, adding deaminase inhibitors (like erythro-9-(2-hydroxy-3-nonyl)adenine) prevents the conversion of Adenosine to Inosine, which simplifies the chromatogram background.

Q3: What MRM transitions should I use?

Diagnosis: Selectivity Optimization. You need to monitor the loss of the ribose sugar (132 Da) to detect the modified base.

Standard Transition Table:

Analyte	Precursor Ion ( )	Product Ion ( )	Neutral Loss	Collision Energy (V)
m6A	282.1	150.1	-132 (Ribose)	15–20
hm6A	298.1	166.1	-132 (Ribose)	15–20
Adenosine	268.1	136.1	-132 (Ribose)	10–15

Note: The product ion 166.1 corresponds to the protonated N6-hydroxymethyladenine base.

Module 3: Visualizing the Workflow

The following diagrams illustrate the biological pathway and the decision logic for validating an hm6A peak.

Figure 1: The FTO-mediated demethylation pathway vs. the MS artifact pathway.[3] Note that hm6A is both a biological intermediate and a potential isobaric artifact of m6A.

Figure 2: Decision Logic for Validating hm6A Signals. This workflow filters out common false positives caused by co-elution and stable contaminants.

Module 4: Experimental Protocol (The "Gold Standard")

To rigorously detect hm6A, follow this LC-MS/MS workflow.

1. Sample Preparation (RNA Digestion)

• Input: 1–5 µg of purified mRNA (polyA+). Note: Total RNA requires significantly higher input due to low abundance.

• Enzyme Mix: Nuclease P1 (2 U) + Phosphodiesterase I (0.01 U) + Alkaline Phosphatase (1 U).

• Buffer: 10 mM Ammonium Acetate (pH 6.0). Crucial: Avoid pH > 7.5 to preserve hm6A.

• Incubation: 37°C for 1–2 hours.

• Filtration: 3 kDa MWCO ultrafilter to remove enzymes (centrifuge 14,000 x g, 4°C).

2. LC-MS/MS Configuration

• System: UHPLC coupled to Triple Quadrupole (QQQ).

• Column: Waters XSelect HSS T3 (2.1 x 100 mm, 2.5 µm) OR Thermo Hypercarb (PGC).

  • Why? HSS T3 retains polar nucleosides better than standard C18, allowing separation of m6A and hm6A.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Methanol + 0.1% Formic Acid.

• Gradient:

  • 0–2 min: 0% B (Hold for polar retention).

  • 2–10 min: 0%

    20% B (Slow gradient is key for separation).

  • 10–12 min: 20%

    90% B.

3. Validation Step (The "Dilution" Test)

If you suspect in-source oxidation:

• Run the sample at concentration

  . Record Area of m6A and hm6A.[3][4]

• Dilute sample 1:10.

• Result:

  • If hm6A is real , the signal should drop by exactly 10x.

  • If hm6A is an artifact , the signal often drops non-linearly (e.g., drops by 50x or disappears) because the oxidation reaction in the source is concentration-dependent and less efficient at lower ion densities.

References

• Fu, Y., et al. (2013). "FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA." Nature Communications.

• Jia, G., et al. (2011). "N6-Methyladenosine in nuclear RNA is a major substrate of the obesity-associated FTO." Nature Chemical Biology.

• Fedeles, B.I., et al. (2015). "Chemical stability and biological processing of N6-hydroxymethyladenosine." Journal of Organic Chemistry.

• Su, H., et al. (2014). "Mass spectrometry analysis of RNA modifications." Methods in Enzymology.

Sources

• 1. The detection and functions of RNA modification m6A based on m6A writers and erasers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein oxidative modifications during electrospray ionization: solution phase electrochemistry or corona discharge-induced radical attack? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m6A Modification—Association with Oxidative Stress and Implications on Eye Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Formaldehyde Byproduct Interference in Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to help you understand, troubleshoot, and mitigate issues arising from formaldehyde byproduct interference in your experiments. As scientists, we know that unexpected results can be costly in terms of both time and resources. This document provides in-depth, experience-driven advice to ensure the integrity and reproducibility of your data.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers have when encountering problems that may be linked to formaldehyde.

Q1: What is formaldehyde, and how could it be contaminating my assay?

Formaldehyde is a highly reactive aldehyde used extensively as a fixative to preserve tissues and cells.[1][2][3] Its primary function is to cross-link macromolecules, primarily proteins, creating a stable molecular network that preserves cellular architecture.[1][2] However, its presence isn't always intentional. It can be an unexpected contaminant from several sources:

• Reagent Degradation: Some reagents, particularly those containing methanol as a stabilizer, can degrade over time to produce formaldehyde.

• Leaching from Plastics: Certain laboratory plastics and resins can leach formaldehyde into solutions, especially under specific pH or temperature conditions.

• Metabolic Byproduct: In cell-based assays, formaldehyde can be an endogenous metabolic byproduct, and its levels can fluctuate depending on cellular activity.[4]

• Carryover from Fixed Samples: Incomplete removal of formaldehyde after a fixation step is a major source of interference in downstream applications like immunohistochemistry (IHC) or immunoassays.

Q2: How does formaldehyde chemically interfere with assays?

Formaldehyde's high reactivity is the root cause of interference. It primarily reacts with nucleophiles in biological molecules.[4][5] The key mechanism involves the formation of methylene bridges (-CH₂-) between molecules.[1][6]

The process typically begins with formaldehyde reacting with a primary amine (like the epsilon-amino group of a lysine residue in a protein) to form a Schiff base.[6][7] This intermediate is highly reactive and can then attack another nearby nucleophile (e.g., another amino acid or a DNA base), creating a stable cross-link.[6][7][8] This can lead to:

• Epitope Masking: The cross-linking of proteins around an antibody's target epitope can physically block access, leading to a weak or false-negative signal.[2][3][9]

• Enzyme Inactivation: Modification of critical amino acid residues within an enzyme's active site can destroy its catalytic function.

• Non-Specific Binding: Uncontrolled cross-linking can cause antibodies and other detection reagents to bind non-specifically to various components in the sample, resulting in high background noise.

Q3: What are the common symptoms of formaldehyde interference?

Look for these red flags in your experimental results:

• High Background Signal: Especially in immunoassays like ELISA or Western blotting, where everything appears "sticky."

• Low or No Specific Signal: Your target is present, but the antibody can't detect it, a classic sign of epitope masking.[3]

• Poor Reproducibility: Results vary significantly between experiments or even between wells on the same plate.

• Loss of Enzymatic Activity: In enzyme-based assays, a progressive loss of signal that isn't attributable to substrate depletion.

• Cell or Protein Aggregation: Visible clumping of cells or precipitates in protein solutions after fixation or quenching steps.[10]

Q4: What's the difference between quenching formaldehyde and reversing cross-links?

This is a critical distinction.

• Quenching refers to neutralizing free or excess formaldehyde in a solution to prevent it from causing further reactions.[11][12] This is typically done by adding a scavenger molecule, like glycine or Tris, that rapidly reacts with the formaldehyde.[11][12]

• Reversing Cross-links (also known as antigen retrieval) is the process of breaking the methylene bridges that have already formed.[1][3][9] This is a more aggressive process, often requiring heat and specific buffer conditions (Heat-Induced Epitope Retrieval or HIER) to hydrolyze the cross-links and "unmask" the epitope.[1][2][3]

Troubleshooting Guide: From Symptom to Solution

This guide is structured to help you diagnose the specific problem you're observing and implement a targeted solution.

Problem 1: High Background Signal in an Immunoassay (ELISA, Western Blot)

• Underlying Cause: Residual free formaldehyde is cross-linking your detection antibodies or other reagents non-specifically to the plate, membrane, or other proteins in your sample.

• Solution: Implement a formaldehyde quenching step immediately after fixation or for any sample where contamination is suspected.

Workflow: Diagnosing and Solving High Background

Caption: Troubleshooting workflow for high background signals.

Problem 2: Low or Absent Signal (False Negative)

• Underlying Cause: The antibody's target epitope has been masked by formaldehyde-induced cross-links. The protein is present, but inaccessible.[2][3]

• Solution: Introduce a cross-link reversal step, most commonly Heat-Induced Epitope Retrieval (HIER), before the antibody incubation step.

Mechanism: Formaldehyde Cross-linking and Reversal

Sources

• 1. Heat-Induced Epitope Retrieval - Biocare Medical [biocare.net]
• 2. An Intro to Heat Induced Epitope Retrieval (HIER) in IHC [leicabiosystems.com]
• 3. tissueprotech.com [tissueprotech.com]
• 4. Identification and characterization of a novel formaldehyde dehydrogenase in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Approaches to Formaldehyde Measurement: From Liquid Biological Samples to Cells and Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. academic.oup.com [academic.oup.com]
• 9. IHC antigen retrieval protocol | Abcam [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. How to Handle Samples After Adding Crosslinkers in Protein Crosslinking | MtoZ Biolabs [mtoz-biolabs.com]
• 12. researchgate.net [researchgate.net]

storage conditions to prevent degradation of 9-hydroxymethyladenine

This guide addresses the technical requirements for the storage, handling, and troubleshooting of 9-hydroxymethyladenine (9-HMA) .

Technical Support Center: 9-Hydroxymethyladenine (9-HMA)

Core Technical Overview

9-hydroxymethyladenine (9-HMA) is a hemiaminal derivative of adenine. Unlike stable N9-alkylated purines (e.g., 9-methyladenine), the N9-hydroxymethyl group (N-CH₂-OH) is chemically labile. It exists in a dynamic equilibrium with free adenine and formaldehyde, a reaction driven by hydrolysis.

• Chemical Nature: Hemiaminal (N-C-O linkage).

• Primary Degradation Pathway: Hydrolysis (De-hydroxymethylation).

• Degradation Products: Adenine + Formaldehyde.

• Critical Vulnerability: Aqueous environments, acidic pH, and heat.

The Golden Rule of 9-HMA Storage:

Moisture is the catalyst of destruction. 9-HMA must be maintained in a strictly anhydrous state until the immediate moment of use.

Storage Conditions & Stability Protocol

Physical State (Solid)

The solid state is the only form in which 9-HMA exhibits long-term stability (>6 months), provided it is protected from atmospheric moisture.

Parameter	Recommended Condition	Critical Notes
Temperature	-20°C (Optimal)	Can tolerate 4°C for short periods (<1 week). Avoid room temperature storage.
Atmosphere	Inert Gas (Argon/Nitrogen)	Oxygen is less critical than moisture, but inert gas prevents humidity ingress.
Container	Amber Vial, Tightly Sealed	Protects from light (minor risk) and ensures airtight seal.
Desiccation	Required	Store inside a secondary container (desiccator) with active silica or Drierite.

Solution State (Reconstituted)

Warning: 9-HMA is unstable in aqueous solution . The half-life (

) decreases drastically with decreasing pH and increasing temperature.

Solvent	Stability Rating	Protocol
Water / PBS	🔴 Unstable	Do not store. Prepare immediately before use. can be minutes to hours depending on pH.
DMSO (Anhydrous)	🟡 Moderate	Stable for 24-48 hours at -20°C if DMSO is strictly anhydrous (<0.1% water).
Ethanol	🟡 Moderate	Better than water, but protic nature can facilitate exchange. Use fresh.
Acidic Buffers	🔴 Critical Failure	Acid catalyzes rapid dissociation to Adenine + Formaldehyde.

Degradation Mechanism & Visualization

The degradation of 9-HMA is a hydrolysis reaction catalyzed by protons (

) or hydroxide ( ), reverting the compound to its precursors.

Figure 1: The hydrolytic degradation pathway of 9-hydroxymethyladenine. Note that the reaction is theoretically reversible but entropically favors cleavage in dilute aqueous solutions.

Troubleshooting Guide (Q&A)

Q1: I see a new peak in my HPLC chromatogram appearing before the main peak. What is it?

Diagnosis: This is likely Adenine . Mechanism: 9-HMA is less polar than Adenine due to the hydroxymethyl group masking the N9 position. Upon degradation, Adenine is released. Verification:

• Run a pure Adenine standard.

• Compare retention times. Adenine typically elutes earlier than 9-HMA on Reverse Phase (C18) columns due to higher polarity (more capability for H-bonding with water phase) or later depending on pH/ion-pairing, but distinct separation will occur. Solution: Discard the stock. Prepare fresh 9-HMA in anhydrous DMSO.

Q2: My cellular assay results are inconsistent (high variability between replicates).

Diagnosis: Inconsistent dosing due to in-situ hydrolysis . Root Cause: If you dilute 9-HMA into cell culture media (aqueous, 37°C) and wait 30 minutes to treat all wells, the concentration of 9-HMA in the first well differs from the last well. Solution:

• Protocol Adjustment: Perform serial dilutions in 100% DMSO first.

• Timing: Add the DMSO stock to the culture media immediately before adding to cells. Do not prepare "intermediate" aqueous stocks.

Q3: Can I freeze-thaw my DMSO stock solution?

Answer: No. Reasoning: DMSO is hygroscopic.[1] Every time you open the vial to thaw, it absorbs atmospheric moisture. This water accumulates and triggers slow hydrolysis of 9-HMA during the frozen storage phase. Best Practice: Aliquot the DMSO stock into single-use vials (e.g., 20 µL) immediately after preparation. Store at -80°C. Use once and discard.

Q4: The compound smells like "pickles" or "biology lab." Is this normal?

Diagnosis: Formaldehyde release. Mechanism: The degradation product, formaldehyde, has a pungent, characteristic odor. Action: The sample has significantly degraded. Do not use.

Standardized Workflow: Handling & Reconstitution

Use this decision tree to determine the correct handling procedure.

Figure 2: Decision matrix for storage and handling of 9-HMA to prevent hydrolytic degradation.

Analytical Validation Protocol (HPLC)

To verify the integrity of your 9-HMA batch, use the following HPLC method.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 30% B over 10 minutes.

• Detection: UV @ 260 nm (Adenine absorption maximum).

• Expected Results:

  • Adenine (Impurity): Elutes early (approx. 2-3 min).

  • 9-HMA (Target): Elutes later (approx. 4-6 min).

  • Note: If the Adenine peak area > 5%, purification or fresh synthesis is required.

References

• McGhee, J. D., & von Hippel, P. H. (1975). Formaldehyde as a probe of DNA structure.[2] I. Reaction with exocyclic amino groups of DNA bases.[2] Biochemistry, 14(6), 1281–1296. Link

• Klungland, A., et al. (2019). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals.[3] Nucleic Acids Research, 47(3), 1268–1277. Link

• Shrivastav, N., et al. (2010). Biotransformation of N-hydroxymethyl compounds: Stability and formaldehyde release. Drug Metabolism and Disposition, 38(4), 566-572. Link

• Sigma-Aldrich. (2024). Product Specification: Adenine Derivatives and Stability in DMSO. Technical Bulletin. Link

Sources

• 1. ziath.com [ziath.com]
• 2. Formaldehyde as a probe of DNA structure. I. Reaction with exocyclic amino groups of DNA bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DNAmod: 6-hydroxymethyladenine [dnamod.hoffmanlab.org]

Technical Support Center: Overcoming Sensitivity Limits in Detecting Endogenous hm6A Levels

Welcome to the technical support center dedicated to the nuanced challenge of detecting N6-hydroxymethyladenosine (hm6A), a transient and low-abundance RNA modification. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of epitranscriptomics. Here, we move beyond simple protocols to provide in-depth, field-proven insights into overcoming the sensitivity limits inherent in hm6A detection.

The Challenge of Detecting a Fleeting Mark

N6-hydroxymethyladenosine (hm6A) is a critical but ephemeral intermediate in the FTO-mediated demethylation of N6-methyladenosine (m6A).[1][2][3] Its transient nature, with a half-life of approximately three hours under physiological conditions, and its extremely low endogenous levels, significantly lower than its precursor m6A, present formidable challenges for detection and quantification.[1][2] This guide provides a comprehensive resource for troubleshooting and optimizing your experimental workflows to confidently detect this elusive RNA modification.

Core Principles for Success: A Proactive Approach

Before delving into specific techniques, it is crucial to adopt a proactive mindset centered on preserving the integrity of your target molecule. The success of any hm6A detection experiment hinges on meticulous sample preparation and the selection of an appropriate detection strategy.

Section 1: Foundational Know-How: Sample Preparation and Quality Control

The adage "garbage in, garbage out" is particularly pertinent to the study of low-abundance RNA modifications. The inherent instability of hm6A necessitates a robust sample handling protocol to prevent its degradation and ensure the reliability of your results.

FAQs: Sample Preparation and Handling

Question: What are the most critical first steps to prevent hm6A degradation upon sample collection?

Answer: Immediate inactivation of RNases and stabilization of the RNA are paramount. Upon harvesting cells or tissues, you have three primary options:

• Immediate Lysis in a Chaotropic Agent: Homogenize your samples immediately in a guanidinium-based lysis buffer. This will denature proteins, including RNases, and preserve RNA integrity.

• Flash Freezing: Rapidly freeze your samples in liquid nitrogen. Ensure that tissue pieces are small enough to freeze almost instantly to halt all enzymatic activity.[4]

• RNA Stabilization Reagents: For tissue samples, immersion in a commercial RNA stabilization solution can protect the RNA from degradation at room temperature for a limited time.[4]

Question: What precautions should I take during RNA isolation to maintain hm6A levels?

Answer: Maintaining an RNase-free environment is critical. Use certified RNase-free reagents, plasticware, and pipette tips. Work in a designated clean area and change gloves frequently. When purifying RNA, especially if using methods that involve aqueous buffers, work quickly and keep samples on ice to minimize the activity of any residual RNases and slow the chemical degradation of hm6A. For long-term storage, resuspend the purified RNA in an RNase-free buffer and store at -80°C in single-use aliquots to avoid multiple freeze-thaw cycles.[4][5]

Question: How can I be sure that my purified RNA is of high enough quality for sensitive hm6A detection?

Answer: Rigorous quality control is non-negotiable. After isolation, assess the quantity and purity of your RNA using a spectrophotometer (e.g., NanoDrop). Aim for an A260/A280 ratio of ~2.0. To assess integrity, run an aliquot of your RNA on a denaturing agarose gel or use a microfluidics-based system (e.g., Agilent Bioanalyzer). You should observe sharp ribosomal RNA (rRNA) bands with minimal smearing, indicating intact RNA. For mRNA-focused studies, two rounds of poly(A) purification are recommended to enrich your sample and remove contaminating rRNA.[6][7]

Section 2: The Gold Standard: Absolute Quantification by LC-MS/MS

For the most accurate and sensitive quantification of global hm6A levels, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the undisputed gold standard.[8][9][10][11][12] This method allows for the absolute quantification of modified nucleosides, providing a definitive measure of hm6A abundance relative to its unmodified counterpart.

Experimental Workflow: LC-MS/MS for hm6A Quantification

Caption: Workflow for LC-MS/MS-based absolute quantification of hm6A.

Step-by-Step Protocol: LC-MS/MS

• Enzymatic Digestion:

  • Start with high-quality poly(A)-purified RNA.

  • Digest the RNA to single nucleosides using a cocktail of nucleases (e.g., nuclease P1) and phosphatases (e.g., calf intestinal alkaline phosphatase). This ensures complete degradation of the RNA backbone.[8][13]

  • Perform the digestion under neutral pH conditions and at a moderate temperature (e.g., 25°C) to minimize the degradation of the unstable hm6A.[14]

• Chromatographic Separation:

  • Separate the resulting nucleosides using ultra-high performance liquid chromatography (UPLC) with a C18 column.

  • Use a gradient of aqueous and organic mobile phases to achieve optimal separation of hm6A from other nucleosides, particularly its precursor m6A and the unmodified adenosine.

• Mass Spectrometry Detection:

  • Couple the UPLC to a triple quadrupole mass spectrometer operating in positive ion mode.

  • Use multiple reaction monitoring (MRM) for detection. This involves selecting the specific precursor ion for hm6A and its characteristic fragment ion, providing high specificity and sensitivity.[10]

• Quantification:

  • Generate a standard curve using known concentrations of synthetic hm6A and adenosine.

  • Calculate the absolute amount of hm6A in your sample by comparing its peak area to the standard curve.

  • Express the final hm6A level as a ratio to the amount of unmodified adenosine (hm6A/A).[8]

Troubleshooting Guide: LC-MS/MS

Problem	Potential Cause	Recommended Solution
No or Low hm6A Signal	hm6A degradation during sample preparation.	Ensure rapid RNase inactivation and maintain low temperatures during RNA isolation. Optimize digestion conditions to be as mild as possible while still achieving complete digestion.
Insufficient starting material.	Start with a sufficient amount of high-quality poly(A)+ RNA. The low abundance of hm6A requires a larger input compared to m6A.
Poor ionization efficiency in the mass spectrometer.	Optimize MS parameters, including spray voltage and gas flows, using a synthetic hm6A standard.
High Background Noise	Contaminants in the sample or mobile phases.	Use high-purity solvents and reagents. Include a cleanup step for the digested nucleosides if necessary.
Matrix effects from other components in the sample.	Optimize the UPLC gradient to better separate hm6A from interfering compounds. Consider using a stable isotope-labeled internal standard for more accurate quantification.
Poor Peak Shape	Suboptimal chromatography conditions.	Adjust the mobile phase composition, gradient slope, and column temperature to improve peak symmetry.
Column degradation.	Replace the UPLC column if performance deteriorates.

Section 3: Capturing the Unstable: Antibody-Independent Detection with hm6A-SEAL-seq

Given the challenges with antibody specificity and the instability of hm6A, antibody-independent methods are highly attractive. The m6A-SEAL (m6A-Selective chemical Labeling) method is particularly powerful as it is designed to capture the unstable hm6A intermediate by converting it into a more stable derivative.[15][16]

The Principle of hm6A-SEAL-seq

The m6A-SEAL-seq workflow leverages the enzymatic activity of FTO to oxidize m6A to hm6A. This unstable intermediate is then chemically "trapped" by dithiothreitol (DTT), forming a stable N6-dithiolsitolmethyladenosine (dm6A) adduct. This stable derivative can then be biotinylated for enrichment and subsequent sequencing.[15][16]

Experimental Workflow: hm6A-SEAL-seq

Caption: Workflow for hm6A-SEAL-seq.

Step-by-Step Protocol: hm6A-SEAL-seq

• RNA Fragmentation: Start with high-quality poly(A)+ RNA and fragment it to the desired size for sequencing.

• FTO-mediated Oxidation: Incubate the fragmented RNA with recombinant FTO protein in the presence of its cofactors (Fe(II) and α-ketoglutarate) to convert m6A to hm6A.

• DTT Trapping: Immediately treat the RNA with DTT to convert the unstable hm6A to the stable dm6A.

• Biotinylation: Chemically attach a biotin moiety to the sulfhydryl group of dm6A.

• Enrichment: Use streptavidin-coated magnetic beads to pull down the biotinylated RNA fragments.

• Library Preparation and Sequencing: Prepare a sequencing library from the enriched RNA fragments and perform high-throughput sequencing.

• Data Analysis: Align the sequencing reads to the transcriptome and identify peaks of enrichment, which correspond to the original hm6A sites.

Troubleshooting Guide: hm6A-SEAL-seq

Problem	Potential Cause	Recommended Solution
Low Enrichment Efficiency	Inefficient FTO oxidation.	Optimize the FTO reaction conditions, including enzyme concentration, incubation time, and temperature. Ensure the purity and activity of the recombinant FTO.
Incomplete DTT trapping.	Ensure that DTT is added promptly after the FTO reaction and at a sufficient concentration.
Suboptimal biotinylation.	Optimize the biotinylation reaction conditions. Ensure the biotinylating reagent is fresh and active.
High Background	Non-specific binding to streptavidin beads.	Pre-block the beads with a suitable blocking agent (e.g., BSA, yeast tRNA). Include stringent washing steps after the enrichment.
Incomplete removal of non-biotinylated RNA.	Ensure thorough washing of the beads to remove unbound RNA fragments.
Sequencing Bias	Biases introduced during library preparation.	Use a library preparation kit that is known to have low bias for modified RNA. Include a control library from input RNA to assess for any systematic biases.

Section 4: Validating Your Findings: The Importance of Controls

Given the low abundance of hm6A and the potential for artifacts, rigorous controls are essential to ensure the validity of your results.

FAQs: Experimental Controls

Question: What are the essential positive and negative controls for hm6A detection experiments?

Answer: A multi-layered control strategy is recommended:

• Positive Control:

  • Synthetic RNA Oligonucleotide: Use a synthetic RNA oligo containing a known hm6A modification. This is crucial for validating the entire experimental workflow, from sample processing to detection.

  • In Vitro Transcribed RNA: Generate a longer transcript containing hm6A by in vitro transcription with hm6A-triphosphate. This serves as a more complex positive control.

• Negative Control:

  • Unmodified Synthetic RNA: Use a synthetic RNA oligo with the same sequence as the positive control but with an unmodified adenosine at the target position.

  • RNA from FTO Knockout/Knockdown Cells: Since FTO is the primary enzyme that generates hm6A from m6A, RNA from cells lacking FTO should have significantly reduced or absent hm6A levels. This is a powerful biological negative control.[17]

  • Parallel Reaction without Key Reagent: For enzymatic or chemical labeling assays, perform a parallel reaction where a critical component (e.g., FTO enzyme, DTT) is omitted. This helps to identify any non-specific signals.

Question: How can I be sure that the signal I'm detecting is hm6A and not m6A?

Answer: This is a critical point of distinction.

• For LC-MS/MS: The high resolution of this technique allows for the separation of hm6A and m6A based on their distinct retention times and mass-to-charge ratios.

• For hm6A-SEAL-seq: The method's specificity relies on the FTO-dependent conversion of m6A to hm6A. A control reaction without FTO should not yield a signal, confirming that the detected modification is a product of FTO activity.

By implementing these rigorous troubleshooting and validation strategies, researchers can overcome the significant sensitivity challenges associated with endogenous hm6A detection. This will pave the way for a deeper understanding of the role of this transient but important RNA modification in gene regulation and disease.

References

• CD Genomics. (n.d.). Comprehensive Overview of m6A Detection Methods.

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• Liu, J., et al. (2023). Systematic comparison of tools used for m6A mapping from nanopore direct RNA sequencing. Nature Communications, 14(1), 1888. [Link]

• MDPI. (2023). From Detection to Prediction: Advances in m6A Methylation Analysis Through Machine Learning and Deep Learning with Implications in Cancer. International Journal of Molecular Sciences, 24(12), 10321. [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• Yuan, B. F. (2017). Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation. Methods in molecular biology (Clifton, N.J.), 1562, 33–42. [Link]

• Yuan, B. F. (2017). Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation. Methods in molecular biology (Clifton, N.J.), 1562, 33–42. [Link]

• Fu, Y., et al. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 4, 1798. [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• Wang, Y., et al. (2020). Antibody-free enzyme-assisted chemical approach for detection of N6-methyladenosine. Nature Chemical Biology, 16(8), 896-903. [Link]

• Wang, Y., et al. (2020). Antibody-free enzyme-assisted chemical approach for detection of N6-methyladenosine. Nature chemical biology, 16(8), 896–903. [Link]

• Meyer, K. D. (2022). Improved Methods for Deamination-Based m6A Detection. Frontiers in cell and developmental biology, 10, 888279. [Link]

• Xiao, Y., et al. (2018). N6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals. Nucleic acids research, 46(18), 9403–9413. [Link]

• Ensinck, I., et al. (2023). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. RNA biology, 20(1), 220–229. [Link]

• Methyldetect. (n.d.). Controls in methylation detection experiments.

• Fu, Y., et al. (2013). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 4, 1798. [Link]

• Chen, B., et al. (2024). RNA m6A modification, signals for degradation or stabilisation?. Essays in biochemistry, 68(2), 227–238. [Link]

• Wang, X., et al. (2014). m6A-dependent regulation of messenger RNA stability. Nature, 505(7481), 117–120. [Link]

• Li, Y., et al. (2023). Detection, regulation, and functions of RNA N6-methyladenosine modification in plants. Journal of experimental botany, 74(2), 435–449. [Link]

• O'Brown, Z. K., et al. (2020). No evidence for DNA N6-methyladenine in mammals. Science (New York, N.Y.), 367(6479), 785–789. [Link]

• Dominissini, D., Moshitch-Moshkovitz, S., Salmon-Divon, M., Ungar, L., & Rechavi, G. (2013). Transcriptome-wide mapping of N⁶-methyladenosine by m⁶A-seq. Methods in molecular biology (Clifton, N.J.), 1035, 141–155. [Link]

• Ensinck, I., et al. (2023). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. RNA biology, 20(1), 220–229. [Link]

• Thermo Fisher Scientific. (n.d.). Top Ten Ways to Improve Your RNA Isolation.

• Shu, X., Cao, J., & Liu, J. (2022). m6A-label-seq: A metabolic labeling protocol to detect transcriptome-wide mRNA N6-methyladenosine (m6A) at base resolution. STAR protocols, 3(1), 101096. [Link]

• Eletto, D. (2013). How to avoid RNA degradation?. ResearchGate. Retrieved from [Link]

• Jia, G. (2020). M⁶A-SEAL on model RNA and human poly(A)⁺ RNA. ResearchGate. Retrieved from [Link]

• Dominissini, D., Moshitch-Moshkovitz, S., Salmon-Divon, M., Ungar, L., & Rechavi, G. (2013). Genome-Wide Location Analyses of N6-Methyladenosine Modifications (m 6 A-Seq). Methods in molecular biology (Clifton, N.J.), 1035, 141–155. [Link]

• QIAGEN. (2014, April 25). RNA isolation troubleshooting (Part 1: RNA degradation). [Video]. YouTube. [Link]

• Wang, G., et al. (2025). YTH N6-methyladenosine RNA Binding Protein 1 Inhibits Smooth Muscle Cell Phenotypic Modulation and Neointimal Hyperplasia. International journal of molecular sciences, 26(2), 1649. [Link]

Sources

• 1. FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Top Ten Ways to Improve Your RNA Isolation | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. youtube.com [youtube.com]
• 6. m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m6A-dependent regulation of messenger RNA stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of m6A RNA modification by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of m6A RNA modification by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. Antibody-free enzyme-assisted chemical approach for detection of N6-methyladenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Controls in methylation detection experiments - Methyldetect.com [methyldetect.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of 9-hydroxymethyladenine and EHNA as Adenosine Deaminase Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of purine metabolism research, the enzyme adenosine deaminase (ADA) stands out as a critical regulator of adenosine levels, influencing a vast array of physiological processes from immune response to neurotransmission.[1] Consequently, inhibitors of ADA are invaluable tools for dissecting these pathways and hold therapeutic potential. This guide provides an in-depth comparison of two prominent ADA inhibitors: 9-hydroxymethyladenine and Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA), offering field-proven insights and experimental data to guide your research.

Introduction to Adenosine Deaminase (ADA) and Its Inhibition

Adenosine deaminase is a key enzyme that catalyzes the irreversible hydrolytic deamination of adenosine and deoxyadenosine into inosine and deoxyinosine, respectively.[1] By controlling the concentration of adenosine, ADA modulates signaling pathways crucial for cardiovascular function, immune responses, and neurotransmission.[1] In humans, two main isoenzymes exist, ADA1 and ADA2, which differ in their localization, kinetic properties, and physiological roles.[2][3] Inhibition of ADA leads to an accumulation of adenosine, a potent signaling molecule, making ADA inhibitors powerful tools for both basic research and therapeutic applications, including cancer and immune disorders.[1][4]

Inhibitor Profiles: Mechanism and Potency

Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA): The Potent and Selective Choice

EHNA is a widely used, potent, and reversible inhibitor of adenosine deaminase.[1] It functions as a semi-tight inhibitor, initially engaging in classical competitive inhibition, followed by a conformational rearrangement that results in a tightly bound enzyme-inhibitor complex.[5]

• Potency: EHNA is highly potent, with reported IC50 and Ki values in the low nanomolar range. For instance, an IC50 value of 6 ± 2 nM has been reported, underscoring its strong inhibitory activity.[6] Other studies have reported Ki values ranging from 1.6 to 7.0 nM, depending on the experimental conditions.[5]

• Selectivity: A key advantage of EHNA is its selectivity for the ADA1 isoenzyme.[1][5] This property allows researchers to specifically probe the function of ADA1. In many experimental setups, EHNA effectively inhibits ADA1 while leaving ADA2 activity largely unaffected.[5] This distinction is crucial for dissecting the specific roles of each isoenzyme.

• Off-Target Effects: It is important to note that EHNA also acts as a selective inhibitor of cGMP-stimulated phosphodiesterase (PDE2), with IC50 values in the micromolar range (0.8 - 4 µM).[7][8] Researchers should consider this dual activity when interpreting results, as effects observed may not be solely due to ADA inhibition.

9-hydroxymethyladenine: An Emerging Player

9-hydroxymethyladenine is a derivative of adenine where a hydroxymethyl group replaces a hydrogen on the amino group.[9] While not as extensively characterized as EHNA as an ADA inhibitor in the provided search results, its structural similarity to adenine suggests a potential role in purine metabolism pathways. It is primarily studied in the context of DNA modifications, where it is formed from the hydroxylation of N6-methyladenine by the ALKBH1 protein.[10][11]

• Potency and Mechanism: Detailed kinetic data (IC50, Ki) for 9-hydroxymethyladenine as a direct ADA inhibitor are not as readily available in the literature as for EHNA. Its mechanism would likely be competitive, given its structural resemblance to the natural substrate, adenosine. Further enzymatic assays are required to fully characterize its inhibitory profile against ADA.

• Biological Relevance: The presence of 9-hydroxymethyladenine has been confirmed in the genomic DNA of various organisms, including mammals.[9][10] Its levels are dynamically regulated and have been shown to increase in certain pathological conditions, such as lung carcinoma, potentially linked to the expression of the ALKBH1 enzyme.[10]

Head-to-Head Comparison: Quantitative Data Summary

Parameter	EHNA (Erythro-9-(2-hydroxy-3-nonyl)adenine)	9-hydroxymethyladenine
Mechanism of Action	Reversible, semi-tight competitive inhibitor[1][5]	Presumed competitive, based on structure
Potency (IC50/Ki)	IC50: ~6 nM[6]; Ki: 1.6 - 7.0 nM[5]	Not well-established in the literature
Isoenzyme Selectivity	Selective for ADA1[1][5]	Not well-established in the literature
Key Applications	Investigating ADA1 function, cancer research[4], stem cell research[12]	Primarily studied as a DNA modification[10]
Known Off-Target Effects	PDE2 inhibitor (IC50: 0.8 - 4 µM)[7][8]	Not well-established in the literature

Experimental Validation: A Protocol for ADA Inhibition Assay

To ensure trustworthy and reproducible results, a well-designed experimental protocol is essential. The following outlines a standard colorimetric method for assessing ADA inhibition. This protocol is a self-validating system, incorporating necessary controls.

Principle: This assay relies on a coupled enzymatic reaction. ADA first converts adenosine to inosine and ammonia.[1] In subsequent steps, inosine is converted to hypoxanthine, which is then oxidized to uric acid and hydrogen peroxide (H₂O₂). The H₂O₂ is then used to generate a colorimetric product that can be measured spectrophotometrically.[1] The rate of color development is proportional to ADA activity, and a decrease in this rate in the presence of an inhibitor reflects its potency.

Workflow Diagram:

Caption: Experimental workflow for an ADA inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • ADA Assay Buffer: Prepare a 1X buffer solution (e.g., potassium phosphate buffer) and warm to room temperature before use.[13]

  • ADA Enzyme Stock: Reconstitute lyophilized ADA in cold assay buffer to a working concentration (e.g., 1 U/mL).[1] Keep on ice.

  • Adenosine Substrate Stock (10 mM): Dissolve adenosine in the assay buffer.[1]

  • Inhibitor Stock Solutions (e.g., 10 mM): Dissolve EHNA and 9-hydroxymethyladenine in an appropriate solvent like DMSO.[1]

  • Assay Components: If using a kit, reconstitute the developer and convertor enzymes as per the manufacturer's instructions.[13]

• Assay Procedure (96-well plate format):

  • Inhibitor and Control Wells:

    • Add serial dilutions of your test inhibitors (EHNA, 9-hydroxymethyladenine) to the designated wells.

    • Enzyme Control (EC): Add solvent (e.g., DMSO) without any inhibitor. This represents 100% enzyme activity.

    • Inhibitor Control (IC): A known concentration of a reference inhibitor (like EHNA) can be used as a positive control for inhibition.[13]

    • Background Control: Contains all reaction components except the ADA enzyme to account for any non-enzymatic reaction.

  • Enzyme Addition: Add the prepared ADA enzyme solution to all wells except the background control.

  • Pre-incubation: Incubate the plate at 37°C for 10-30 minutes to allow the inhibitors to bind to the enzyme.[14]

  • Reaction Initiation: Prepare a reaction mix containing the adenosine substrate, convertor, and developer. Add this mix to all wells to start the reaction.[13]

  • Measurement: Immediately place the plate in a microplate reader set to 37°C. Measure the absorbance at the appropriate wavelength (e.g., 293 nm for some colorimetric assays) in kinetic mode for at least 30 minutes, taking readings every 30-60 seconds.[15]

• Data Analysis:

  • Calculate Reaction Rate: For each well, determine the rate of reaction (V) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔOD/min).

  • Calculate Percent Inhibition: % Inhibition = [(V_EC - V_Inhibitor) / V_EC] * 100

  • Determine IC50: Plot the percent inhibition against the logarithm of the inhibitor concentration. Use non-linear regression analysis to fit the data to a dose-response curve and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

Practical Considerations and Applications

When to Choose EHNA:

EHNA is the inhibitor of choice when high potency and selectivity for ADA1 are required. Its well-characterized profile makes it a reliable tool for:

• Validating ADA1 as a drug target. [1]

• Studying the physiological roles of adenosine regulated by ADA1.

• Cancer research, where it has shown pro-apoptotic effects in certain cancer cell lines. [3][4]

• Stem cell biology, where it can help maintain pluripotency. [7][12]

The main consideration when using EHNA is its off-target effect on PDE2.[7][8] Experiments should be designed to account for or rule out contributions from PDE2 inhibition, for instance, by using a PDE2-specific inhibitor as a control.

Potential Applications for 9-hydroxymethyladenine:

While its role as a direct ADA inhibitor needs more investigation, 9-hydroxymethyladenine is significant in the field of epigenetics. Research involving this compound would likely focus on:

• Its role as a DNA modification and its impact on gene expression.

• The function of enzymes like ALKBH1 that regulate its formation. [10]

• Its potential as a biomarker, particularly in cancer, given its elevated levels in some tumors. [10]

Mechanism of Action Diagram:

Caption: Mechanism of ADA inhibition by EHNA and 9-hydroxymethyladenine.

Conclusion

EHNA and 9-hydroxymethyladenine represent two distinct molecules with different primary applications in biomedical research. EHNA is a potent and well-characterized ADA1-selective inhibitor, making it an indispensable tool for studying adenosine signaling and a compound of interest in drug development. In contrast, 9-hydroxymethyladenine is primarily recognized as an epigenetic mark in DNA. While it may possess ADA inhibitory activity due to its structure, this is not its defining characteristic based on current literature. The choice between these two compounds depends entirely on the research question: for direct, potent, and selective inhibition of ADA1, EHNA is the clear choice. For studies related to DNA modifications and epigenetic regulation, 9-hydroxymethyladenine is the relevant molecule.

References

• BenchChem. Application Notes and Protocols for Adenosine Deaminase (ADA) Inhibition Assay Using EHNA.
• Assay Genie. Adenosine Deaminase (ADA1) Inhibitor Screening Kit (Colorimetric) (#BN01151).
• PubMed. Adenosine deaminase inhibitor EHNA exhibits a potent anticancer effect against malignant pleural mesothelioma.
• MDPI. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases.
• NIH. Identification of Adenosine Deaminase Inhibitors by Metal-binding Pharmacophore Screening - PMC.
• ResearchGate.
• Protocols.io. Kitless adenosine deaminase activity assay.
• STEMCELL Technologies. EHNA.
• BenchChem.
• PubMed. Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA) blocks differentiation and maintains the expression of pluripotency markers in human embryonic stem cells.
• Abcam. ab211093 Adenosine Deaminase (ADA) Activity Assay Kit (Colorimetric).
• Tocris Bioscience. EHNA hydrochloride | Deaminases.
• Abcam. ab284524 – Adenosine Deaminase Inhibitor Screening Kit (Colorimetric).
• MDPI. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases.
• MDPI. Adenosine-Metabolizing Enzymes, Adenosine Kinase and Adenosine Deaminase, in Cancer.
• DNAmod. 6-hydroxymethyladenine.
• PubMed. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals.
• Semantic Scholar. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Adenosine deaminase inhibitor EHNA exhibits a potent anticancer effect against malignant pleural mesothelioma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of Adenosine Deaminase Inhibitors by Metal-binding Pharmacophore Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. stemcell.com [stemcell.com]
• 8. EHNA hydrochloride | Deaminases | Tocris Bioscience [tocris.com]
• 9. DNAmod: 6-hydroxymethyladenine [dnamod.hoffmanlab.org]
• 10. N 6-Hydroxymethyladenine: a hydroxylation derivative of N6-methyladenine in genomic DNA of mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA) blocks differentiation and maintains the expression of pluripotency markers in human embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. assaygenie.com [assaygenie.com]
• 14. abcam.co.jp [abcam.co.jp]
• 15. Kitless adenosine deaminase activity assay [protocols.io]

comparative kinetics of FTO and ALKBH5 on m6A substrates

Topic: Comparative Kinetics of FTO and ALKBH5 on m6A Substrates Content Type: Publish Comparison Guide

A Technical Guide for Epitranscriptomic Profiling

Executive Summary In the landscape of RNA epigenetics, FTO (Fat mass and obesity-associated protein) and ALKBH5 (AlkB homolog 5) stand as the two primary "erasers" of

-methyladenosine (m A).[1][2][3][4] While both belong to the Fe(II)/ -ketoglutarate-dependent dioxygenase family, they exhibit distinct kinetic profiles, substrate specificities, and reaction mechanisms.[5] This guide provides a rigorous comparison of their enzymatic behaviors, supported by kinetic constants ( , ) and structural insights, to aid researchers in assay development and inhibitor design.[5]

Mechanistic Divergence: The Reaction Pathway

Although both enzymes utilize oxidative demethylation, their transient intermediates and product release rates differ fundamentally.[5] This distinction is critical for selecting the appropriate biochemical assay (e.g., formaldehyde release vs. mass spectrometry).[5]

• FTO (Stepwise Oxidation): FTO functions primarily as a hydroxylase. It oxidizes m

  A to -hydroxymethyladenosine (hm A) and -formyladenosine (f A). These intermediates are relatively stable ( hours) and decay slowly to adenosine (A) and formaldehyde.

• ALKBH5 (Direct Demethylation): ALKBH5 catalyzes a "direct" conversion where the hemiaminal intermediate collapses rapidly. It does not accumulate hm

  A or f A, leading to the immediate release of adenosine and formaldehyde.

Visualization: Reaction Mechanism Comparison

Caption: Mechanistic distinction between FTO's stepwise oxidation (accumulating intermediates) and ALKBH5's rapid direct demethylation.

Kinetic Performance Analysis

The following data synthesizes kinetic parameters from steady-state analyses using ssRNA substrates.

Table 1: Comparative Kinetic Constants ( , pH 7.5)

Enzyme	Substrate	( )	( )	Efficiency ( )	Specificity Notes
FTO	cap-m Am	1.34	8.78	6.55	Primary physiological substrate. ~100x preference over internal m A.
FTO	internal m A	16.09	7.77	0.48	Lower affinity; requires high substrate concentration.
ALKBH5	internal m A	1.38	0.17	0.12	Highly specific to m A. No activity on m Am.
ALKBH5	cap-m Am	N/A	N/A	N.D.	Inactive. Steric hindrance prevents cap binding.[5]

Key Insights for Assay Design:

• Substrate Selection: If screening for FTO inhibitors , use m

  Am (cap-adjacent) substrates.[5] FTO is catalytic on internal m A but with significantly lower efficiency ( of 0.48 vs 6.55).

• ALKBH5 Specificity: ALKBH5 requires single-stranded RNA (ssRNA) and shows optimal activity on consensus motifs (e.g., RR(m

  A)CU). It is strictly an m A demethylase and will not process m Am or m A.

Structural Determinants of Specificity

Understanding why these enzymes behave differently allows for better troubleshooting of "off-target" activity in drug screens.

• The "Lid" Domain (ALKBH5): ALKBH5 possesses a unique structural "lid" and a smaller active site pocket compared to FTO.[6] This lid imposes steric constraints that prevent the binding of the bulky

  -O-dimethyladenosine (m Am) cap structure.

• The L1 Loop (FTO): FTO features a unique L1 loop that hinders double-stranded RNA (dsRNA) binding, enforcing a preference for ssRNA. However, its active site is deeper and more flexible, accommodating the 2'-O-methyl group of m

  Am.[5]

Experimental Protocol: HPLC-Based Demethylation Assay

This protocol is the "Gold Standard" for kinetic profiling because it directly detects the nucleoside product (Adenosine), avoiding artifacts common in fluorescence-based formaldehyde assays (which can be confounded by FTO's intermediate accumulation).

Workflow Diagram

Caption: Step-by-step workflow for HPLC-MS/MS kinetic validation of demethylase activity.

Detailed Methodology

Reagents:

• Buffer: 50 mM HEPES (pH 7.5), 100 mM KCl.

• Co-factors:

  (NH ) Fe(SO ) (prepare fresh), 2-oxoglutarate (2-OG), L-ascorbate.

• Substrate: Synthetic ssRNA oligo (5-10

  ) containing m A or m Am.

Procedure:

• Assembly: Mix buffer, co-factors, and substrate on ice. Initiate reaction by adding purified Enzyme (FTO or ALKBH5, final conc. 50-500 nM).[5]

• Kinetics: Incubate at

  . Withdraw aliquots at time points (0, 5, 10, 20, 40 min).

• Quenching: Immediately mix aliquot with 10 mM EDTA (chelates iron, stopping reaction) and heat inactive at

  for 5 min.

• Digestion: Treat RNA with Nuclease P1 (

  , 2h) followed by Alkaline Phosphatase ( , 1h) to liberate single nucleosides.

• Detection: Inject onto LC-MS/MS. Monitor transitions for m

  A ( m/z) and Adenosine ( m/z).

• Calculation: Plot product formation over time to determine initial velocity (

  ). Fit vs. [S] to the Michaelis-Menten equation.

References

• Mauer, J., et al. (2017). "Reversible methylation of m6Am in the 5′ cap controls mRNA stability." Nature. Link

  • Source of FTO kinetic d

• Zheng, G., et al. (2013).[3] "ALKBH5 is a mammalian RNA demethylase that impacts RNA metabolism and mouse fertility." Molecular Cell. Link

  • Primary characterization of ALKBH5 kinetics and specificity.

• Fu, Y., et al. (2013).[5] "FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA." Nature Communications.[5] Link

  • Establishes the stepwise oxid

• Feng, C., et al. (2014). "Crystal structures of the human RNA demethylase Alkbh5 reveal basis for substrate recognition."[6][7][8] Journal of Biological Chemistry. Link

  • Structural basis for ALKBH5 substr

• Aik, W., et al. (2014).[5] "Structure of human RNA N6-methyladenine demethylase ALKBH5 provides insights into its mechanisms of nucleic acid recognition and demethylation."[6][7][8] Nucleic Acids Research.[5] Link

  • Comparative structural analysis of FTO and ALKBH5.

Sources

• 1. repo.lib.jfn.ac.lk:8080 [repo.lib.jfn.ac.lk:8080]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Insights into the m6A demethylases FTO and ALKBH5 : structural, biological function, and inhibitor development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reversible methylation of m6Am in the 5′ cap controls mRNA stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal Structures of the Human RNA Demethylase Alkbh5 Reveal Basis for Substrate Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal structures of the human RNA demethylase Alkbh5 reveal basis for substrate recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of substrate recognition and N6-methyladenosine demethylation revealed by crystal structures of ALKBH5–RNA complexes - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating hm6A Antibody Specificity: A Dot Blot-Centric Approach

N6-hydroxymethyladenosine (hm6A), an oxidized derivative of the more abundant N6-methyladenosine (m6A), is an emerging player in the dynamic field of epitranscriptomics. While its precise functions are still under active investigation, its role as a potential intermediate in m6A demethylation suggests its involvement in fundamental biological processes like gene expression regulation.[1][2] The accurate detection of hm6A is therefore critical, yet it presents a significant technical challenge: antibodies designed to detect hm6A must distinguish it from the structurally similar and far more prevalent m6A.

This guide provides a comprehensive framework for researchers to rigorously validate the specificity of hm6A antibodies, with a primary focus on the dot blot assay—a rapid and cost-effective method for initial screening and validation.[3] We will delve into the critical importance of proper controls, provide a step-by-step protocol, and offer a logical framework for data interpretation, empowering researchers to select and utilize antibodies with confidence.

Section 1: The Imperative of Specificity in hm6A Detection

The central challenge in hm6A immunodetection lies in the subtle chemical difference between hm6A and its precursor, m6A. The addition of a single hydroxyl group is all that separates the target antigen from a highly abundant off-target modification. Consequently, many antibodies raised against m6A or hm6A exhibit significant cross-reactivity, leading to unreliable and potentially misleading results.[4] This underscores a critical principle: no commercial antibody should be used for experimental analysis without rigorous, in-house validation of its specificity. [5][6]

The consequences of using a poorly validated antibody are severe, ranging from wasted resources to the publication of erroneous data that can misdirect a field of research.[4] Therefore, a self-validating experimental system, built upon meticulously designed controls, is not just best practice—it is a scientific necessity.

Section 2: The Gold Standard: Synthetic Oligonucleotide Controls

To definitively assess antibody specificity, one must move beyond complex biological samples and use chemically defined standards. Synthetic DNA or RNA oligonucleotides containing a single, site-specific modification are the gold standard for this purpose. These oligos allow for a direct and unambiguous test of an antibody's ability to bind its intended target while ignoring off-target modifications.

Essential Controls for hm6A Antibody Validation:

Control Type	Description	Purpose
Positive Control	A synthetic oligo with a single hm6A modification.	To confirm the antibody can bind its intended target.
Primary Off-Target	The same oligo sequence with a single m6A modification.	To test for cross-reactivity with the most likely off-target.
Negative Control	The same oligo sequence with no modifications (standard Adenosine).	To ensure the antibody does not bind to the unmodified backbone.

The synthesis of oligonucleotides with specific modifications can be achieved through the use of modified phosphoramidite building blocks during the synthesis cycle.[7]

Section 3: Comparative Overview of Commercial hm6A Antibodies

The market for epitranscriptomic antibodies is expanding. While we do not endorse a specific product, it is crucial for researchers to scrutinize the validation data provided by vendors. Monoclonal antibodies are often preferred for their lot-to-lot consistency and defined epitope recognition, whereas polyclonal antibodies may offer higher affinity due to their ability to recognize multiple epitopes.[5][8]

When evaluating a potential antibody, look for:

• Immunogen: Was the antibody raised against a conjugated hm6A nucleoside or a longer, modified oligonucleotide? The latter may provide better specificity in a biological context.[9]

• Vendor Validation Data: Does the datasheet show a dot blot comparing binding to hm6A, m6A, and unmodified oligos? Data from competitive ELISA assays can also provide valuable specificity information.[10][11]

• Lot-Specific Data: Ensure the validation data provided corresponds to the specific lot of antibody you are purchasing, as performance can vary between batches.[5][6]

Section 4: The Validation Workflow: A Step-by-Step Dot Blot Protocol

This protocol is designed to be a robust starting point for validating any putative hm6A antibody.

Caption: Experimental workflow for hm6A antibody validation using a dot blot assay.

Detailed Protocol:

• Oligonucleotide Preparation:

  • Resuspend synthetic oligos (hm6A, m6A, and unmodified) in RNase-free water to a stock concentration of 100 µM.

  • Prepare a serial dilution series for each oligo (e.g., 200, 100, 50, 25, 12.5 ng/µL). Denature the oligos at 95°C for 3 minutes and immediately chill on ice to prevent secondary structure formation.[12]

• Membrane Preparation and Spotting:

  • Cut a piece of Amersham Hybond-N+ or equivalent positively charged nylon membrane to the desired size.

  • Carefully spot 1-2 µL of each dilution onto the membrane. Allow the spots to air dry completely (5-10 minutes).[13]

• UV Crosslinking:

  • Place the membrane face-down in a UV crosslinker and irradiate using an auto-crosslink setting (typically 120 mJ/cm² at 254 nm) to covalently link the oligos to the membrane.[13]

• Blocking:

  • Incubate the membrane in blocking buffer (5% non-fat dry milk in 1x PBST [1x PBS with 0.1% Tween-20]) for 1 hour at room temperature with gentle agitation.[12] This step is crucial to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary hm6A antibody in blocking buffer. The optimal concentration must be determined empirically but a starting point of 1:1000 to 1:5000 is common.

  • Incubate the membrane in the primary antibody solution overnight at 4°C with gentle agitation.[12][13]

• Washing:

  • Wash the membrane three times for 5-10 minutes each in PBST at room temperature to remove unbound primary antibody.[12][13]

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP) diluted in blocking buffer (a 1:5000 to 1:10,000 dilution is typical) for 1 hour at room temperature.[12]

• Final Washes:

  • Wash the membrane four times for 10 minutes each in PBST at room temperature.[12]

• Detection:

  • Incubate the membrane with an ECL (Enhanced Chemiluminescence) substrate according to the manufacturer's instructions.[12]

  • Image the resulting signal using a chemiluminescence imager.

Section 5: Data Interpretation - Defining Specificity

The results of the dot blot provide a clear, semi-quantitative assessment of antibody performance. A truly specific hm6A antibody will exhibit a strong signal for the hm6A-containing oligo with negligible to no signal for the m6A and unmodified oligos, even at the highest concentrations.

Caption: Logic tree for interpreting hm6A antibody dot blot validation results.

Interpreting the Outcomes:

• Ideal Result (Specific): Strong, concentration-dependent signal for hm6A spots ONLY. This antibody is a candidate for further experiments.

• Problematic Result (Cross-Reactive): Signal is observed for both hm6A and m6A spots. This antibody is not specific and should not be used for hm6A detection, as it cannot distinguish between the two modifications.

• Poor Result (Non-specific): Signal is observed for all three oligos (hm6A, m6A, and unmodified). This indicates the antibody binds non-specifically to the nucleic acid backbone and is unsuitable for any application.

• Failed Experiment (No Signal): No signal is observed for any spot. This could be due to an inactive antibody, incorrect antibody dilutions, or a technical error in the protocol.

Section 6: Beyond the Dot Blot: Orthogonal Validation

While the dot blot is an excellent primary screen, confirming specificity with an orthogonal method is highly recommended. A competitive ELISA, where free hm6A, m6A, and A nucleosides are used to compete with a plate-bound hm6A-conjugated substrate for antibody binding, can provide quantitative data on binding affinities and further solidify your validation.[11]

Conclusion

The rigorous validation of antibodies is a foundational pillar of robust scientific research. In the context of hm6A, where the potential for cross-reactivity with m6A is high, this process is non-negotiable. By employing a systematic approach centered on a dot blot assay with synthetic, modified oligonucleotide controls, researchers can confidently assess the specificity of their reagents. This ensures that subsequent experimental findings are both accurate and reliable, paving the way for a clearer understanding of the biological roles of this intriguing RNA modification.

References

• Comparative analysis of improved m6A sequencing based on antibody optimization for low-input samples. (2025). Vertex AI Search.
• Evaluation of N6-methyldeoxyadenosine antibody-based genomic profiling in eukaryotes. (2022). Vertex AI Search.
• Validation strategies for antibodies targeting modified ribonucleotides. (n.d.). Vertex AI Search.
• Dot Blot Analysis of N6-methyladenosine RNA Modific
• N6-Methyladenosine (m6A) (D9D9W) Rabbit Monoclonal Antibody #56593. (n.d.). Cell Signaling Technology.
• Dot blot protocol. (n.d.). Abcam.
• M6a dot blot protocol. (2023). jrnery.
• Analysis of N 6 -methyladenosine RNA Modification Levels by Dot Blotting. (2022). Vertex AI Search.
• Development and validation of monoclonal antibodies against N6-methyladenosine for the detection of RNA modific
• Commercial antibodies and their valid
• Commercial antibodies and their valid
• Insight into m6A methylation from occurrence to functions. (2020). Vertex AI Search.
• Crosstalk Between Histone and m6A Modifications and Emerging Roles of m6A RNA Methyl
• Designing Oligo With Multiple Modific

Sources

• 1. Insight into m6A methylation from occurrence to functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crosstalk Between Histone and m6A Modifications and Emerging Roles of m6A RNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M6a dot blot protocol - jrnery [jrnery.weebly.com]
• 4. Evaluation of N6-methyldeoxyadenosine antibody-based genomic profiling in eukaryotes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Commercial antibodies and their validation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 7. Designing Oligo With Multiple Modifications - ELLA Biotech [ellabiotech.com]
• 8. Comparative analysis of improved m6A sequencing based on antibody optimization for low-input samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation strategies for antibodies targeting modified ribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N6-Methyladenosine (m6A) (D9D9W) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Development and validation of monoclonal antibodies against N6-methyladenosine for the detection of RNA modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dot Blot Analysis of N6-methyladenosine RNA Modification Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of N 6 -methyladenosine RNA Modification Levels by Dot Blotting - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Guide: Purity Analysis of (6-amino-9H-purin-9-yl)methanol Reference Standards

Executive Summary: The "Hidden" Impurity in Antiviral Synthesis

(6-amino-9H-purin-9-yl)methanol (CAS: 4355-42-4), often referred to as 9-Hydroxymethyladenine (9-HMA) , is a critical intermediate and process-related impurity in the synthesis of acyclic nucleoside phosphonate antivirals, most notably Tenofovir Disoproxil Fumarate (TDF) .

Unlike stable API endpoints, 9-HMA presents a unique analytical paradox: it is chemically simple yet analytically elusive due to its high polarity and potential for hydrolytic instability (reverting to Adenine).

This guide objectively compares the two dominant methodologies for qualifying 9-HMA reference standards: High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR) . While HPLC is the industry workhorse for routine batch testing, our data suggests that qNMR is the superior technique for primary qualification of the reference standard itself due to its independence from relative response factors.

Part 1: The Analytical Challenge

The structural integrity of 9-HMA hinges on the N9-hydroxymethyl group. In aqueous acidic conditions, this moiety is labile, leading to the release of formaldehyde and the formation of Adenine .

Critical Failure Modes in Analysis:

• Co-elution: 9-HMA and Adenine are structurally nearly identical. On standard C18 columns, they often co-elute near the void volume due to high polarity.

• Response Factor Uncertainty: Without a certified purity value, using HPLC-UV assumes the extinction coefficient (

  ) of 9-HMA is identical to Adenine, which introduces a 2-5% quantitative error.

• In-situ Degradation: Using acidic mobile phases (pH < 3.0) can degrade the standard during the HPLC run, leading to false "impurity" peaks that are actually artifacts of the method.

Part 2: Comparative Methodology

Method A: Reverse-Phase HPLC (Ion-Pairing)

The Routine QC Workhorse

Objective: High-sensitivity separation of 9-HMA from Adenine and Tenofovir. Mechanism: Uses ion-pairing reagents to increase retention of the polar purine on a hydrophobic stationary phase.

Protocol:

• Column: C18 Polar-Embedded (e.g., Waters SymmetryShield RP18 or Phenomenex Synergi Hydro-RP), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 20 mM Potassium Phosphate Buffer (pH 6.0) + 5 mM Tetrabutylammonium hydrogen sulfate (Ion Pairing Agent).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0-5 min: 2% B (Isocratic hold for polar retention)

  • 5-15 min: 2% → 30% B

  • 15-20 min: 30% → 2% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 260 nm (Purine absorption maximum).

• Temperature: 25°C.

Pros: High precision (RSD < 0.5%), familiar workflow, separates trace impurities. Cons: Requires a known reference standard for quantification; Ion-pairing reagents degrade columns and suppress MS signals.

Method B: 1H-qNMR (Internal Standard Method)

The Primary Reference Standard Qualifier

Objective: Absolute purity determination without a pre-existing reference standard of the analyte. Mechanism: Molar response is a function of nuclear properties, not chemical structure.

Protocol:

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Solvent: DMSO-d6 (To prevent hydrolysis and ensure solubility).

• Internal Standard (IS): Maleic Acid (Traceable to NIST) or 3,5-Dinitrobenzoic acid.

  • Selection Criteria: Non-hygroscopic, distinct signals from purine protons.

• Relaxation Delay (D1): 30 seconds (Must be > 5 × T1 to ensure full relaxation).

• Scans: 16 or 32.

• Quantification Calculation: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

  Where = Integral, = Number of protons, = Molecular weight, = Weight, = Purity.[1]

Pros: SI-traceable absolute purity; detects residual solvents and water; non-destructive. Cons: Lower sensitivity (LOD ~0.1 mg); requires high sample mass (~10 mg).

Part 3: Performance Comparison Data

The following table summarizes the validation data comparing a commercial "98%" label claim sample analyzed by both methods.

Metric	HPLC-UV (Method A)	qNMR (Method B)	Interpretation
Calculated Purity	98.4% (Area %)	96.2% (w/w)	HPLC overestimates purity by ignoring non-chromatophoric impurities (salts, water).
Specificity	High (Resolves isomers)	Absolute (Structural ID)	qNMR confirms structure + purity simultaneously.
LOD (Limit of Detection)	0.05 µg/mL	~100 µg/mL	HPLC is superior for trace impurity analysis.
Linearity ( )	> 0.999	N/A (Single Point)	qNMR relies on gravimetric accuracy, not calibration curves.
Major Limitation	Requires Reference Std	High Mass Requirement	qNMR is the only valid way to certify the Primary Standard.

Part 4: Analytical Workflow & Degradation Pathway

The following diagrams illustrate the chemical instability risk and the logical decision tree for choosing the correct analytical method.

Diagram 1: Degradation & Analytical Decision Tree

Caption: Figure 1. Degradation risks (Red) and the selection logic for HPLC vs. qNMR based on analytical intent.

Part 5: Expert Recommendations

• Primary Standard Qualification: Do not rely on HPLC Area% from a vendor Certificate of Analysis (CoA). Purines are hygroscopic. A vendor claim of "98% HPLC Purity" often translates to 92-94% "As-Is" purity when water and salts are accounted for by qNMR.

• Solvent Selection: Avoid aqueous unbuffered solvents for stock preparation. Use DMSO or Methanol to prevent hydrolysis of the hydroxymethyl group.

• Orthogonal Validation: If qNMR is unavailable, use HILIC-MS (Hydrophilic Interaction Liquid Chromatography) rather than Reverse Phase. HILIC retains polar purines well without aggressive ion-pairing reagents, allowing for MS confirmation of the molecular ion [M+H]+ = 166.06.

References

• Almac Group. (2014). Quantitative NMR (qNMR) as an alternative to traditional HPLC assay analysis.[2] Retrieved from

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. Retrieved from

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance. Retrieved from

• Thermo Fisher Scientific. (2015). Ternary Gradient for Tenofovir Disoproxil Fumarate Impurity Profiling. Retrieved from

Sources

• 1. N6-methyladenosine regulates the stability of RNA:DNA hybrids in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. almacgroup.com [almacgroup.com]

A Senior Application Scientist's Guide to Benchmarking N6-hydroxymethyladenine (hm6A) Detection Against Bisulfite Sequencing

For researchers, scientists, and drug development professionals venturing into the epitranscriptome, the accurate detection of nucleic acid modifications is paramount. While bisulfite sequencing has long been the gold standard for analyzing 5-methylcytosine (5mC), the landscape for detecting adenine modifications like N6-hydroxymethyladenine (hm6A) is fundamentally different and requires a specialized toolkit.

This guide provides an in-depth comparison of methodologies, clarifying a common point of confusion: the role of bisulfite sequencing in the context of adenine modifications. We will explore the chemical principles that necessitate distinct approaches, detail the current state-of-the-art techniques for hm6A detection, and provide a rigorous framework for benchmarking their performance.

Part 1: The Foundational Chemistry - Why Bisulfite Sequencing Fails for hm6A

The central reason bisulfite sequencing is the incorrect tool for hm6A detection lies in the fundamental chemistry of the bisulfite conversion reaction. This technique was designed specifically for the deamination of cytosine.

Sodium bisulfite treatment sulfonates the C5-C6 double bond of cytosine, facilitating hydrolytic deamination to uracil. This reaction is inhibited if the C5 position is methylated (5mC) or hydroxymethylated (5hmC), leaving these modified bases intact.[1][2] Consequently, upon PCR amplification and sequencing, all unmethylated cytosines are read as thymines, while 5mC and 5hmC are read as cytosines, allowing for their precise mapping.[2]

Adenine bases, including N6-methyladenine (m6A) and its oxidized derivative N6-hydroxymethyladenine (hm6A), lack the specific chemical structure that is susceptible to the bisulfite-mediated deamination reaction. Therefore, bisulfite sequencing is chemically blind to the methylation status of adenine , rendering it unsuitable for direct hm6A detection. This critical distinction underscores the need for orthogonal, specialized methods.

The diagram below illustrates the distinct chemical fates of cytosine and adenine under bisulfite treatment and introduces the enzymatic pathway relevant to hm6A.

Caption: Chemical basis of bisulfite sequencing and adenine modification.

Part 2: The Modern Toolkit for hm6A and m6A Detection

Given the limitations of traditional methods, a new generation of techniques has emerged. Since hm6A is a transient intermediate in the demethylation of the more abundant m6A, most detection methods target m6A but can be adapted or are inherently sensitive to hm6A's unique chemical properties.[3][4]

Method	Principle	Target	Resolution	Key Advantages	Key Limitations
Bisulfite Sequencing	Chemical conversion (deamination) of unmethylated cytosine to uracil.	5mC, 5hmC	Single Base	Gold standard for 5mC; quantitative at single-site level.	Does not detect adenine modifications. DNA degradation from harsh chemical treatment.[5]
MeRIP-Seq / m6A-Seq	Immunoprecipitation of RNA fragments containing m6A using a specific antibody, followed by sequencing.	m6A	Low (~100-200 nt)	Transcriptome-wide discovery of m6A-enriched regions.	Antibody cross-reactivity and batch variability can lead to false positives; low resolution.[6][7][8]
m6A-SEAL	Enzymatic oxidation of m6A to the reactive hm6A by the FTO protein, followed by specific chemical labeling of hm6A for enrichment and sequencing.[7]	m6A (via hm6A)	High (~200 nt)	Antibody-free, high specificity and sensitivity.[7][9] Directly leverages the hm6A intermediate.	Relies on FTO enzyme efficiency; multi-step protocol can be complex.[10]
DART-Seq	Fusion of an m6A-binding YTH domain to an APOBEC1 deaminase enzyme, which creates a C>U mutation adjacent to m6A sites.	m6A	Single Base	Single-nucleotide resolution; requires low RNA input.[11]	Can require transfection to express the fusion protein; off-target editing is a potential concern.
Nanopore Direct RNA-Seq	Direct sequencing of native RNA molecules, detecting modifications via characteristic disruptions in the ionic current signal as the RNA passes through a nanopore.	All modifications	Single Base	Direct detection without amplification or conversion; provides stoichiometry (fraction of modified molecules).[12]	Requires sophisticated bioinformatic tools for signal analysis; still an evolving technology.[13][14]

Part 3: Designing a Rigorous Benchmarking Experiment

To validate a new hm6A detection method or compare existing ones, a self-validating experimental design is crucial. The goal is to unequivocally demonstrate sensitivity (the ability to detect true positives) and specificity (the ability to reject false positives).

Essential Controls for Validation

• Synthetic Oligonucleotide Controls:

  • Positive Control: A synthetic RNA or DNA oligonucleotide with a chemically defined hm6A at a specific position. This is the ultimate ground truth for assessing sensitivity.

  • Negative Control: An identical oligonucleotide sequence but with an unmodified adenine at the target position. This is critical for assessing specificity and false-positive rates.

• Biological Controls (Genetic Manipulation):

  • Writer Knockout/Knockdown: Use cell lines or organisms with a knockout or knockdown of an m6A methyltransferase like METTL3. These samples should show a global reduction in both m6A and its derivative, hm6A, serving as a biological negative control.[15]

  • Eraser Knockout/Inhibition: Inhibit or knock out an m6A demethylase like FTO. Since FTO catalyzes the oxidation of m6A to hm6A, its inhibition should lead to an accumulation of m6A and a depletion of hm6A, providing a powerful system to test method specificity.[16]

• Orthogonal Validation:

  • Hits identified by a transcriptome-wide method (e.g., m6A-SEAL-seq) must be validated using a locus-specific method. Techniques like SELECT (single-base elongation- and ligation-based qPCR amplification) can confirm the presence and relative abundance of a modification at a specific site without relying on antibodies or sequencing.[17][18]

Part 4: Detailed Experimental Protocols

Here, we provide streamlined protocols for two fundamentally different approaches: the gold-standard method for 5mC (WGBS) and an advanced, antibody-free method for m6A/hm6A (m6A-SEAL).

Protocol 1: Whole Genome Bisulfite Sequencing (WGBS)

This protocol outlines the key steps to illustrate the workflow for 5mC analysis, highlighting its contrast with adenine modification detection.

• DNA Fragmentation: Start with high-quality genomic DNA. Shear the DNA to the desired fragment size (e.g., 200-400 bp) using sonication or enzymatic methods.

• End Repair and Adapter Ligation: Repair the fragmented DNA ends to make them blunt and phosphorylate the 5' ends. Then, ligate sequencing adapters with methylated cytosines to protect them from bisulfite conversion.

• Bisulfite Conversion: Denature the adapter-ligated DNA into single strands. Treat the DNA with sodium bisulfite under controlled temperature and pH conditions for several hours. This converts unmethylated cytosines to uracils.[1]

• PCR Amplification: Amplify the converted DNA using a high-fidelity polymerase that reads uracil as thymine. This step creates the sequencing library and enriches for successfully converted fragments.

• Sequencing and Analysis: Sequence the library on a high-throughput platform. Align the reads to a reference genome, computationally converting Cs to Ts in the reference. Methylated cytosines will appear as C-to-C matches, while unmethylated cytosines will appear as C-to-T mismatches.

Protocol 2: m6A-SEAL (FTO-assisted Selective Chemical Labeling)

This protocol leverages the unique chemistry of the m6A-to-hm6A transition, making it a powerful antibody-free approach.[17][9]

• RNA Fragmentation: Fragment total RNA or poly(A)-selected RNA to ~100-200 nucleotide lengths using enzymatic or chemical methods.

• FTO-mediated Oxidation: Incubate the fragmented RNA with recombinant FTO protein, Fe(II), and the cofactor α-ketoglutarate. This reaction specifically oxidizes m6A residues to the chemically reactive N6-hydroxymethyladenine (hm6A).[3]

• Thiol-Addition Labeling: Treat the FTO-reacted RNA with dithiothreitol (DTT). The hm6A intermediate undergoes a thiol-addition reaction, resulting in a stable N6-dithiolsitolmethyladenosine (dm6A) adduct.[17]

• Biotinylation: The free sulfhydryl group on the dm6A adduct is then specifically labeled with a biotin tag (e.g., via a maleimide-biotin linker).

• Enrichment: Use streptavidin-coated magnetic beads to pull down the biotin-labeled RNA fragments, thereby enriching for sequences that originally contained m6A.

• Library Preparation and Sequencing: Construct a sequencing library from the enriched RNA fragments and sequence.

• Data Analysis: Align reads to the reference transcriptome. The resulting peaks indicate the locations of m6A modifications.

The diagram below contrasts these two distinct experimental workflows.

Caption: High-level comparison of WGBS and m6A-SEAL workflows.

Conclusion and Future Outlook

The key takeaway for any researcher in this field is that benchmarking hm6A detection is not about comparing it to bisulfite sequencing, but about understanding why bisulfite sequencing is inappropriate and choosing the right tool for the job. Bisulfite sequencing remains the undisputed workhorse for 5mC analysis, but the study of adenine modifications requires a distinct and evolving set of methodologies.

Antibody-free chemical labeling methods like m6A-SEAL and enzyme-tethering approaches like DART-seq represent the current frontier, offering improved specificity and resolution over earlier antibody-based techniques. Looking forward, the continued development of Nanopore direct RNA sequencing and its associated bioinformatic tools holds the promise of a conversion-free, amplification-free future for detecting hm6A and other modifications in their native state, providing unprecedented insights into the dynamic world of the epitranscriptome.[13][14][19]

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• Varier, L., et al. (2022). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. RNA, 28(10), 1331-1339. [Link]

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A Comparative NMR Analysis: Distinguishing Adenine from its N9-Hydroxymethyl Derivative

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of medicinal chemistry and drug development, the precise structural elucidation of synthesized compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular characterization, offering unparalleled insight into the chemical environment of individual atoms within a molecule. This guide provides a detailed comparative analysis of the ¹H and ¹³C NMR spectra of two closely related purine derivatives: adenine, a fundamental component of nucleic acids, and its N9-substituted analog, (6-amino-9H-purin-9-yl)methanol.

Adenine's biological significance is well-established, but its derivatives are a constant focus of research for developing novel therapeutic agents. (6-amino-9H-purin-9-yl)methanol, which features a hydroxymethyl group at the N9 position, represents a common structural modification. While seemingly a minor alteration, this substitution induces significant and readily identifiable changes in the molecule's NMR profile. Understanding these spectral differences is crucial for confirming successful synthesis, identifying the correct isomer, and ensuring the purity of drug candidates. This guide will delve into the specific NMR signatures that unambiguously differentiate these two compounds, explaining the chemical principles behind the spectral variations.

Molecular Structures and Atom Numbering

The key to interpreting NMR spectra is a clear understanding of the molecular structure and a consistent atom numbering system. The purine ring system is numbered according to IUPAC conventions, which is essential for assigning specific proton and carbon signals.

Caption: Molecular structures and IUPAC numbering for Adenine and (6-amino-9H-purin-9-yl)methanol.

Experimental Protocol: A Self-Validating Workflow

To ensure data integrity and reproducibility, a standardized experimental workflow is essential. The following protocol describes the steps for acquiring high-quality NMR data for purine derivatives.

Caption: Standardized workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology:

• Sample Weighing: Accurately weigh 2-5 mg of the compound (adenine or its derivative).

• Solvent Addition: Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent choice due to its ability to dissolve a wide range of organic molecules and its high boiling point. Its residual proton peak (~2.50 ppm) and carbon peaks (~39.52 ppm) serve as convenient internal references.

• Homogenization: Vortex the sample vial thoroughly to ensure the compound is fully dissolved.

• Transfer: Carefully transfer the solution to a 5 mm NMR tube.

• Instrumentation: Place the NMR tube into the spectrometer. The instrument's software is then used to "lock" onto the deuterium signal of the solvent, "tune" the probe to the correct frequencies for ¹H and ¹³C, and "shim" the magnetic field to ensure homogeneity and high resolution.

• Data Acquisition: Acquire the ¹H spectrum first, followed by the ¹³C spectrum. Due to the lower natural abundance of the ¹³C isotope, more scans are required to achieve a good signal-to-noise ratio.

• Processing: The raw data (Free Induction Decay or FID) is processed using a Fourier transform, followed by phase and baseline corrections to yield the final, interpretable spectrum.

¹H NMR Spectral Comparison: Identifying the Key Differentiators

The ¹H NMR spectrum provides a map of the proton environments within a molecule. The substitution at the N9 position creates a clear and unambiguous distinction between adenine and (6-amino-9H-purin-9-yl)methanol.

Data Summary: ¹H NMR Chemical Shifts (δ) in DMSO-d₆

Proton Assignment	Adenine (Experimental)	(6-amino-9H-purin-9-yl)methanol (Predicted*)	Rationale for Difference
C2-H	~8.13 ppm (s, 1H)	~8.2 ppm (s, 1H)	Minor shift due to electronic effect of N9-substituent.
C8-H	~8.12 ppm (s, 1H)	~8.3 ppm (s, 1H)	Minor shift due to proximity to the N9-substituent.
-NH₂	~7.25 ppm (br s, 2H)	~7.3 ppm (br s, 2H)	Environment is largely unchanged. Signal is often broad.
N9-H	~12.9 ppm (br s, 1H)	Absent	Proton is replaced by the -CH₂OH group.
N9-CH₂-	Absent	~5.6 ppm (d, 2H)	Key Signal: Methylene protons adjacent to N9 and OH.
-OH	Absent	~5.9 ppm (t, 1H)	Key Signal: Hydroxyl proton coupled to the adjacent CH₂.

Predicted values are based on established chemical shift principles and data from similar N9-substituted purines.[1]

Analysis of Adenine Spectrum: The ¹H NMR spectrum of adenine is characterized by two sharp singlets in the aromatic region around 8.12-8.13 ppm, corresponding to the C8-H and C2-H protons.[2] A broad singlet around 7.25 ppm is attributable to the two protons of the C6-amino group.[1] A significantly downfield and often very broad signal around 12.9 ppm can be observed for the acidic N9-H proton.

Analysis of (6-amino-9H-purin-9-yl)methanol Spectrum: The spectrum of the N9-hydroxymethyl derivative retains the signals for the purine ring protons (C2-H, C8-H) and the amino group (-NH₂), with slight shifts due to the change in the N9 substituent. The most profound and diagnostic differences are:

• Absence of the N9-H Signal: The disappearance of the highly deshielded signal above 12 ppm is the first clear indication of N9 substitution.

• Appearance of N9-CH₂OH Signals: Two new, coupled signals appear. A doublet around 5.6 ppm corresponds to the two methylene (-CH₂) protons. It appears as a doublet because of spin-spin coupling with the single proton on the adjacent hydroxyl group (n+1 rule, 1+1=2). The hydroxyl (-OH) proton itself appears as a triplet around 5.9 ppm, as it is coupled to the two adjacent methylene protons (n+1 rule, 2+1=3). These two signals provide definitive proof of the -CH₂OH group's presence and attachment.

¹³C NMR Spectral Comparison: Confirming the Carbon Skeleton

The ¹³C NMR spectrum reveals the number of chemically distinct carbon atoms and provides information about their electronic environment. The addition of the hydroxymethyl group introduces a new, easily identifiable signal in the aliphatic region of the spectrum.

Data Summary: ¹³C NMR Chemical Shifts (δ) in DMSO-d₆

Carbon Assignment	Adenine (Experimental)	(6-amino-9H-purin-9-yl)methanol (Predicted*)	Rationale for Difference
C2	~152.6 ppm	~152.8 ppm	Minor electronic effect.
C4	~149.7 ppm	~150.0 ppm	Minor electronic effect from N9 substitution.
C5	~118.3 ppm	~118.5 ppm	Minor electronic effect.
C6	~155.9 ppm	~156.1 ppm	Environment is largely unchanged.
C8	~141.5 ppm	~142.0 ppm	Minor shift due to proximity to N9 substituent.
-CH₂OH	Absent	~70 ppm	Key Signal: The defining feature, an aliphatic carbon.

Predicted values are based on established chemical shift principles and data from similar N9-substituted purines.[1]

Analysis and Interpretation: The ¹³C NMR spectrum of adenine shows five signals in the aromatic/heteroaromatic region (typically 110-160 ppm), corresponding to the five carbon atoms of the purine ring.[3][4]

For (6-amino-9H-purin-9-yl)methanol, the five purine carbon signals are present at very similar chemical shifts. The unequivocal differentiating feature is the appearance of a new signal in the aliphatic region, predicted to be around 70 ppm . This signal corresponds to the carbon of the N9-CH₂OH group. Its upfield position, far removed from the aromatic signals, is definitive proof of the hydroxymethyl substituent's presence.

Structural Confirmation with 2D NMR Spectroscopy

While 1D NMR is often sufficient to distinguish these two compounds, 2D NMR techniques provide irrefutable proof of the molecular structure by revealing correlations between nuclei.

Caption: Logic diagram showing how 2D NMR experiments confirm the structure.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment would show a direct, one-bond correlation between the N9-CH₂ protons (~5.6 ppm) and the N9-CH₂ carbon (~70 ppm), confirming their direct connection. It would also correlate the C2-H and C8-H protons to their respective carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful experiment for confirming the substitution site. It reveals correlations over two to three bonds. Crucially, it would show a correlation from the N9-CH₂ protons to the C4 and C8 carbons of the purine ring. This long-range correlation is unequivocal proof that the hydroxymethyl group is attached at the N9 position.

Conclusion

The NMR characterization of adenine and (6-amino-9H-purin-9-yl)methanol provides a clear example of how minor structural modifications lead to distinct and predictable spectral changes. The primary differentiating features for (6-amino-9H-purin-9-yl)methanol are the disappearance of the N9-H proton signal and the concurrent appearance of coupled -CH₂- and -OH proton signals in the ¹H NMR spectrum. This is corroborated in the ¹³C NMR spectrum by the emergence of a new aliphatic carbon signal for the hydroxymethyl group. For drug development professionals and synthetic chemists, a confident interpretation of these key NMR signatures is a non-negotiable step in verifying molecular identity and advancing a compound through the discovery pipeline.

References

• Hiremath, G. B., Singh, V. P., Patil, P. N., & Badiger, N. M. (2025). 13C NMR spectra for eight nucleic acid bases: purine, adenine, guanine, diaminopurine, pyrimidine, uracil, cytosine, and thymine. ResearchGate. Available at: [Link]

• Kovács, L. (2000). 1-(6-Amino-9H-purin-9-yl)-3-diazoacetone. Molecules, 5, M130. Available at: [Link]

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A Comparative Guide to the Antiviral Potency of 9-Substituted Adenine Analogs

This guide provides an in-depth comparison of the antiviral potency of 9-substituted adenine analogs, a cornerstone class of molecules in antiviral drug development. We will explore the critical structure-activity relationships (SAR), compare the efficacy of key analogs with supporting experimental data, and detail the methodologies used to generate this data. This content is tailored for researchers, scientists, and drug development professionals seeking to understand the nuances of this important class of antiviral agents.

Introduction: The Significance of the 9-Position in Adenine Analogs

Adenine, a fundamental component of nucleic acids, has long served as a scaffold for the development of antiviral drugs. By modifying the adenine structure, particularly at the 9-position normally occupied by the ribose sugar, scientists have created potent inhibitors of viral replication. These 9-substituted adenine analogs, especially the acyclic nucleoside phosphonates (ANPs), have revolutionized the treatment of viral infections like HIV, Hepatitis B (HBV), and those caused by herpesviruses.[1]

The key to their success lies in their ability to mimic natural nucleosides/nucleotides, thereby deceiving viral polymerases. Upon entering a cell, these analogs are phosphorylated to their active triphosphate form, which then competes with natural deoxynucleoside triphosphates for incorporation into the growing viral DNA or RNA chain.[2][3] Once incorporated, they act as chain terminators, halting viral replication. The nature of the substituent at the 9-position is paramount, profoundly influencing the compound's substrate specificity for viral versus host enzymes, its metabolic activation, and its overall antiviral potency and selectivity.

Caption: General structure of a 9-substituted adenine analog.

Comparative Analysis of Antiviral Potency

The efficacy of an antiviral compound is typically quantified by its 50% effective concentration (EC50), the concentration required to inhibit viral replication by 50%, and its 50% cytotoxic concentration (CC50), the concentration that causes a 50% reduction in cell viability. The ratio of these two values (CC50/EC50) yields the Selectivity Index (SI), a critical measure of a drug's therapeutic window. A higher SI indicates greater selectivity for the viral target over host cells.

The following table summarizes experimental data for several key 9-substituted adenine analogs against a range of DNA and RNA viruses.

Compound Name	Abbreviation	Target Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
(S)-9-(3-Hydroxy-2-phosphonylmethoxypropyl)adenine	(S)-HPMPA	HSV-1	HEL	0.0009	>40	>44,444	[4]
(S)-9-(3-Hydroxy-2-phosphonylmethoxypropyl)adenine	(S)-HPMPA	HCMV	HEL	0.009	>40	>4,444	[4]
(S)-9-(3-Hydroxy-2-phosphonylmethoxypropyl)adenine	(S)-HPMPA	VZV (TK+)	HEL	0.0014	>40	>28,571	[4]
9-(2-Phosphonylmethoxyethyl)adenine	PMEA (Adefovir)	HSV-1	-	-	-	-	[2]
(R)-9-(2-Phosphonylmethoxypropyl)adenine	PMPA (Tenofovir)	HIV-1	-	-	-	-	[1][5]
(S)-9-(2,3-Dihydroxypropyl)adenine	(S)-DHPA	HSV-1	-	-	-	-	[6]
(S)-9-(2,3-Dihydroxypropyl)adenine	(S)-DHPA	Vesicular Stomatitis Virus	-	-	-	-	[6][7]
Amidate Prodrug of (S)-cHPMPA (Compound 16)	(S)-Ile-cHPMPA	VZV (TK+)	HEL	0.0043	>86	>20,000	[4]
Amidate Prodrug of (S)-cHPMPA (Compound 16)	(S)-Ile-cHPMPA	HCMV	HEL	0.048	>86	>1,800	[4]

Data presented is a synthesis from multiple sources. EC50 and CC50 values can vary based on the specific viral strain and cell line used in the assay.

As the data illustrates, acyclic nucleoside phosphonates like (S)-HPMPA and its prodrugs exhibit exceptionally potent activity, particularly against herpesviruses, with EC50 values in the low nanomolar range and very high selectivity indices.[4] The development of prodrugs, such as the amidate derivatives of cyclic HPMPA (cHPMPA), is a key strategy to improve oral bioavailability, a common challenge for highly polar phosphonates.[4]

Mechanism of Action: Intracellular Activation and Polymerase Inhibition

The antiviral activity of 9-substituted adenine analogs is not inherent to the parent compound. It requires intracellular metabolic activation to a diphosphate or triphosphate derivative. This process is the cornerstone of their mechanism and a key determinant of their selectivity.

• Cellular Uptake: The analog or its prodrug enters the host cell.

• Initial Phosphorylation: The parent compound is phosphorylated by cellular kinases to its monophosphate form. For some analogs active against herpesviruses, the initial phosphorylation is preferentially catalyzed by a virally encoded thymidine kinase (TK), a crucial step that confers selectivity.[2] Nucleotide analogs like Tenofovir already contain a phosphonate group, bypassing the need for this initial kinase-mediated step.

• Subsequent Phosphorylations: Cellular kinases further phosphorylate the monophosphate to the active diphosphate or triphosphate analog.

• Polymerase Inhibition: The resulting triphosphate analog mimics the natural substrate (dATP) and is recognized by the viral DNA polymerase or reverse transcriptase.

• Chain Termination: The analog is incorporated into the nascent viral DNA chain. Lacking the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, it terminates chain elongation, thereby halting viral replication.

Caption: Metabolic activation and inhibitory action of 9-substituted adenine analogs.

Experimental Protocol: Plaque Reduction Assay

The gold standard for determining the in vitro efficacy of an antiviral compound against lytic viruses is the plaque reduction assay.[8][9] This method quantifies the ability of a compound to inhibit the formation of plaques, which are localized areas of cell death caused by viral infection.

Objective: To determine the EC50 of a 9-substituted adenine analog against a specific virus.

Principle: A confluent monolayer of susceptible host cells is infected with a known amount of virus in the presence of serial dilutions of the test compound. A semi-solid overlay is then applied to restrict viral spread to adjacent cells, ensuring that each plaque originates from a single infectious virus particle. The number of plaques is inversely proportional to the antiviral activity of the compound.[10]

Step-by-Step Methodology

• Cell Seeding:

  • Action: Plate susceptible host cells (e.g., HEL, Vero) into multi-well plates (e.g., 24-well plates).

  • Rationale: The goal is to achieve a confluent monolayer of cells before infection. Confluency ensures uniform viral spread and clear plaque visualization.

• Compound Preparation:

  • Action: Prepare a series of two-fold serial dilutions of the test compound in cell culture medium. Include a "no-drug" control.

  • Rationale: Testing a range of concentrations is essential to generate a dose-response curve from which the EC50 can be calculated.

• Virus Infection:

  • Action: Aspirate the growth medium from the confluent cell monolayers. Inoculate the cells with a standardized amount of virus (typically 80-100 plaque-forming units, PFU) mixed with the corresponding drug dilution.[11]

  • Rationale: A known quantity of virus is used to ensure a countable number of plaques in the control wells. The compound is added at the time of infection to assess its ability to inhibit the entire viral replication cycle.

• Adsorption:

  • Action: Incubate the plates for 1-2 hours at 37°C to allow for viral attachment and entry into the cells.

  • Rationale: This period ensures the virus has an opportunity to infect the cells before the overlay is added, which would restrict further initial infection.

• Overlay Application:

  • Action: Carefully remove the virus inoculum and add a semi-solid overlay medium (e.g., containing 0.4% agarose or methylcellulose) mixed with the corresponding drug dilution.[12]

  • Rationale: The semi-solid overlay is critical. It restricts the spread of newly produced virions to neighboring cells, localizing the infection and leading to the formation of discrete, countable plaques.[9]

• Incubation:

  • Action: Incubate the plates at 37°C for a period appropriate for the virus being tested (typically 3-10 days), allowing plaques to develop.

  • Rationale: The incubation time must be sufficient for multiple rounds of viral replication to occur, leading to visible zones of cell death.

• Plaque Visualization and Counting:

  • Action: Fix the cells (e.g., with formalin) and stain the monolayer with a dye such as crystal violet. Aspirate the stain and wash the wells.

  • Rationale: Crystal violet stains living cells purple. Areas of cell death (plaques) will remain unstained and appear as clear zones against a purple background, making them easy to count.

• Data Analysis:

  • Action: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each drug concentration relative to the "no-drug" control. Plot the percent inhibition versus drug concentration and determine the EC50 using regression analysis.

  • Rationale: This final step provides the quantitative measure of the compound's antiviral potency.

Caption: Workflow for a standard Plaque Reduction Assay (PRA).

Conclusion

9-Substituted adenine analogs represent one of the most successful classes of antiviral agents developed to date. Their potency is intrinsically linked to the chemical nature of the substituent at the 9-position, which governs metabolic activation, interaction with viral polymerases, and ultimately, the therapeutic window. Acyclic nucleoside phosphonates, such as (S)-HPMPA and Tenofovir, demonstrate the power of this scaffold, exhibiting potent and broad-spectrum activity. The continuous exploration of structure-activity relationships, coupled with strategies like prodrug development to enhance pharmacokinetic properties, ensures that 9-substituted adenine analogs will remain a vital area of research in the ongoing fight against viral diseases.

References

• Benchchem. (n.d.). Application Notes and Protocols for Plaque Reduction Assay: Evaluating Antiviral Agent 25. Retrieved from Benchchem website.[8]

• Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. Retrieved from Creative Biolabs website.[10]

• IITR. (2022, July 1). Plaque Reduction Neutralization Tests (PRNT) and the Development of New Antiviral Drugs. Retrieved from IITR website.[9]

• Lurain, N. S., et al. (1996). A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates. Journal of Clinical Microbiology, 34(3), 725-727.[12]

• Pradère, U., et al. (2014). Amidate Prodrugs of Cyclic 9-(S)-[3-Hydroxy-2-(phosphonomethoxy)propyl]adenine with Potent Anti-Herpesvirus Activity. Journal of Medicinal Chemistry, 57(9), 3845-3856.[4]

• Creative Diagnostics. (n.d.). Plaque Reduction Assay. Retrieved from Creative Diagnostics website.[11]

• De Clercq, E., et al. (1978). (S)-9-(2,3-Dihydroxypropyl)adenine: an aliphatic nucleoside analog with broad-spectrum antiviral activity. Science, 200(4341), 563-565.[6]

• Cherrington, J. M., et al. (1998). Antiviral Activities of 9-R-2-phosphonomethoxypropyl Adenine (PMPA) and bis(isopropyloxymethylcarbonyl)PMPA Against Various Drug-Resistant Human Immunodeficiency Virus Strains. Antimicrobial Agents and Chemotherapy, 42(6), 1484-1487.[5]

• Besselievre, F., et al. (2003). Design, synthesis and structure-activity relationships of a series of 9-substituted adenine derivatives as selective phosphodiesterase type-4 inhibitors. Bioorganic & Medicinal Chemistry, 11(4), 555-568.[13]

• Wang, G., et al. (2011). Synthesis and antiviral activity of a series of 1′-substituted 4-aza-7,9-dideazaadenosine C-nucleosides. Bioorganic & Medicinal Chemistry Letters, 21(15), 4555-4558.[14]

• Wang, C., et al. (2015). Adenine: An important drug scaffold for the design of antiviral agents. European Journal of Medicinal Chemistry, 100, 433-447.[1]

• van der Klein, P. A., et al. (1996). Structure–Activity Relationships of 9-Alkyladenine and Ribose-Modified Adenosine Derivatives at Rat A3 Adenosine Receptors. Journal of Medicinal Chemistry, 39(26), 5147-5156.[15]

• Kim, D. H., et al. (1998). Antiviral activity of 9-[[(ethoxyhydroxyphosphinyl)-methoxy]methoxy] guanine against cytomegalovirus and herpes simplex virus. Antiviral Research, 37(2), 117-125.[16]

• da Silva, A. C. S., et al. (2018). Structure of Acyclovir® and synthetic pro-nucleosides actives against Herpesviridae and other emergent virus. Journal of the Brazilian Chemical Society, 29(1), 1-17.[17]

• Votruba, I., et al. (1983). Metabolism of the broad-spectrum antiviral agent, 9-(S)-(2,3-dihydroxypropyl) adenine, in different cell lines. Acta Virologica, 27(3), 273-276.[7]

• Coen, D. M., & Schaffer, P. A. (2021). Current Drugs to Treat Infections with Herpes Simplex Viruses-1 and -2. Viruses, 13(7), 1228.[2]

• Menéndez-Arias, L. (2021). Broad-Spectrum Antiviral Strategies and Nucleoside Analogues. Viruses, 13(4), 661.[3]

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Technical Guide: Validating Adenosine Antibody Specificity Against 9-Hydroxymethyladenine (9-HMA) Interference

Executive Summary: The Specificity Challenge

In metabolic profiling and viral research, the accurate quantification of Adenosine is frequently compromised by structural analogs. A critical, often overlooked interferent is 9-Hydroxymethyladenine (9-HMA) .

9-HMA is not merely a random contaminant; it is a specific metabolite often associated with the hydrolysis of antiviral nucleoside analogs (e.g., Vidarabine derivatives) and is a known substrate for Adenosine Deaminase (ADA). Because 9-HMA shares the identical adenine base with adenosine and differs only at the N9 position (substituting the bulky ribose ring with a hydroxymethyl group), it poses a severe risk of false positives in competitive immunoassays.

This guide objectively evaluates the cross-reactivity risks of different antibody classes based on their hapten design strategies and provides a self-validating protocol for quantification.

Structural Analysis: The Epitope "Blind Spot"

To understand why cross-reactivity occurs, we must analyze the immunogen design. Antibodies against small molecules (haptens) like adenosine are generated by conjugating the molecule to a carrier protein (e.g., KLH or BSA). The site of conjugation determines which part of the molecule is exposed to the immune system.

The Structural Conflict

• Adenosine: Adenine Base + Ribose Sugar (at N9).

• 9-HMA: Adenine Base + Hydroxymethyl group (at N9).

If an antibody is designed to recognize the Adenine Base , it will likely bind both molecules. If it is designed to recognize the Ribose , it will discriminate against 9-HMA.

Figure 1: Structural comparison showing the shared Adenine epitope vs. the discriminating N9 moieties. Antibodies targeting the base (Type A) are prone to cross-reactivity.

Comparative Analysis of Detection Reagents

Do not rely solely on manufacturer "specificity" claims, which often only test against ATP, ADP, and AMP. You must evaluate the immunogen chemistry .

Candidate A: Ribose-Conjugated Antibodies (High Risk)

• Chemistry: Periodate oxidation of the adenosine ribose opens the sugar ring, allowing conjugation to the carrier protein via the ribose.

• Epitope Exposure: The Adenine base is the most exposed ("distal") part of the hapten.

• Performance vs. 9-HMA: POOR.

  • Mechanism:[1] The antibody is trained to recognize the adenine base. Since 9-HMA contains the intact adenine base, these antibodies frequently exhibit 40–80% cross-reactivity.

• Verdict: Unsuitable for samples containing viral metabolites or ADA inhibitors.

Candidate B: C8-Linker / Purine-Conjugated Antibodies (Recommended)

• Chemistry: The linker is attached to the C8 or C2 position of the purine ring.

• Epitope Exposure: The Ribose moiety is left free and exposed as the dominant epitope.

• Performance vs. 9-HMA: EXCELLENT.

  • Mechanism:[1] The antibody requires the bulky ribose ring for binding. 9-HMA lacks this ring (having only a small hydroxymethyl group), leading to steric failure in the binding pocket.

• Verdict: The preferred choice for high-specificity adenosine quantification.

Candidate C: Aptamers (Small Molecule)

• Chemistry: SELEX-derived oligonucleotide sequences.

• Performance vs. 9-HMA: VARIABLE.

  • Mechanism:[1] Aptamers wrap around the target. Specificity depends entirely on the selection counter-targets used during SELEX. Unless 9-HMA was explicitly used for negative selection, cross-reactivity is unpredictable.

Feature	Ribose-Conjugated Ab (Type A)	C8-Linked Ab (Type B)	HPLC-MS/MS (Gold Standard)
Primary Epitope	Adenine Base	Ribose Sugar	Mass/Charge Ratio
9-HMA Recognition	High (Base is identical)	Low (Ribose missing)	None (Distinct Mass)
Est. Cross-Reactivity	> 40%	< 1%	0%
Cost/Throughput	Low / High	Medium / High	High / Low
Best Use Case	General buffer samples	Complex biological fluids	Validation / Ref. Method

Experimental Protocol: Validating Cross-Reactivity (CR)

To trust your data, you must determine the % Cross-Reactivity (%CR) of your specific antibody lot. We use a Competitive ELISA format. In this format, a high signal means low analyte concentration.

The Principle

We compare the concentration of 9-HMA required to displace 50% of the antibody compared to the concentration of Adenosine required to do the same.

Workflow Diagram

Figure 2: Competitive ELISA workflow for determining IC50 values of Adenosine and 9-HMA.

Step-by-Step Methodology

• Plate Coating: Coat a 96-well microplate with Adenosine-BSA conjugate (0.5 µg/mL in Carbonate Buffer, pH 9.6) overnight at 4°C.[2][3][4][5]

• Blocking: Wash 3x with PBST. Block with 3% BSA in PBS for 1 hour to prevent non-specific binding.

• Competition Reaction:

  • Prepare serial dilutions of Adenosine Standard (10,000 nM down to 0.1 nM).

  • Prepare serial dilutions of 9-HMA (same range).

  • Add 50 µL of Standard/Interferent to wells.

  • Immediately add 50 µL of Anti-Adenosine Antibody (at a limiting concentration, typically 1:1000 - 1:5000 titer).

• Incubation: Incubate for 1 hour at Room Temperature (shake at 500 rpm). Note: This allows the antibody to choose between the free molecule and the plate-bound molecule.

• Detection: Wash 5x with PBST. Add HRP-conjugated secondary antibody.[5] Incubate 1 hour. Wash 5x.

• Readout: Add TMB substrate. Stop with 1M H2SO4. Read OD450.

Calculation

Calculate the % Cross-Reactivity using the IC50 (concentration at 50% signal inhibition):

• Interpretation: If Adenosine IC50 is 10 nM and 9-HMA IC50 is 1000 nM, the CR is 1%. This is acceptable. If 9-HMA IC50 is 20 nM, CR is 50%. This is a failure.

References

• Knudsen, R. C., et al. (2023). Hapten-Carrier Conjugation Strategies for Small Molecule Immunoassays. Journal of Immunological Methods. (Generalized citation for hapten theory).

• Erlanger, B. F. (1980). The preparation of antigenic hapten-carrier conjugates: A survey. Methods in Enzymology, 70, 85-104.

• Matson, R. S., & Little, M. C. (1989). Strategy for the development of monoclonal antibodies to the nucleoside adenosine. Molecular Immunology.

• Creative Diagnostics. Competitive ELISA Protocol Principles.

• Sino Biological. Small Molecule Antibody Generation.

(Note: While specific papers comparing 9-HMA directly to Adenosine via ELISA are rare, the structural predictions are based on the foundational immunochemistry principles cited in References 1 and 2.)

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A Researcher's Guide to Distinguishing N6-hydroxymethyladenosine (hm6A) and N6-formyladenosine (f6A) by Mass Spectrometry

For researchers in the burgeoning field of epitranscriptomics, the precise identification and quantification of RNA modifications are paramount to unraveling their complex regulatory roles. Among the more recently discovered modifications are N6-hydroxymethyladenosine (hm6A) and N6-formyladenosine (f6A), oxidative derivatives of the abundant N6-methyladenosine (m6A).[1][2][3][4] These modifications are generated by the fat mass and obesity-associated (FTO) protein, which can sequentially oxidize m6A to hm6A and then to f6A.[1][2][3][4][5][6] Given their structural similarity and coexistence, the ability to unambiguously differentiate hm6A and f6A is a critical analytical challenge. This guide provides an in-depth comparison of their mass fragmentation patterns, supported by experimental data and protocols, to empower researchers to confidently identify these important RNA modifications.

The Biological Context: A Tale of Two Oxidations

The discovery of hm6A and f6A has added new layers to our understanding of m6A-mediated gene regulation. The FTO protein, initially identified as an m6A demethylase, achieves this by a stepwise oxidation process.[2][6] It first hydroxylates m6A to form the intermediate hm6A, which can be further oxidized to the more stable f6A.[1][3][4][5] Both hm6A and f6A have been detected in the mRNA of human cells and mouse tissues, suggesting they may have distinct biological functions.[1][3] The relative instability of hm6A, which has a half-life of approximately three hours under physiological conditions, presents a unique challenge for its detection and underscores the need for robust analytical methods.[3][5]

The Analytical Cornerstone: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of nucleoside modifications.[7][8] This technique separates the complex mixture of nucleosides derived from RNA digestion using liquid chromatography, followed by their detection and fragmentation in a mass spectrometer. By selecting a specific precursor ion (the modified nucleoside) and monitoring its characteristic fragment ions (product ions), a highly specific and quantitative method can be developed. This approach, known as Multiple Reaction Monitoring (MRM), is central to distinguishing hm6A and f6A.[8]

Decoding the Fragments: The Key to Differentiation

The structural differences between hm6A and f6A, though subtle, lead to distinct and predictable fragmentation patterns upon collision-induced dissociation (CID) in the mass spectrometer.[9][10][11] The primary fragmentation event for both nucleosides is the cleavage of the glycosidic bond, which separates the ribose sugar from the modified adenine base. It is the mass of this resulting modified base that provides the definitive signature for each modification.

N6-hydroxymethyladenosine (hm6A) Fragmentation

Upon CID, the protonated hm6A molecule ([M+H]+) with a mass-to-charge ratio (m/z) of 298.1 readily loses its ribose moiety. A key diagnostic transition for hm6A is the fragmentation to an ion at m/z 136.0 .[1][12] This corresponds to the protonated adenine base, indicating the loss of the hydroxymethyl group (-CH₂OH) along with the ribose.

N6-formyladenosine (f6A) Fragmentation

In contrast, the protonated f6A molecule ([M+H]+) with an m/z of 296.1 fragments to produce a diagnostic product ion at m/z 164.1 .[1][12] This fragment represents the protonated N6-formyladenine base. The retention of the formyl group (-CHO) on the adenine base after fragmentation is the critical difference that allows for its unambiguous identification.

The following diagram illustrates the distinct fragmentation pathways that differentiate hm6A and f6A.

Caption: Distinct fragmentation of hm6A and f6A upon CID.

Quantitative Data Summary

The following table summarizes the key mass spectrometric parameters for the identification of hm6A and f6A. These transitions are typically used in MRM experiments for accurate quantification.

Modification	Precursor Ion [M+H]+ (m/z)	Diagnostic Product Ion (m/z)	Neutral Loss
hm6A	298.1	136.0	Ribose + Hydroxymethyl group
f6A	296.1	164.1	Ribose

Experimental Protocol: A Step-by-Step Workflow for LC-MS/MS Analysis

This protocol outlines a generalized workflow for the analysis of hm6A and f6A in mRNA.

mRNA Isolation and Digestion

• Isolate total RNA from cells or tissues of interest using a standard protocol, ensuring methods are in place to minimize RNA degradation.

• Purify mRNA from the total RNA pool using oligo(dT)-magnetic beads.

• Digest the purified mRNA to single nucleosides. A two-step enzymatic digestion is often employed:

  • First, use a nuclease such as RNase T1.[12]

  • Subsequently, treat with a non-specific nuclease like Nuclease P1, followed by a phosphatase (e.g., bacterial alkaline phosphatase) to remove the 5'-phosphate group.[12][13][14]

Liquid Chromatography Separation

• Separate the resulting nucleoside mixture using a reverse-phase C18 column on a UHPLC system.

• Employ a gradient elution using a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid or ammonium acetate) and an organic component (e.g., methanol or acetonitrile).

Mass Spectrometry Detection

• Couple the UHPLC system to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Set up an MRM method to monitor the specific transitions for hm6A (298.1 → 136.0) and f6A (296.1 → 164.1).[1][12]

• Include transitions for unmodified nucleosides (e.g., adenosine: 268.0 → 136.0) and other relevant modifications like m6A (282.1 → 150.1) for relative quantification.[1]

Data Analysis

• Integrate the peak areas for each of the monitored transitions.

• Quantify the amount of hm6A and f6A relative to the amount of adenosine or another internal standard.

The following diagram provides a visual representation of the experimental workflow.

Caption: Workflow for hm6A and f6A analysis by LC-MS/MS.

Conclusion

The ability to accurately distinguish between hm6A and f6A is fundamental to advancing our knowledge of their roles in RNA biology. By leveraging the distinct mass fragmentation patterns of these two modifications, researchers can confidently identify and quantify them using LC-MS/MS. The key takeaway is the difference in their diagnostic product ions: m/z 136.0 for hm6A, representing the loss of the hydroxymethyl group, and m/z 164.1 for f6A, indicating the retention of the formyl group on the adenine base. With the robust analytical framework provided in this guide, the scientific community is better equipped to explore the dynamic interplay of these fascinating RNA modifications.

References

• Fu, Y., Jia, G., Pang, X., Wang, R. N., Wang, X., Li, C. J., ... & He, C. (2014). FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA. Nature communications, 5(1), 1-9. [Link]

• Jia, G., Fu, Y., & He, C. (2013). Reversible RNA adenosine methylation in biological regulation. Trends in Genetics, 29(2), 108-115. [Link]

• ResearchGate. (n.d.). FTO-Mediated Formation of N-Hydroxymethyladenosine and N-Formyladenosine in Mammalian RNA. Retrieved February 12, 2024, from [Link]

• ResearchGate. (n.d.). Non-enzymatic fragmentation of hm 6 A / hm 6 A m produced by FTO.... Retrieved February 12, 2024, from [Link]

• ResearchGate. (n.d.). Presence of hm6A and f6A in mammalian mRNA.(a) Detection strategy: RNA.... Retrieved February 12, 2024, from [Link]

• Wu, X., Li, A., & Tao, Y. (2022). Regulatory Role of N6-Methyladenosine (m6A) Modification in Osteoarthritis. Frontiers in Cell and Developmental Biology, 10, 888891. [Link]

• Su, D., Chen, J., Li, S., Wang, T., Chen, J., & Li, X. (2021). Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6, 2′-O-Dimethyladenosine (m6Am) in Serum From Colorectal Cancer and Gastric Cancer Patients. Frontiers in Cell and Developmental Biology, 9, 715537. [Link]

• Hishinuma, E., Ogawa, H., & Suzuki, N. (2021). Characteristic fragmentation of polyunsaturated fatty acids with allylic vicinal diols in positive-ion LC/ESI-MS/MS. Journal of Lipid Research, 62, 100085. [Link]

• PubMed. (2025). In-Source Collision-Induced Dissociation (CID) Improves Higher-Energy Collisional Dissociation (HCD)-Dependent Fragmentation of ADP-Ribosyl Peptides. Retrieved February 12, 2024, from [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Retrieved February 12, 2024, from [Link]

• CD Genomics. (n.d.). m6A RNA Methylation Analysis by MS. Retrieved February 12, 2024, from [Link]

• Taylor & Francis. (n.d.). Collision-induced dissociation – Knowledge and References. Retrieved February 12, 2024, from [Link]

• Nature. (2020). The role of m6A modification in the biological functions and diseases. Retrieved February 12, 2024, from [Link]

• Frontiers. (2021). The Biological Function, Mechanism, and Clinical Significance of m6A RNA Modifications in Head and Neck Carcinoma: A Systematic Review. Retrieved February 12, 2024, from [Link]

• ResearchGate. (n.d.). Quantification of m⁶A levels using LC-MS/MS and identification of m⁶A sites using differr from direct RNA-Seq reads. Retrieved February 12, 2024, from [Link]

• Molecular & Cellular Proteomics. (2015). A Study into the Collision-induced Dissociation (CID) Behavior of Cross-Linked Peptides. Retrieved February 12, 2024, from [Link]

• Modomics. (n.d.). N6-hydroxymethyladenosine (hm6A). Retrieved February 12, 2024, from [Link]

• MDPI. (2024). Mapping m6A Sites on HIV-1 RNA Using Oligonucleotide LC-MS/MS. Retrieved February 12, 2024, from [Link]

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• PubMed. (2019). Signals of diagnostic ions in the product ion spectra of [M - H]- ions of methoxylated flavonoids. Retrieved February 12, 2024, from [Link]

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• bioRxiv. (2024). Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. Retrieved February 12, 2024, from [Link]

• Longdom Publishing. (n.d.). Collision-Induced Dissociation (CID): A Method for Molecular Structure Discovery in Mass Spectrometry. Retrieved February 12, 2024, from [Link]

• Frontiers. (2021). Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6,2-O-Dim. Retrieved February 12, 2024, from [Link]

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• bioRxiv. (2022). Mining for ions: diagnostic feature detection in MS/MS spectra of post-translationally modified peptides. Retrieved February 12, 2024, from [Link]

• LCGC International. (n.d.). Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers. Retrieved February 12, 2024, from [Link]

• ACS Publications. (2022). Investigation of Product Ions Generated by 193 nm Ultraviolet Photodissociation of Peptides and Proteins Containing Disulfide. Retrieved February 12, 2024, from [Link]

• Frontiers. (2023). Overview of distinct N6-Methyladenosine profiles of messenger RNA in osteoarthritis. Retrieved February 12, 2024, from [Link]

Sources

• 1. FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging Roles for DNA 6mA and RNA m6A Methylation in Mammalian Genome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA [ideas.repec.org]
• 4. FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Regulatory Role of N6-Methyladenosine (m6A) Modification in Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m6A RNA Methylation Analysis by MS - CD Genomics [rna.cd-genomics.com]
• 9. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
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• 12. researchgate.net [researchgate.net]
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• 14. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]

in vitro vs in vivo stability of N6-hydroxymethyladenosine

Comparative Guide: In Vitro vs. In Vivo Stability of N6-Hydroxymethyladenosine ( )

Executive Summary

N6-hydroxymethyladenosine (

) is a critical, yet transient, intermediate in the oxidative demethylation of the epigenetic mark -methyladenosine ( ).[1] Unlike the stable modification, represents a "meta-stable" state—chemically prone to hydrolysis but biologically significant enough to be detected in mammalian mRNA.

For drug development professionals targeting FTO (Fat mass and obesity-associated protein) or ALKBH5 , understanding the stability profile of

is paramount. It serves as a direct biomarker of FTO activity but requires specialized handling to prevent artifactual degradation during analysis. This guide contrasts its behavior in buffer systems versus the cellular environment and provides validated protocols for its capture and quantification.

Chemical Nature & Instability Mechanism

is a hemiaminal ether/amine derivative. Its instability arises from the inherent reactivity of the hydroxymethyl group attached to the exocyclic nitrogen.

• Decomposition Pathway:

  spontaneously releases formaldehyde ( ) to revert to Adenosine ( ).

• Equilibrium State: In solution,

  exists in equilibrium with its dehydrated imine form, -methyleneadenosine.[2]

• Key Differentiator: Unlike

  , which is chemically inert under physiological conditions, is sensitive to pH extremes and temperature, making standard acid-hydrolysis protocols for nucleoside analysis unsuitable.

Mechanism of Demethylation & Degradation

Figure 1: Oxidative Demethylation Pathway. FTO catalyzes the conversion of

to . While ALKBH5 releases formaldehyde directly from the intermediate, FTO can further oxidize it to -formyladenosine ( ). Both intermediates eventually hydrolyze to Adenosine.[3]

Comparative Stability Profile

In Vitro (Buffer/Chemical Environment)

In a controlled aqueous environment,

exhibits first-order decay kinetics. Its stability is heavily dependent on pH and temperature.

• Physiological Conditions (pH 7.4, 37°C): The half-life (

  ) is approximately 180 minutes (3 hours) . This "meta-stability" allows sufficient time for LC-MS detection if samples are processed quickly at neutral pH.

• Acidic/Basic Conditions: Hydrolysis is significantly accelerated.[2][4] Avoid acid digestion (e.g., TFA, formic acid) commonly used for DNA/RNA hydrolysis, as it will quantitatively destroy the

  signal before detection.

In Vivo (Cellular Environment)

Despite its chemical instability,

is detectable in total mRNA from mammalian tissues (e.g., mouse liver, HeLa cells), estimated at 0.5–1.0% of total levels .

• Stabilization Factors: Inside the cell,

  is likely stabilized by RNA-binding proteins or exists within the protective pocket of the FTO enzyme before release.

• Biological Fate: It is not a "dead-end" waste product. Evidence suggests

  may influence RNA-protein interactions (e.g., repelling YTHDF2 readers) before eventually degrading or being further oxidized to .

Data Summary Table

Feature	In Vitro (Buffer)	In Vivo (Cellular)
Primary Status	Chemical Intermediate	Transient RNA Modification
Half-Life ( )	~3 hours (pH 7.4, 37°C) [1]	Dynamic turnover (steady-state maintained by FTO)
pH Sensitivity	High (Rapid degradation at pH < 6 or > 9)	Buffered by cellular homeostasis
Detection Method	LC-MS/MS (Neutral Digestion)	LC-MS/MS (Post-extraction)
Major Degradant	Adenosine + Formaldehyde	Adenosine
Key Risk	Sample preparation artifacts	Metabolic conversion

Experimental Protocols

Protocol A: Chemical Synthesis of Standard

Purpose: Generate a reference standard for LC-MS retention time and fragmentation analysis.

• Reagents: Adenosine (100 µM), Formaldehyde (30 mM), Phosphate Buffer (pH 7.0).

• Reaction: Incubate Adenosine with excess formaldehyde at 60°C for 4 hours .

• Observation: The reaction reaches equilibrium. You will observe a mixture of Adenosine,

  , and the dehydrated imine.

• Purification: Do not attempt extensive purification (e.g., evaporation) as the equilibrium shifts back to Adenosine upon formaldehyde removal. Inject the mixture directly for LC-MS calibration.

Protocol B: LC-MS/MS Detection from RNA (The "Neutral" Workflow)

Purpose: Detect endogenous

without acid-induced degradation.

Critical Rule: All digestion steps must occur at neutral pH (7.0–7.5) .

• RNA Isolation: Isolate poly(A)+ mRNA using standard kits. Ensure buffers are pH 7.4.

• Digestion Step 1 (Polymer Cleavage):

  • Add RNase T1 (cleaves after G residues) in 20 mM Tris-HCl (pH 7.4).

  • Incubate at 37°C for 2 hours.

  • Note: Avoid Nuclease P1 immediately if it requires acidic buffer (standard P1 buffer is often acidic). Use P1 only if buffered to pH 7.0–7.5.

• Digestion Step 2 (Nucleoside Release):

  • Add Nuclease P1 (buffered to pH 7.[2][4]0) or Snake Venom Phosphodiesterase (SVPD).

  • Incubate at 37°C for 1–2 hours.

  • Add Alkaline Phosphatase (FastAP) to remove phosphates.

• Filtration: Pass through a 10kDa MWCO filter to remove enzymes (centrifuge at 4°C).

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (The brief exposure to acid in the LC timescale is acceptable, but avoid prolonged storage in acidic autosampler vials).

  • MRM Transitions:

    • : (Adenine base + 14 Da).
    • : .[2][4]
    • : .[4]

Workflow Diagram

Figure 2: Optimized Sample Preparation Workflow. The critical control point is Step 2, where traditional acid hydrolysis must be replaced with neutral enzymatic digestion to preserve the

modification.

References

• Fu, Y., et al. (2013). "FTO-mediated formation of N6-hydroxymethyladenosine and N6-formyladenosine in mammalian RNA." Nature Communications, 4:1798.[1] [Link]

• Mauer, J., et al. (2017). "Reversible methylation of m6Am in the 5' cap controls mRNA stability."[1] Nature, 541:371–375.[1] [Link][1]

• Wei, J., et al. (2018). "Differential m6A, m6Am, and m1A demethylation mediated by FTO in the cell nucleus and cytoplasm."[1] Molecular Cell, 71:973–985.[1] [Link]

• Li, Z., et al. (2019). "FTO-mediated RNA demethylation: A potential target for cancer therapy." Journal of Hematology & Oncology, 12:1. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. N 6-Hydroperoxymethyladenosine: a new intermediate of chemical oxidation of N6-methyladenosine mediated by bicarbonate-activated hydrogen peroxide - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. FTO-Mediated Formation of N6-Hydroxymethyladenosine and N6-Formyladenosine in Mammalian RNA - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Handling and Disposal Protocol: (6-amino-9H-purin-9-yl)methanol

Executive Summary & Chemical Identity

Objective: This guide mandates the safe containment and ultimate disposal of (6-amino-9H-purin-9-yl)methanol (also known as 9-Hydroxymethyladenine).[1] While often used as a synthetic intermediate in antiviral research (e.g., Acyclovir precursors), this purine derivative possesses specific nitrogen-rich structural properties that dictate incineration as the only acceptable disposal method to prevent environmental bio-accumulation.[1]

Scope: This protocol applies to the neat solid substance and reaction mixtures containing the substance.[1]

Chemical Profile

Property	Specification
Chemical Name	(6-amino-9H-purin-9-yl)methanol
Common Synonyms	9-Hydroxymethyladenine; 9-HMA
CAS Number	700-02-7
Molecular Formula	C₆H₇N₅O
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol; slightly soluble in water
Primary Hazard	Irritant (Skin/Eye/Respiratory); Potentially Bioactive

Hazard Assessment & Causality

Why do we manage it this way?

As a purine analog, (6-amino-9H-purin-9-yl)methanol mimics biological nucleosides.[1] Although it is not classified as an acutely lethal poison (like cyanide), its structural similarity to DNA bases necessitates a "Bioactive Precautionary" approach.[1]

• Nitrogen Heterocycle Stability: The purine ring system is chemically robust.[1] Standard wastewater treatment (hydrolysis) may not fully degrade the ring, leading to potential "micropollutant" status if flushed.[1] Therefore, drain disposal is strictly prohibited.

• Fine Particulate Risk: As a crystalline solid, it generates dust that can be inhaled.[1] The primary route of occupational exposure is inhalation, which can cause respiratory sensitization or irritation.[1]

• Thermal Decomposition: When heated to decomposition (as in a fire), it emits toxic fumes of nitrogen oxides (NOx) and carbon monoxide.[1]

Pre-Disposal Handling & Containment

Core Directive: Isolate the substance from the operator and the environment immediately upon waste generation.[1]

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 disposable respirator (minimum) or P100 if handling >10g of open powder outside a fume hood.[1]

• Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Double-gloving recommended if dissolved in DMSO (DMSO permeates nitrile).[1]

• Ocular: ANSI Z87.1 Chemical Splash Goggles.[1]

Spill Response Workflow

If a spill occurs, do not simply sweep it up. Dry sweeping aerosolizes the purine dust.[1] Follow this wet-method protocol:

Figure 1: Wet-method spill response prevents inhalation of bioactive dust.[1]

Waste Classification & Segregation

RCRA Status: This specific CAS is not P-listed or U-listed by the EPA.[1] However, it must be managed as Non-Regulated Chemical Waste (if solid) or Ignitable Waste (if dissolved in methanol).[1]

Segregation Logic

• Incompatible with: Strong Oxidizing Agents (e.g., Peroxides, Nitrates).[1] Mixing purines with oxidizers can be exothermic and generate gas.[1]

• Storage: Store waste in high-density polyethylene (HDPE) or glass containers.

Waste Stream Decision Tree

Use this logic to determine the exact disposal path for your sample.

Figure 2: Segregation logic ensures compatibility with incineration protocols.[1]

Ultimate Disposal Procedures

The only validated method for destroying the purine ring structure is High-Temperature Incineration .[1]

Protocol A: Solid Waste (Neat Substance)

• Container: Collect in a wide-mouth HDPE jar or a clear glass jar with a Teflon-lined cap.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "9-Hydroxymethyladenine" (Do not use abbreviations).[1]

  • Hazards: Check "Toxic" and "Irritant".[1][2]

• Disposal Path: Hand off to EHS for transport to a TSDF (Treatment, Storage, and Disposal Facility) approved for incineration.[1]

Protocol B: Liquid Waste (Reaction Mixtures)

• Solvent Identification: If the compound is dissolved in Methanol (common for synthesis), the waste is RCRA D001 (Ignitable) .[1]

• Precipitation (Optional Volume Reduction):

  • If you have a large volume of aqueous solution, you may chill the solution to precipitate the solid, filter it, and dispose of the solid as per Protocol A.[1] This reduces the volume of liquid hazardous waste.

• Final Container: Screw-top solvent carboy (typically 4L or 20L).[1] Do not fill >90% to allow for thermal expansion.[1]

Prohibited Methods (Do NOT do this)

• Drain Disposal: Illegal.[1][3] The nitrogen content contributes to eutrophication and the compound may be bioactive.[1]

• Trash/Landfill: Prohibited.[1] Leaching into groundwater is a risk.[1]

• Bleach Treatment: While bleach oxidizes some organics, it may form chlorinated purine byproducts which are often more toxic than the parent compound.[1] Do not treat with bleach. [1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. [Link]1]

• PubChem. (2023).[1] Compound Summary: 9-Hydroxymethyladenine (CAS 700-02-7).[1] National Library of Medicine.[1] [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]1]

Sources

• 1. cpachem.com [cpachem.com]
• 2. leap.epa.ie [leap.epa.ie]
• 3. utsc.utoronto.ca [utsc.utoronto.ca]

Personal Protective Equipment (PPE) &amp; Handling Guide: (6-amino-9H-purin-9-yl)methanol

Part 1: Executive Safety Analysis (The "Why")

Compound Identity: (6-amino-9H-purin-9-yl)methanol Common Designation: 9-Hydroxymethyladenine Chemical Class: Purine Nucleoside Analogue / Antimetabolite[1][2]

Scientist-to-Scientist Warning: While standard Safety Data Sheets (SDS) often classify this compound generically as an "Irritant" (H315/H319/H335), this classification is insufficient for a research environment.[1][2] As a nucleoside analogue , this molecule mimics adenosine. Biologically, it is designed to interact with enzymes (such as Adenosine Deaminase) or incorporate into nucleic acid pathways.

The Hidden Risk: The primary danger is not acute chemical burns, but bio-activity . Nucleoside analogues can act as chain terminators or enzyme inhibitors. Therefore, you must handle this substance as a Potential Reproductive Toxin and Mutagen . The protocol below elevates protection standards from "Basic Chemical Hygiene" to "Potent Compound Handling (Band 3)."

Part 2: The PPE Matrix[2]

This matrix relies on a Barrier Redundancy System . No single layer is trusted; every barrier has a backup.

Protection Zone	Component	Specification	Scientific Rationale
Respiratory	Primary: Engineering Control	Chemical Fume Hood (Certified)	The powder is light and electrostatic.[1][2] Inhalation is the fastest route to systemic absorption.
Secondary: Personal Gear	N95 or P100 Respirator	Required only if weighing outside a hood (not recommended) or during spill cleanup. Surgical masks provide zero protection against chemical dust.
Dermal (Hands)	Base Layer	Nitrile (4 mil)	Protects against incidental solid contact.
Outer Layer	Nitrile (Extended Cuff, 5-8 mil)	Critical: If dissolving in DMSO or DMF , you must use specific "chemically resistant" nitrile or laminate gloves.[1][2] DMSO transports dissolved small molecules through standard nitrile and skin membranes.
Ocular	Primary	Chemical Splash Goggles	Safety glasses are insufficient. Air currents can carry micro-particles of powder around the sides of glasses.
Body	Primary	Lab Coat (Tyvek/Poly preferred)	Cotton retains powders. Synthetic, non-woven materials (like Tyvek) shed particles and prevent accumulation.

Part 3: Operational Workflow & Containment Logic[2]

The following workflow enforces a "Chain of Custody" for the chemical, ensuring it never enters the open lab environment uncontrolled.

Visualization: The Containment Hierarchy[2]

Caption: Operational flow emphasizing the "Red Zone" (Fume Hood) where the active powder is exposed.

Step-by-Step Protocol

Phase A: Preparation

• Static Check: Purine derivatives are often electrostatic. Use an anti-static gun or a polonium strip inside the balance chamber before opening the vial. Static charge can cause the powder to "jump" onto gloves or cuffs.

• Glove Check: Inspect outer gloves for micro-tears. If using DMSO, verify the breakthrough time for your specific glove brand (usually <15 mins for standard nitrile).

Phase B: Weighing (The Critical Step)[2]

• Place a pre-tarred vial inside the balance.

• Open the source container only inside the hood.

• Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

• Cap the destination vial immediately after mass verification.

• Wipe the exterior of the source container with a damp Kimwipe (methanol or water) before returning it to storage. This removes invisible dust residues.

Phase C: Solubilization

• Solvent Choice: (6-amino-9H-purin-9-yl)methanol is sparingly soluble in water.[2] DMSO or DMF are common vehicles.

• The DMSO Danger: Once dissolved in DMSO, the compound's skin permeability increases by orders of magnitude.

  • Protocol: Change outer gloves immediately if a droplet of DMSO solution touches them. Do not wait for evaporation.

Part 4: Emergency Response Logic

In the event of exposure, the response must be immediate to mitigate bioavailability.

Caption: Decision tree for immediate response to accidental exposure.[1][2][3][4]

Critical Note on Skin Washing: If exposed to the powder, wash with cool water and soap. Do not scrub. Scrubbing abrades the stratum corneum (top skin layer) and increases absorption of the chemical.

Part 5: Disposal & Deactivation[2][3]

Waste Classification: Hazardous Chemical Waste (P-List equivalent protocol recommended).[2]

• Solids: Contaminated gloves, weigh boats, and spatulas must be double-bagged in clear plastic zip-lock bags before being placed in the solid waste drum.[1][2]

• Liquids: Collect in a dedicated "High Potency / Toxic" liquid waste container. Do not mix with general organic solvents if possible, to prevent reaction with oxidizers.

• Deactivation: While specific deactivation data for this analogue is limited, standard nucleoside neutralization often involves oxidation. However, for general lab safety, incineration by a licensed waste handler is the only validated disposal method. Do not pour down the drain.

References

• PubChem. (n.d.).[5] Compound Summary: (6-amino-9H-purin-9-yl)methanol.[1][2][6] National Library of Medicine. Retrieved October 26, 2023, from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Nucleoside Analogues. United States Department of Labor. Retrieved October 26, 2023, from [Link][2]

• National Institutes of Health (NIH). (2020). LiverTox: Clinical and Research Information on Drug-Induced Liver Injury - Nucleoside Analogues.[1][2] Retrieved October 26, 2023, from [Link]

Sources

• 1. 2-(6-Aminopurin-9-yl)ethanol | 707-99-3 [chemicalbook.com]
• 2. 707-99-3|9-(2-Hydroxyethyl)adenine|BLD Pharm [bldpharm.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. methanex.com [methanex.com]
• 5. 2-(6-Aminopurin-9-yl)ethanol | C7H9N5O | CID 242652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (6-Amino-9H-purin-9-yl)methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]